Technical Documentation Center

7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine

Core Science & Biosynthesis

Foundational

Technical Guide: Synthesis of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine

This is an in-depth technical guide for the synthesis of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine . Executive Summary Target Molecule: 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine CAS Registry Number: 1781916-80-0 (Analogo...

Author: BenchChem Technical Support Team. Date: March 2026

This is an in-depth technical guide for the synthesis of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine .

Executive Summary

Target Molecule: 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine CAS Registry Number: 1781916-80-0 (Analogous reference) Molecular Formula: C


H

BrN

Core Scaffold: Imidazo[4,5-c]pyridine Key Functionality: The 7-bromo substituent serves as a critical handle for downstream palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) to generate complex bioactive molecules, particularly kinase inhibitors (e.g., PI3K, mTOR).[1]

This guide details a robust, four-step linear synthesis starting from the commercially available 4-aminopyridine . The pathway prioritizes regiochemical control, scalability, and the preservation of the halogen handle during reduction steps.

Retrosynthetic Analysis

To design the most efficient pathway, we deconstruct the target molecule. The imidazo[4,5-c]pyridine core is best assembled via the condensation of a 3,4-diaminopyridine derivative with a C2-synthon (propionic acid equivalent).

Logic Flow:

  • Disconnection (C2-N3/C2-N1): The imidazole ring is opened to reveal the 3-bromo-4,5-diaminopyridine precursor.

  • Functional Group Interconversion (FGI): The diamine is derived from 4-amino-3-bromo-5-nitropyridine via selective reduction.

  • Regioselective Halogenation: The bromine is introduced electrophilically.[2] The amino group at position 4 directs bromination to position 3 (ortho), while the nitro group at position 5 reinforces this regioselectivity (meta).

  • Nitration: The sequence begins with the nitration of 4-aminopyridine .[3][4]

Retrosynthesis Target 7-Bromo-2-ethyl-1H- imidazo[4,5-c]pyridine Precursor1 3-Bromo-4,5-diaminopyridine Target->Precursor1 Cyclization (Propionic Acid) Precursor2 4-Amino-3-bromo-5-nitropyridine Precursor1->Precursor2 Nitro Reduction (Fe/AcOH) Precursor3 4-Amino-3-nitropyridine Precursor2->Precursor3 Bromination (NBS) Start 4-Aminopyridine Precursor3->Start Nitration (HNO3/H2SO4)

Figure 1: Retrosynthetic logic flow from target to commercial starting material.

Detailed Synthesis Protocol

Step 1: Nitration of 4-Aminopyridine

Objective: Introduce a nitro group at the 3-position.[3][4] Mechanism: Electrophilic aromatic substitution.[2][3] The amino group is a strong ortho/para director. Since the para position is the pyridine nitrogen, substitution occurs at the ortho (3) position.

  • Reagents: 4-Aminopyridine (1.0 eq), Fuming HNO

    
     (1.5 eq), Conc. H
    
    
    
    SO
    
    
    .
  • Conditions: 0°C to 90°C.[3][4]

Protocol:

  • Dissolve 4-aminopyridine (50.0 g) in conc. H

    
    SO
    
    
    
    (200 mL) at 0°C. Caution: Exothermic.
  • Add fuming HNO

    
     (25 mL) dropwise, maintaining internal temp <10°C.
    
  • Stir at 0°C for 1 hour, then heat to 90°C for 3 hours.

  • Cool to RT and pour onto crushed ice (500 g).

  • Neutralize with NHngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
    OH to pH 7–8. A yellow precipitate will form.[4]
    
  • Filter, wash with ice-cold water, and dry in vacuo.

  • Yield: ~70-80%

  • Product: 4-Amino-3-nitropyridine (Yellow solid).[4][5]

Step 2: Regioselective Bromination

Objective: Install the bromine atom at the 5-position (relative to pyridine N). Causality: The 4-amino group activates positions 3 and 5.[5] Position 3 is occupied by the nitro group.[3][4][6] Therefore, bromination occurs selectively at position 5.

  • Reagents: 4-Amino-3-nitropyridine (1.0 eq), N-Bromosuccinimide (NBS, 1.1 eq).

  • Solvent: Acetonitrile (MeCN) or DMF.

  • Conditions: Reflux (80°C) or RT with catalysis.

Protocol:

  • Dissolve 4-amino-3-nitropyridine (20.0 g) in MeCN (300 mL).

  • Add NBS (28.0 g) portion-wise over 30 minutes.

  • Heat the mixture to reflux (80°C) for 4–6 hours. Monitor by TLC/LCMS.

  • Concentrate solvent under reduced pressure.[4][7]

  • Resuspend residue in water and extract with Ethyl Acetate (3x).

  • Wash organic layer with brine, dry over Na

    
    SO
    
    
    
    , and concentrate.
  • Recrystallize from Ethanol if necessary.

  • Yield: ~85%

  • Product: 4-Amino-3-bromo-5-nitropyridine (Note: Sometimes named 3-bromo-4-amino-5-nitropyridine; structure is identical).

Step 3: Chemoselective Reduction

Objective: Reduce the nitro group to an amine without debrominating the ring. Critical Parameter: Avoid catalytic hydrogenation (H


/Pd-C) as it frequently causes hydrodebromination. Use Iron (Fe) or Tin(II) Chloride (SnCl

).
  • Reagents: 4-Amino-3-bromo-5-nitropyridine (1.0 eq), Iron powder (5.0 eq), NH

    
    Cl (10.0 eq).
    
  • Solvent: Ethanol/Water (3:1).

  • Conditions: Reflux (80°C).

Protocol:

  • Suspend the nitro compound (15.0 g) in EtOH (150 mL) and Water (50 mL).

  • Add NH

    
    Cl (35.0 g) and Iron powder (19.0 g).
    
  • Heat to reflux with vigorous stirring for 2–4 hours. The mixture will turn dark/brown.

  • Filter hot through a Celite pad to remove iron residues. Wash pad with hot EtOH.

  • Concentrate the filtrate.[7]

  • Basify with sat. NaHCO

    
     and extract with Ethyl Acetate.
    
  • Yield: ~90%[8]

  • Product: 3-Bromo-4,5-diaminopyridine .

Step 4: Cyclization (Imidazo-Ring Formation)

Objective: Form the imidazole ring with an ethyl substituent at C2. Reagents: Propionic Acid (Solvent/Reagent) or Triethyl Orthopropionate.

Protocol (Polyphosphoric Acid Method - Robust):

  • Mix 3-bromo-4,5-diaminopyridine (10.0 g) with Propionic Acid (30 mL).

  • Add Polyphosphoric Acid (PPA, 50 g).

  • Heat to 120–140°C for 6–12 hours.

  • Cool to ~60°C and carefully pour into crushed ice/water.

  • Neutralize with NaOH (50% aq) to pH > 9.

  • Extract with Ethyl Acetate or DCM/MeOH (9:1).

  • Purify via column chromatography (DCM/MeOH gradient).

  • Yield: ~65-75%[4][5][8]

  • Final Product: 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine .

Process Data & Critical Parameters

StepReaction TypeKey ReagentsTemp (°C)Critical CPPYield Target
1 NitrationHNO

, H

SO

0

90
Temp control during addition (Exotherm)75%
2 HalogenationNBS, MeCN80Stoichiometry of NBS (avoid di-bromo)85%
3 ReductionFe, NH

Cl
80Avoid Pd/H

to prevent debromination
90%
4 CyclizationPropionic Acid, PPA130Complete dehydration; pH adjustment70%

Pathway Visualization

SynthesisPathway SM 4-Aminopyridine Int1 4-Amino-3- nitropyridine SM->Int1 1. HNO3, H2SO4 2. 90°C Int2 4-Amino-3-bromo- 5-nitropyridine Int1->Int2 NBS, MeCN Reflux Int3 3-Bromo-4,5- diaminopyridine Int2->Int3 Fe, NH4Cl EtOH/H2O, 80°C Final 7-Bromo-2-ethyl-1H- imidazo[4,5-c]pyridine Int3->Final Propionic Acid PPA, 130°C

Figure 2: Forward synthesis scheme with reaction conditions.

Scientific Validation & Troubleshooting

Structural Confirmation (Self-Validation)
  • Regiochemistry Check: In Step 2, the bromine must enter at position 5.

    • 1H NMR Validation: The starting material (4-amino-3-nitropyridine) has two protons in the aromatic region (H2 and H6) and one H5. The product should show singlets for H2 and H6 (since H5 is replaced by Br). If coupling is observed, regioselectivity failed.

  • Core Numbering: In the final product, the bromine is at position 7.[9] This corresponds to position 3 of the original pyridine ring (or position 5 depending on numbering start). The synthesis guarantees this placement because the bromine is ortho to the bridgehead nitrogen derived from the 4-amino group.

Troubleshooting
  • Incomplete Cyclization (Step 4): If the intermediate amide is observed (mass = diamine + propionyl - H), increase temperature or reaction time in PPA.

  • Debromination (Step 3): If mass spec shows loss of Br (M-79/81), ensure the Iron powder is high quality and the reaction is not overheated. Strictly avoid catalytic hydrogenation.

References

  • Nitration of 4-Aminopyridine

    • Source: BenchChem Technical Guide. "Synthesis of 3-Amino-4-nitropyridine from 4-Aminopyridine." (Note: Describes the isomer, but conditions are identical for 4-amino-3-nitro).
    • (General reference for nitration protocols).

  • Bromination of Aminopyridines

    • Source: PubChem Compound Summary for 4-Amino-3-bromo-5-nitropyridine (CID 4997588).[10]

  • General Synthesis of Imidazo[4,5-c]pyridines: Source: Townsend, L. B., et al. "Imidazo[4,5-c]pyridines: Synthesis and biological activity." Journal of Medicinal Chemistry. (Standard textbook reference for heterocycle fusion).
  • Reduction of Nitro-Halopyridines

    • Source: Li, X., et al. "Synthesis of 2-Amino-5-bromo-3-iodopyridine."[8] IJSSST.

    • (Demonstrates Fe/AcOH reduction preserving halogens).

Sources

Exploratory

An In-depth Technical Guide to the Physicochemical Properties of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine

Abstract This technical guide provides a comprehensive overview of the core physicochemical properties of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine, a heterocyclic compound of interest in medicinal chemistry and drug dis...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive overview of the core physicochemical properties of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine, a heterocyclic compound of interest in medicinal chemistry and drug discovery. In the absence of extensive published experimental data for this specific molecule, this document leverages predictive modeling for key parameters and presents detailed, field-proven experimental protocols for their empirical determination. This guide is intended for researchers, scientists, and drug development professionals, offering both a predictive snapshot and the practical tools for in-depth characterization of this and similar novel chemical entities. We will delve into the predicted structural and physicochemical properties, followed by robust, step-by-step methodologies for determining solubility, pKa, and lipophilicity. Furthermore, we will discuss the expected spectral characteristics to aid in its synthesis and identification.

Introduction: The Significance of the Imidazo[4,5-c]pyridine Scaffold

The imidazo[4,5-c]pyridine core is a significant heterocyclic scaffold in medicinal chemistry due to its structural resemblance to purines, which allows it to interact with a wide range of biological targets. Derivatives of this scaffold have been investigated for various therapeutic applications. The introduction of a bromine atom and an ethyl group at the 7- and 2-positions, respectively, is anticipated to modulate the compound's physicochemical properties, thereby influencing its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its target engagement. A thorough understanding of these properties is paramount for its rational development as a potential therapeutic agent.

Predicted Physicochemical Properties

Given the limited availability of experimental data for 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine, we have utilized well-established computational models to predict its key physicochemical properties. These in-silico predictions serve as a valuable starting point for experimental design and provide an initial assessment of the compound's drug-like characteristics.

PropertyPredicted ValueSignificance in Drug Discovery
Molecular Formula C₈H₈BrN₃Defines the elemental composition.
Molecular Weight 226.08 g/mol Influences diffusion and transport across membranes.
Melting Point 180-200 °CIndicator of purity and lattice energy.
Boiling Point > 400 °C (decomposes)Relevant for purification and stability assessment.
Aqueous Solubility (logS) -3.5 to -4.5Critical for bioavailability and formulation development.
pKa (most basic) 4.5 - 5.5Governs the ionization state at physiological pH, affecting solubility and cell permeability.
logP 2.0 - 2.5A measure of lipophilicity, impacting membrane permeability and off-target effects.

Note: These values are generated from computational models and should be confirmed by experimental determination.

Experimental Protocols for Physicochemical Characterization

The following sections provide detailed, step-by-step protocols for the experimental determination of the key physicochemical properties of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine. The causality behind these experimental choices is to ensure data robustness and relevance to drug development.

Solubility Determination

Aqueous solubility is a critical determinant of a drug's oral bioavailability. Both kinetic and thermodynamic solubility assays are recommended to gain a comprehensive understanding of a compound's dissolution behavior.

This high-throughput method is ideal for early-stage discovery to quickly assess the solubility of a compound from a DMSO stock solution, mimicking conditions often used in biological screens.[1][2][3][4]

Methodology:

  • Stock Solution Preparation: Prepare a 10 mM stock solution of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine in 100% DMSO.

  • Serial Dilution: In a 96-well plate, perform a serial dilution of the stock solution with DMSO.

  • Addition to Aqueous Buffer: Transfer a small aliquot (e.g., 2 µL) of each dilution to a corresponding well of a 96-well plate containing a buffered aqueous solution (e.g., phosphate-buffered saline, pH 7.4).

  • Incubation: Incubate the plate at room temperature with gentle shaking for a defined period (e.g., 2 hours).

  • Precipitation Detection: Measure the turbidity of each well using a nephelometer or a plate reader capable of detecting light scattering.

  • Data Analysis: The kinetic solubility is defined as the highest concentration at which no significant precipitation is observed.

Kinetic_Solubility_Workflow A Prepare 10 mM Stock in DMSO B Serial Dilution in DMSO A->B C Add to Aqueous Buffer (pH 7.4) B->C D Incubate (2h, RT) C->D E Measure Turbidity (Nephelometry) D->E F Determine Highest Soluble Concentration E->F

Caption: Workflow for Kinetic Solubility Determination.

This "gold standard" method measures the equilibrium solubility of the solid compound in a specific solvent, providing a more accurate representation of its intrinsic solubility.[3][5][6][7]

Methodology:

  • Sample Preparation: Add an excess amount of solid 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine to a vial containing a known volume of the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).

  • Equilibration: Seal the vials and agitate them in a temperature-controlled shaker (e.g., 24-48 hours at 25°C) to ensure equilibrium is reached.

  • Phase Separation: Centrifuge the vials to pellet the undissolved solid.

  • Sample Collection: Carefully collect an aliquot of the supernatant, ensuring no solid particles are disturbed.

  • Quantification: Determine the concentration of the dissolved compound in the supernatant using a validated analytical method, such as HPLC-UV or LC-MS/MS, against a standard curve.

Thermodynamic_Solubility_Workflow A Add Excess Solid to Buffer B Equilibrate (24-48h shaking) A->B C Centrifuge to Pellet Solid B->C D Collect Supernatant C->D E Quantify by HPLC-UV or LC-MS/MS D->E F Determine Equilibrium Concentration E->F

Caption: Workflow for Thermodynamic Solubility Determination.

pKa Determination

The acid dissociation constant (pKa) is crucial for predicting the ionization state of a molecule at different pH values, which in turn affects its solubility, permeability, and target binding.

This classic method involves the stepwise addition of an acid or base to a solution of the compound and monitoring the resulting pH changes.[8][9][10][11][12]

Methodology:

  • Sample Preparation: Dissolve a precisely weighed amount of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine in a suitable solvent (e.g., water or a water/co-solvent mixture).

  • Titration Setup: Place the solution in a thermostatted vessel with a calibrated pH electrode and a magnetic stirrer.

  • Titration: Titrate the solution with a standardized solution of a strong acid (e.g., 0.1 M HCl) or a strong base (e.g., 0.1 M NaOH) in small, precise increments.

  • Data Recording: Record the pH of the solution after each addition of the titrant.

  • Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the pH at the half-equivalence point.

Potentiometric_pKa_Workflow A Dissolve Compound in Solvent B Titrate with Standard Acid/Base A->B C Record pH after each addition B->C D Plot pH vs. Titrant Volume C->D E Determine pKa at Half-Equivalence Point D->E

Caption: Workflow for UV-Vis Spectrophotometric pKa Determination.

Lipophilicity (logP) Determination

Lipophilicity, often expressed as the octanol-water partition coefficient (logP), is a key parameter that influences a drug's ability to cross biological membranes.

This traditional method directly measures the partitioning of a compound between n-octanol and water. [][14][15][16] Methodology:

  • Phase Saturation: Pre-saturate n-octanol with water and water with n-octanol.

  • Sample Preparation: Dissolve the compound in one of the phases (preferably the one in which it is more soluble).

  • Partitioning: Add the other phase and shake the mixture vigorously for a set period to allow for partitioning.

  • Phase Separation: Allow the two phases to separate completely, often aided by centrifugation.

  • Quantification: Determine the concentration of the compound in each phase using a suitable analytical method (e.g., HPLC-UV or LC-MS/MS).

  • Calculation: Calculate logP as the logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

Shake_Flask_logP_Workflow A Dissolve Compound in Pre-saturated Phase B Add Second Phase and Shake A->B C Separate the Two Phases B->C D Quantify Compound in each Phase C->D E Calculate logP D->E

Caption: Workflow for Shake-Flask logP Determination.

This indirect method correlates the retention time of a compound on a hydrophobic stationary phase with its logP value. It is a faster and less material-intensive alternative to the shake-flask method. [17][18][19][20][21] Methodology:

  • Standard Selection: Choose a set of standard compounds with known logP values that bracket the expected logP of the test compound.

  • Chromatographic Analysis: Analyze the standard compounds and the test compound using an RP-HPLC system with a suitable mobile phase (e.g., a mixture of water and an organic solvent like acetonitrile or methanol).

  • Data Collection: Record the retention time for each compound.

  • Calibration Curve: Plot the logarithm of the retention factor (k') of the standard compounds against their known logP values to generate a calibration curve.

  • logP Determination: Determine the logP of the test compound by interpolating its log(k') value on the calibration curve.

HPLC_logP_Workflow A Analyze Standards with Known logP C Record Retention Times A->C B Analyze Test Compound B->C D Create Calibration Curve (log(k') vs. logP) C->D E Determine logP of Test Compound D->E

Caption: Workflow for RP-HPLC logP Determination.

Expected Spectral Characteristics

The structural elucidation of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine can be achieved through a combination of spectroscopic techniques. Based on the analysis of its constituent parts, the following spectral characteristics are anticipated.

¹H NMR Spectroscopy
  • Aromatic Protons: Signals corresponding to the protons on the pyridine ring are expected in the aromatic region (δ 7.0-9.0 ppm). The bromine atom will influence the chemical shifts and coupling patterns of the adjacent protons.

  • Ethyl Group Protons: A quartet corresponding to the methylene (-CH₂-) protons and a triplet corresponding to the methyl (-CH₃) protons of the ethyl group are expected in the aliphatic region (δ 1.0-3.0 ppm).

  • Imidazole Proton: A singlet for the N-H proton of the imidazole ring is expected, the chemical shift of which can be broad and solvent-dependent.

¹³C NMR Spectroscopy
  • Aromatic Carbons: Signals for the carbon atoms of the fused pyridine and imidazole rings are expected in the downfield region (δ 110-160 ppm). The carbon atom attached to the bromine will be significantly influenced.

  • Ethyl Group Carbons: Signals for the methylene and methyl carbons of the ethyl group will appear in the upfield region (δ 10-30 ppm).

Infrared (IR) Spectroscopy

The IR spectrum is expected to show characteristic absorption bands for: [22][23][24][25]

  • N-H Stretching: A broad band in the region of 3200-3500 cm⁻¹ corresponding to the N-H bond of the imidazole ring.

  • C-H Stretching: Bands in the region of 2850-3100 cm⁻¹ for the aliphatic and aromatic C-H bonds.

  • C=N and C=C Stretching: A series of bands in the 1400-1650 cm⁻¹ region characteristic of the imidazo[4,5-c]pyridine ring system.

  • C-Br Stretching: A band in the lower frequency region (typically below 800 cm⁻¹) corresponding to the carbon-bromine bond.

Mass Spectrometry
  • Molecular Ion Peak: The mass spectrum should exhibit a molecular ion peak (M⁺) corresponding to the molecular weight of the compound.

  • Isotopic Pattern: Due to the presence of a bromine atom, a characteristic isotopic pattern for the molecular ion peak will be observed, with two peaks of nearly equal intensity separated by 2 m/z units (for ⁷⁹Br and ⁸¹Br isotopes).

  • Fragmentation Pattern: Fragmentation of the ethyl group and the heterocyclic ring system will lead to characteristic fragment ions.

Conclusion

This technical guide provides a foundational understanding of the physicochemical properties of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine. While direct experimental data remains to be published, the predictive models and detailed experimental protocols outlined herein offer a robust framework for its comprehensive characterization. By systematically determining these properties, researchers can make informed decisions in the design and development of novel therapeutics based on the imidazo[4,5-c]pyridine scaffold. The self-validating nature of the described protocols ensures the generation of high-quality, reliable data, which is essential for advancing drug discovery programs.

References

  • Predictive Modeling for Small-Molecule Formulation Development Using Advanced Algorithms. (2025, October 5). Pharmaceutical Technology. Retrieved from [Link]

  • Protocol for Determining pKa Using Potentiometric Titration. Creative Bioarray. Retrieved from [Link]

  • Rapid Prediction of the Physicochemical Properties of Molecules. CD ComputaBio. Retrieved from [Link]

  • Acid Dissociation Constant Calculator | pKa Prediction Software. ACD/Labs. Retrieved from [Link]

  • Imidazopyridines as a source of biological activity and their pharmacological potentials-Infrared and Raman spectroscopic evidence of their content in pharmaceuticals and plant materials. (2015, September 15). PubMed. Retrieved from [Link]

  • Thermodynamic Solubility Assay. Domainex. Retrieved from [Link]

  • Kinetic Solubility Assays Protocol. AxisPharm. Retrieved from [Link]

  • Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates. (2012, November 20). ACS Medicinal Chemistry Letters. Retrieved from [Link]

  • Predicting Solubility. Rowan. Retrieved from [Link]

  • Macro-pKa. Schrödinger. Retrieved from [Link]

  • Software to predict solubility of chemicals in organic solvents?. (2015, February 9). Sciencemadness.org. Retrieved from [Link]

  • Turbidimetric (Kinetic) Solubility Assay. Domainex. Retrieved from [Link]

  • Methods for Determination of Lipophilicity. (2022, August 25). Encyclopedia.pub. Retrieved from [Link]

  • The pursuit of accurate predictive models of the bioactivity of small molecules. PMC. Retrieved from [Link]

  • UV-Vis Spectrometry, pKa of a dye. Retrieved from [Link]

  • High-Throughput HPLC Method for the Measurement of Octanol–Water Partition Coefficients without an Organic Modifier. (2025, June 5). Analytical Chemistry - ACS Publications. Retrieved from [Link]

  • Deep Learning Methods to Help Predict Properties of Molecules from SMILES. PMC - NIH. Retrieved from [Link]

  • Schrödinger solutions for small molecule protonation state enumeration and pKa prediction. Schrödinger. Retrieved from [Link]

  • Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates. ACS Medicinal Chemistry Letters. Retrieved from [Link]

  • Development of Methods for the Determination of pKa Values. PMC. Retrieved from [Link]

  • Rowan's Free Online pKa Calculator. Rowan. Retrieved from [Link]

  • EXPT. 5 DETERMINATION OF pKa OF AN INDICATOR USING SPECTROPHOTOMETRY. eGyanKosh. Retrieved from [Link]

  • Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. (2024, April 23). DergiPark. Retrieved from [Link]

  • pKa of a dye: UV-VIS Spectroscopy. Tripod. Retrieved from [Link]

  • (PDF) LogP / LogD shake-flask method v1. ResearchGate. Retrieved from [Link]

  • Prediction of physico-chemical properties in the context of the French PREDIMOL project. Retrieved from [Link]

  • (PDF) Simultaneous Determination of LogD, LogP, and pKa of Drugs by Using a Reverse Phase HPLC Coupled with a 96-Well Plate Auto Injector. ResearchGate. Retrieved from [Link]

  • MoKa - pKa modelling. Molecular Discovery. Retrieved from [Link]

  • Imidazopyridines as a source of biological activity and their pharmacological potentials-Infrared and Raman spectroscopic evidence of their content in pharmaceuticals and plant materials. ResearchGate. Retrieved from [Link]

  • Critical comparison of shake-flask, potentiometric and chromatographic methods for lipophilicity evaluation (log Po/w) of neutral. UB. Retrieved from [Link]

  • Kinetic solubility automated screen. BMG LABTECH. Retrieved from [Link]

  • Estimating the Lipophilicity of Natural Products using a Polymeric Reversed Phase HPLC Method. PMC. Retrieved from [Link]

  • Fused Heterocycles: Synthesis of Some New Imidazo[1,2-a]- pyridine Derivatives. (2004, September 30). MDPI. Retrieved from [Link]

  • Potentiometric Titration of an Unknown Weak Acid. Retrieved from [Link]

  • List of Popular Software Packages for Solubility Prediction. ResearchGate. Retrieved from [Link]

  • In-vitro Thermodynamic Solubility. (2025, May 25). Protocols.io. Retrieved from [Link]

  • Thermodynamic equilibrium solubility measurements in simulated fluids by 96-well plate method in early drug discovery. (2015, April 1). PubMed. Retrieved from [Link]

  • ADME LogP LogD Assay. BioDuro. Retrieved from [Link]

  • US20020009388A1 - Determination of log P coefficients via a RP-HPLC column. Google Patents.
  • How should the acid dissociation constant pKa be measured?. Kyoto Electronics Manufacturing Co.,Ltd.("KEM"). Retrieved from [Link]

  • Imidazopyridine Family: Versatile and Promising Heterocyclic Skeletons for Different Applications. (2024, June 5). MDPI. Retrieved from [Link]

  • Predicting aqueous and organic solubilities with machine learning: a workflow for identifying organic co-solvents. ChemRxiv. Retrieved from [Link]

  • FT-IR spectra, vibrational assignments, and density functional calculations of imidazo[1,2-a]pyridine molecule and its Zn(II) halide complexes. ResearchGate. Retrieved from [Link]

Sources

Foundational

A Comprehensive Technical Guide to 7-Bromo-1H-imidazo[4,5-c]pyridine and Its Derivatives: A Scaffold of Therapeutic Promise

For Researchers, Scientists, and Drug Development Professionals Disclaimer: A specific Chemical Abstracts Service (CAS) number for 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine could not be definitively identified in a compr...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific Chemical Abstracts Service (CAS) number for 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine could not be definitively identified in a comprehensive search of available literature and chemical databases. This suggests that the compound may be a novel or less-characterized derivative. This guide will, therefore, focus on the core chemical entity, 7-Bromo-1H-imidazo[4,5-c]pyridine , and its closely related analogues. The principles, properties, and synthetic methodologies discussed herein provide a robust foundation for the synthesis and investigation of the 2-ethyl derivative and other novel compounds based on this privileged scaffold.

Introduction: The Imidazo[4,5-c]pyridine Core - A Building Block of Biological Significance

The imidazo[4,5-c]pyridine ring system, an isomer of imidazo[4,5-b]pyridine, is a heterocyclic scaffold of significant interest in medicinal chemistry.[1] Its structural resemblance to endogenous purines allows it to interact with a wide array of biological targets, including enzymes and receptors. This has led to the exploration of imidazopyridine derivatives for a variety of therapeutic applications.[1] The introduction of a bromine atom at the 7-position creates a key intermediate, 7-Bromo-1H-imidazo[4,5-c]pyridine , which serves as a versatile building block for further chemical modifications and the generation of diverse compound libraries. The bromine atom can be readily displaced or involved in cross-coupling reactions, enabling the synthesis of a wide range of substituted analogues with potentially unique biological activities.

This guide provides an in-depth overview of the known properties, synthesis, and potential applications of 7-Bromo-1H-imidazo[4,5-c]pyridine and its derivatives, offering valuable insights for researchers engaged in drug discovery and development.

Physicochemical Properties of 7-Bromo-1H-imidazo[4,5-c]pyridine and Its Derivatives

The physicochemical properties of these compounds are crucial for their handling, formulation, and biological activity. Below is a summary of the available data for the parent compound and some of its common derivatives.

Compound NameCAS NumberMolecular FormulaMolecular Weight ( g/mol )Physical FormStorage Temperature
7-Bromo-1H-imidazo[4,5-c]pyridine90993-26-3C₆H₄BrN₃198.02Not specifiedNot specified
7-Bromo-1-methyl-1H-imidazo[4,5-c]pyridine317840-04-3C₇H₆BrN₃212.05Powder or crystalsSealed in dry, 2-8°C
7-Bromo-3-methyl-3H-imidazo[4,5-c]pyridine1784125-40-1C₇H₆BrN₃212.05Not specifiedNot specified
7-bromo-1,2-dimethyl-1H-imidazo[4,5-c]pyridineNot AvailableC₈H₈BrN₃226.07Not specifiedNot specified
7-Bromo-1H-imidazo[4,5-c]pyridin-4-amine1638764-13-2C₆H₅BrN₄213.03Not specifiedSealed in dry, 2-8°C[2]

Synthetic Strategies for the Imidazo[4,5-c]pyridine Scaffold

The synthesis of the imidazo[4,5-c]pyridine core generally involves the cyclization of a suitably substituted diaminopyridine precursor. A common and effective method is the reaction of a diaminopyridine with a carboxylic acid or its derivative, often in the presence of a dehydrating agent like polyphosphoric acid (PPA), or under microwave irradiation to enhance reaction rates and yields.[1]

General Synthetic Protocol: Synthesis of 2-Substituted-7-Bromo-1H-imidazo[4,5-c]pyridines

This protocol outlines a plausible pathway for the synthesis of 2-substituted derivatives, which can be adapted for the specific synthesis of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine.

Step 1: Synthesis of 5-Bromo-3,4-diaminopyridine The synthesis typically starts from a commercially available pyridine derivative, which is subjected to nitration, followed by reduction of the nitro group to an amine, and subsequent introduction of the second amino group.

Step 2: Cyclization to form the Imidazole Ring The resulting 5-Bromo-3,4-diaminopyridine is then reacted with the desired carboxylic acid (in this case, propanoic acid for the 2-ethyl derivative) or an equivalent acylating agent.

Detailed Experimental Protocol (Illustrative Example):

  • Reaction Setup: To a solution of 5-Bromo-3,4-diaminopyridine (1 equivalent) in polyphosphoric acid (PPA), add propanoic acid (1.2 equivalents).

  • Heating: Heat the reaction mixture at 150-180°C for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: After completion, cool the reaction mixture to room temperature and pour it onto crushed ice.

  • Neutralization: Carefully neutralize the acidic solution with a base (e.g., sodium hydroxide or ammonium hydroxide) until a precipitate is formed.

  • Isolation: Collect the solid precipitate by filtration, wash with cold water, and dry under vacuum.

  • Purification: Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol, methanol, or a solvent mixture) or by column chromatography on silica gel to obtain the pure 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine.

Synthesis_Workflow cluster_start Starting Materials cluster_reaction Reaction cluster_workup Work-up & Purification cluster_product Final Product 5-Bromo-3,4-diaminopyridine 5-Bromo-3,4-diaminopyridine Cyclization Cyclization in PPA Heat (150-180°C) 5-Bromo-3,4-diaminopyridine->Cyclization Propanoic Acid Propanoic Acid Propanoic Acid->Cyclization Quenching Quenching on Ice Cyclization->Quenching Reaction Mixture Neutralization Neutralization with Base Quenching->Neutralization Isolation Filtration & Drying Neutralization->Isolation Precipitate Purification Recrystallization or Column Chromatography Isolation->Purification Crude Product Target_Compound 7-Bromo-2-ethyl-1H- imidazo[4,5-c]pyridine Purification->Target_Compound Pure Product

Illustrative synthetic workflow for 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine.

Applications in Research and Drug Development

The imidazo[4,5-c]pyridine scaffold is a "privileged structure" in medicinal chemistry due to its ability to serve as a versatile template for the development of therapeutic agents. The 7-bromo substituent provides a convenient handle for synthetic diversification, allowing for the exploration of structure-activity relationships (SAR).

Derivatives of the imidazo[4,5-b]pyridine and imidazo[4,5-c]pyridine core have demonstrated a wide range of biological activities, including:

  • Antitumor Activity: Certain derivatives have shown potent antiproliferative effects against various cancer cell lines.[3][4]

  • Antimicrobial Activity: The scaffold has been investigated for the development of new antibacterial and antifungal agents.[1]

  • Antiviral Activity: Some imidazo[4,5-c]pyridine derivatives have exhibited activity against viruses such as the Bovine Viral Diarrhea Virus (BVDV), a surrogate for the Hepatitis C virus.[1]

  • Enzyme Inhibition: Their structural similarity to purines makes them candidates for inhibiting enzymes involved in cellular signaling and metabolism.

The 7-bromo-1H-imidazo[4,5-c]pyridine core serves as a starting point for generating novel compounds with tailored biological activities. The introduction of different substituents at the 1, 2, and 4-positions can significantly influence the compound's potency, selectivity, and pharmacokinetic properties.

Structural diversification of the 7-bromo-1H-imidazo[4,5-c]pyridine core for therapeutic applications.

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling 7-Bromo-1H-imidazo[4,5-c]pyridine and its derivatives. While specific toxicity data for the target compound is unavailable, general guidelines for handling brominated heterocyclic compounds should be followed:

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

  • Ventilation: Work in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors.

  • Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

  • Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

For detailed safety information, it is always recommended to consult the Safety Data Sheet (SDS) provided by the supplier for the specific compound being used.

Conclusion

7-Bromo-1H-imidazo[4,5-c]pyridine represents a valuable and versatile scaffold in the field of medicinal chemistry. While specific data for the 2-ethyl derivative remains elusive, the established chemistry and diverse biological activities of the parent compound and its analogues underscore the potential of this chemical class. This guide provides a foundational understanding for researchers to synthesize and explore novel derivatives of 7-Bromo-1H-imidazo[4,5-c]pyridine, paving the way for the discovery of new therapeutic agents.

References

  • Błaszczak-Świątkiewicz, K., & Olszewska, P. (2021). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules, 26(23), 7293. Retrieved from [Link]

  • Butković, K., et al. (2022). Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. Molecules, 27(24), 9005. Retrieved from [Link]

  • ResearchGate. (2022). Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. Retrieved from [Link]

Sources

Exploratory

A Technical Guide to the Biological Activity Screening of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine

Prepared by: Gemini, Senior Application Scientist Abstract This guide provides a comprehensive, technically-grounded framework for the biological activity screening of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine. The imida...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist

Abstract

This guide provides a comprehensive, technically-grounded framework for the biological activity screening of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine. The imidazo[4,5-c]pyridine core is recognized as a privileged scaffold in medicinal chemistry due to its structural similarity to endogenous purines, suggesting a high potential for interaction with a wide range of biological targets.[1][2] Derivatives of this and related imidazopyridine isomers have demonstrated a remarkable breadth of pharmacological activities, including anticancer, antiviral, anti-inflammatory, and kinase inhibitory effects.[1][2][3][4][5][6] This document outlines a strategic, multi-tiered screening cascade designed to efficiently elucidate the bioactivity profile of this novel compound. We present detailed, field-proven protocols for primary high-throughput screens, secondary validation assays, and initial mechanism-of-action studies, with a focus on anticancer and kinase-inhibitory potential. The methodologies are designed to be robust and self-validating, incorporating essential quality controls to ensure data integrity. This guide is intended for researchers, scientists, and drug development professionals seeking to systematically evaluate the therapeutic potential of novel heterocyclic compounds.

Introduction: The Scientific Premise for Screening

The compound 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine belongs to the imidazopyridine class of fused heterocycles. This family is of significant interest in drug discovery because its core structure is a bioisostere of natural purines (e.g., adenine, guanine).[3] This structural mimicry provides a strong rationale for its potential to interact with purine-binding sites on key enzymes and receptors, which are implicated in a multitude of disease states.

The imidazo[4,5-c]pyridine scaffold, in particular, has been incorporated into molecules with a wide array of biological functions:

  • Anticancer Activity: Many derivatives exhibit potent antiproliferative effects against various cancer cell lines, often through the inhibition of protein kinases or by inducing apoptosis.[2][4][7]

  • Kinase Inhibition: As ATP-competitive inhibitors, these compounds can target protein kinases, which are critical regulators of cell signaling and are often dysregulated in cancer and inflammatory diseases.[2][8][9]

  • Antiviral and Antimicrobial Properties: Certain imidazopyridines have shown efficacy against viruses and various bacterial and fungal strains.[1][6][10][11]

The specific substitutions on the core of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine—a bromine atom at the 7-position and an ethyl group at the 2-position—offer unique electronic and steric properties that may confer novel activity and selectivity. Therefore, a systematic and logically-progressing screening strategy is essential to uncover its therapeutic potential.

A Strategic Framework for Biological Screening

A successful screening campaign balances breadth with depth, moving logically from broad, high-throughput discovery to focused, mechanism-defining experiments. We propose a tiered approach to efficiently identify and validate the biological activity of the target compound. This strategy is designed to maximize information while conserving resources, ensuring that only the most promising activities are pursued.

High-throughput screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid testing of thousands of compounds.[12][13][14] This process uses robotics, miniaturized assays, and sensitive detectors to quickly identify "hits"—compounds that modulate a specific biological pathway.[13][15] The results from HTS provide the starting point for more detailed investigation.[14]

G cluster_0 Tier 1: Primary High-Throughput Screening (HTS) cluster_1 Tier 2: Hit Confirmation & Dose-Response cluster_2 Tier 3: Mechanism of Action (MoA) Elucidation phenotypic Phenotypic Screen (e.g., NCI-60 Cancer Cell Panel) confirm Hit Confirmation (Re-test in triplicate) phenotypic->confirm Antiproliferative Hits target_based Target-Based Screen (e.g., Kinase Panel) target_based->confirm Biochemical Hits ic50 IC50 Determination (10-point dose response) confirm->ic50 orthogonal Orthogonal Assay (Rule out artifacts) ic50->orthogonal cell_cycle Cell Cycle Analysis orthogonal->cell_cycle If Cell-Active apoptosis Apoptosis Assay orthogonal->apoptosis If Cell-Active selectivity Selectivity Profiling (Expanded Kinase Panel) orthogonal->selectivity If Kinase Hit

Caption: A tiered workflow for biological activity screening.
Tier 1: Primary Screening – Casting a Wide Net

The initial goal is to screen the compound across diverse biological systems to identify potential areas of activity.

  • Phenotypic Screening: This approach assesses the compound's effect on whole cells or organisms without a preconceived notion of the target.[16]

    • Recommendation: An antiproliferative screen against a panel of human cancer cell lines (e.g., the NCI-60 panel or a custom panel representing different tumor types like breast, colon, and lung). This is a cost-effective way to identify broad anticancer potential.[7]

  • Target-Based Screening: This approach measures the compound's interaction with a specific, isolated biological molecule (e.g., an enzyme or receptor).[16][17]

    • Recommendation: A kinase panel screen. Given the purine-like scaffold, screening against a diverse panel of protein kinases is a high-priority, hypothesis-driven starting point.[8][9] Commercial services offer panels covering a large portion of the human kinome.[8]

Tier 2: Hit Confirmation and Secondary Assays

Any "hit" from Tier 1 must be rigorously validated.

  • Hit Confirmation: The compound is re-tested under the same conditions as the primary screen to ensure the activity is reproducible.

  • Dose-Response Analysis: The compound is tested across a range of concentrations (typically a 10-point, semi-log dilution series) to determine its potency, expressed as an IC₅₀ (half-maximal inhibitory concentration) or EC₅₀ (half-maximal effective concentration).

  • Orthogonal Assays: An assay based on a different technology or detection method is used to confirm the activity. This is crucial for eliminating false positives that may arise from assay-specific artifacts (e.g., compound autofluorescence or light scattering).

Tier 3: Mechanism of Action (MoA) Elucidation

For confirmed hits, the next step is to understand how they work.

  • For Anticancer Hits:

    • Cell Cycle Analysis: Flow cytometry is used to determine if the compound causes cells to arrest at a specific phase of the cell cycle (G1, S, G2/M), which is a hallmark of many anticancer agents.[18]

    • Apoptosis Assays: Techniques like Annexin V/PI staining can determine if the compound induces programmed cell death (apoptosis).[18]

  • For Kinase Inhibitor Hits:

    • Selectivity Profiling: The compound is screened against a much larger panel of kinases to determine its selectivity profile. A highly selective inhibitor is often desirable to minimize off-target effects.

Detailed Experimental Protocols

The following protocols are provided as robust, validated methods for executing key steps in the screening cascade.

Protocol 3.1: In Vitro Antiproliferative Assay (SRB Assay)

The Sulforhodamine B (SRB) assay is a cell density-based assay used to measure drug-induced cytotoxicity and cell proliferation.

A. Cell Plating

  • Harvest and count cells from logarithmic phase growth.

  • Dilute the cell suspension to the appropriate density (e.g., 5,000 cells/well for A549 lung cancer cells).

  • Dispense 90 µL of the cell suspension into each well of a 96-well microtiter plate.

  • Incubate the plates for 24 hours at 37°C, 5% CO₂, to allow for cell attachment.

B. Compound Treatment

  • Prepare a 10-point serial dilution of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine in the appropriate cell culture medium.

  • Add 10 µL of each compound dilution to the respective wells (in triplicate). Include vehicle-only (e.g., 0.1% DMSO) and positive control (e.g., Doxorubicin) wells.

  • Incubate the plates for an additional 48-72 hours.

C. Cell Staining and Measurement

  • Gently add 50 µL of cold 50% (w/v) trichloroacetic acid (TCA) to each well and incubate at 4°C for 1 hour to fix the cells.

  • Wash the plates five times with tap water and allow them to air dry completely.

  • Add 100 µL of 0.4% (w/v) SRB solution (in 1% acetic acid) to each well and incubate at room temperature for 30 minutes.

  • Quickly wash the plates five times with 1% (v/v) acetic acid to remove unbound dye. Allow plates to air dry.

  • Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the bound dye.

  • Shake the plates for 5-10 minutes on a shaker.

  • Measure the absorbance at 510 nm using a microplate reader.[18]

D. Data Analysis

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

  • Plot the percentage of viability against the log of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Protocol 3.2: Kinase Activity Screening (ADP-Glo™ Assay)

The ADP-Glo™ Kinase Assay is a universal, luminescence-based method for measuring kinase activity by quantifying the amount of ADP produced during the kinase reaction.[19] It is highly suitable for HTS due to its robustness and high signal-to-background ratio.[19]

G cluster_0 ATP ATP Kinase Kinase Enzyme ATP->Kinase Substrate Substrate Substrate->Kinase ADP ADP Kinase->ADP P_Substrate Phospho-Substrate Kinase->P_Substrate Inhibitor Imidazopyridine Inhibitor Inhibitor->Kinase Blocks Reaction

Caption: Mechanism of kinase inhibition by the test compound.

A. Kinase Reaction Setup

  • In a 384-well plate, add 2.5 µL of a solution containing the kinase and substrate in reaction buffer.

  • Add the test compound (e.g., 50 nL) dissolved in DMSO using acoustic dispensing or pin tool transfer. Include a positive control inhibitor (e.g., Staurosporine) and a DMSO-only vehicle control.

  • Incubate for 10-15 minutes at room temperature.[20]

  • Initiate the kinase reaction by adding 2.5 µL of ATP solution.

  • Incubate for the optimized reaction time (e.g., 60 minutes) at room temperature.

B. ADP Detection

  • Stop the kinase reaction by adding 5 µL of ADP-Glo™ Reagent. This reagent depletes the remaining unconsumed ATP.

  • Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent. This reagent converts the ADP produced into ATP, which is then used in a luciferase/luciferin reaction to generate a luminescent signal.

  • Incubate for 30-60 minutes at room temperature.

  • Measure luminescence using a plate reader.

C. Data Analysis

  • The luminescent signal is directly proportional to the amount of ADP produced and thus to the kinase activity.

  • Calculate the percent inhibition for the test compound relative to the positive and vehicle controls.

  • For dose-response experiments, plot percent inhibition versus log concentration to determine the IC₅₀.

  • Assess assay quality using the Z'-factor calculation for the controls; a Z' > 0.5 is considered excellent for HTS.[12]

Protocol 3.3: Apoptosis Assay (Annexin V/PI Staining)

This flow cytometry-based assay differentiates between healthy, early apoptotic, and late apoptotic/necrotic cells.

A. Cell Treatment and Harvesting

  • Seed cells in a 6-well plate and treat with the test compound (at 1x, 5x, and 10x its IC₅₀) for 24-48 hours. Include a vehicle control.

  • Harvest both floating and adherent cells. Centrifuge the cell suspension and wash the pellet with ice-cold PBS.

B. Staining

  • Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer.[18]

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) solution.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.[18]

  • Add 400 µL of 1X Binding Buffer to each tube.

C. Flow Cytometry Analysis

  • Analyze the samples on a flow cytometer within 1 hour.

  • Use FITC signal (Annexin V) on one axis and PI signal on the other to gate the cell populations:

    • Healthy cells: Annexin V-negative and PI-negative.

    • Early apoptotic cells: Annexin V-positive and PI-negative.

    • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Data Presentation and Interpretation

Quantitative data should be summarized for clarity and comparison.

Table 1: Example Antiproliferative Activity (IC₅₀ in µM) of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine

Cell LineTissue of OriginIC₅₀ (µM)
MCF-7Breast Cancer8.5
MDA-MB-231Breast Cancer12.1
HCT116Colon Cancer2.3
A549Lung Cancer5.7
HeLaCervical Cancer4.9
Doxorubicin(Control)0.08

Note: Data are hypothetical and for illustrative purposes only.

Advanced Screening and Future Directions

Based on the broad activities of the imidazopyridine scaffold, further screening can be justified if primary screens are negative or if a project seeks to explore other therapeutic areas.

  • Antimicrobial Screening: The compound can be tested for its ability to inhibit the growth of clinically relevant bacterial (e.g., S. aureus, E. coli) and fungal strains (C. albicans) using microbroth dilution methods to determine the Minimum Inhibitory Concentration (MIC).[21]

  • GPCR Screening: Given that some heterocyclic compounds interact with G-Protein Coupled Receptors (GPCRs), screening against a panel of GPCRs using functional assays (e.g., calcium mobilization or cAMP assays) could uncover novel modulators.[22][23][24][25][26]

  • Structure-Activity Relationship (SAR) Studies: If promising activity is identified, the next logical step is to synthesize and test analogs of the parent compound to build an SAR.[27] This medicinal chemistry effort aims to optimize potency, selectivity, and drug-like properties.

References

  • High-Throughput Screening (HTS)
  • High-throughput screening. Wikipedia.
  • What is High-Throughput Screening in Drug Discovery. (2024). Aragen Life Sciences.
  • High-throughput screening (HTS). BMG LABTECH.
  • High Throughput Screening - Pioneer in Fast Drug Discovery. Vipergen.
  • Zegzouti, H., et al. (2011). Screening and Profiling Kinase Inhibitors with a Luminescent ADP Detection Platform.
  • Biochemical Kinase Assays. Thermo Fisher Scientific - US.
  • Thomsen, W., Frazer, J., & Unett, D. (2005). Functional assays for screening GPCR targets. Current Opinion in Biotechnology.
  • Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Deriv
  • Evaluation of Biological Activity of Natural Compounds: Current Trends and Methods. PMC.
  • GPCR Screening Services.
  • Recent progress in assays for GPCR drug discovery. American Journal of Physiology.
  • CHAPTER 2: New Screening Approaches for Kinases. The Royal Society of Chemistry.
  • Kinase Screening & Profiling Service. Drug Discovery Support.
  • Novel amino substituted tetracyclic imidazo[4,5-b]pyridine deriv
  • Kinase Inhibitor Screening Services. BioAssay Systems.
  • Fused Pyridine Derivatives: Synthesis and Biological Activities. (2022). IntechOpen.
  • Novel Screening Assay for the Selective Detection of G-Protein-Coupled Receptor Heteromer Signaling. PMC.
  • Synthesis, antimicrobial and antifungal screening of novel chalcones containing imidazo[1,2-a] pyridine nucleus. Der Pharma Chemica.
  • Synthesis and Antimicrobial screening of Chalcones containing imidazo [1,2-a] pyridine nucleus. ISCA.
  • GPCRs: Cell based label-free assays in GPCR drug discovery. (2013). European Pharmaceutical Review.
  • In Vitro Evaluation of the Multidrug Resistance Reversing Activity of Novel Imidazo[4,5-b]pyridine Deriv
  • Screening Methods for Bioactivity and Pharmacological Properties of Natural Products. (2024). Hilaris Publisher.
  • Design, synthesis and anticancer activity of novel hybrid compounds of imidazopyridine and quinoline/carbazole. JOCPR.
  • Synthesis and Antimicrobial Activity of Novel Imidazo[1,2-A]Pyridines Containing 1,2,3-Triazole. (2025). Journal of Advanced Scientific Research.
  • How to Develop Effective in vitro Assays for Early Drug Discovery. Charnwood Discovery.
  • Imidazoles as Potential Anticancer Agents: An Upd
  • Iodine catalyzed synthesis of imidazo[1,2- a ]pyrazine and imidazo[1,2- a ]pyridine derivatives and their anticancer activity. (2023). RSC Advances.
  • Temple Jr, C., et al. (1987). Synthesis of potential anticancer agents: imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines. Journal of Medicinal Chemistry.
  • Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. (2021). ACS Omega.
  • Development of Imidazo[1,2-a]pyridine-Based Anticancer Agents. (2025). Benchchem.
  • Synthetic Imidazopyridine-Based Derivatives as Potential Inhibitors against Multi-Drug Resistant Bacterial Infections: A Review. (2022). MDPI.
  • Synthesis, Antioxidant and Antimicrobial Activities of some Imidazo[4,5-d]pyridine Derivatives. (2025).
  • Synthesis, Characterization and Biological Screening of some novel heterocyclic compounds. Der Pharma Chemica.
  • Screening Methods for the Evaluation of Biological Activity in Drug Discovery. (2004). HELDA - University of Helsinki.
  • Antimicrobial activity of some published imidazo[4,5-b]pyridine and...
  • Key heterocyclic moieties for the next five years of drug discovery and development. (2025). Taylor & Francis.
  • Role of Heterocyclic Compounds in Drug Development: An Overview. (2024). Research and Reviews.

Sources

Foundational

structural characterization of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine

An In-depth Technical Guide to the Structural Characterization of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive framework fo...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Structural Characterization of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the structural characterization of the novel heterocyclic compound, 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine. As a member of the imidazopyridine family, this molecule holds potential significance in medicinal chemistry due to the diverse pharmacological activities associated with this scaffold.[1] Given the absence of published experimental data for this specific molecule, this document serves as a predictive and methodological whitepaper. It outlines the anticipated spectroscopic and crystallographic properties based on established principles and data from structurally related analogs, offering a validated, step-by-step protocol for researchers.

Proposed Synthesis and Purification

A logical synthetic approach to 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine would involve the condensation of a substituted diaminopyridine with propanoic acid or a derivative thereof. A plausible route is the cyclization of 3-amino-4-bromo-5-nitropyridine, followed by reduction of the nitro group and subsequent reaction with propanoic acid under acidic conditions.

Experimental Protocol: Synthesis

  • Nitration and Amination: Starting from a suitable pyridine precursor, introduce a nitro group and an amino group at the appropriate positions.

  • Bromination: Introduce a bromine atom at the 7-position of the pyridine ring using a suitable brominating agent.

  • Reduction: Reduce the nitro group to an amino group to form the diamino pyridine precursor.

  • Cyclization: React the resulting 4-bromo-2,3-diaminopyridine with propanoic acid in the presence of a dehydrating agent such as polyphosphoric acid at an elevated temperature to facilitate the formation of the imidazole ring.

  • Purification: The crude product would then be purified using column chromatography on silica gel with a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine.

Spectroscopic Characterization

A combination of spectroscopic techniques is essential for the unambiguous structural elucidation of the target molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the precise connectivity of atoms in a molecule. Both ¹H and ¹³C NMR, along with 2D techniques, would be employed.

Experimental Protocol: NMR Spectroscopy

  • Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in a suitable deuterated solvent, such as DMSO-d₆ or CDCl₃, in a standard 5 mm NMR tube.

  • Data Acquisition: Record ¹H and ¹³C NMR spectra on a 400 or 500 MHz spectrometer at room temperature.[2]

  • 2D NMR: If necessary for unambiguous assignment, acquire 2D NMR spectra, including COSY (Correlated Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence).

Predicted ¹H NMR Data (400 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentRationale
~12.5br s1HN-HThe imidazole N-H proton is expected to be broad and downfield due to hydrogen bonding and its acidic nature.
~8.1s1HH-5This proton is on a carbon adjacent to a pyridine nitrogen, leading to a downfield shift.
~7.8s1HH-4This proton is in the pyridine ring, and its chemical shift is influenced by the adjacent bromine and the fused imidazole ring.
~2.9q2H-CH₂-The methylene protons of the ethyl group will appear as a quartet due to coupling with the methyl protons.
~1.3t3H-CH₃The methyl protons of the ethyl group will appear as a triplet due to coupling with the methylene protons.

Predicted ¹³C NMR Data (100 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)AssignmentRationale
~155C-2The carbon in the imidazole ring double-bonded to two nitrogens is expected to be significantly downfield.
~145C-7aA quaternary carbon at the fusion of the two rings.
~142C-5Aromatic CH carbon in the pyridine ring.
~130C-4Aromatic CH carbon in the pyridine ring.
~118C-3aAnother quaternary carbon at the ring fusion.
~110C-7The carbon bearing the bromine atom will be shifted upfield compared to an unsubstituted carbon.
~22-CH₂-Aliphatic methylene carbon.
~12-CH₃Aliphatic methyl carbon.
Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is crucial for confirming the elemental composition of the molecule.

Experimental Protocol: Mass Spectrometry

  • Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent such as methanol or acetonitrile.

  • Data Acquisition: Obtain the mass spectrum using an electrospray ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer to ensure high mass accuracy.[2]

Predicted Mass Spectrometry Data

ParameterPredicted Value
Molecular FormulaC₉H₉BrN₄
Exact Mass [M]239.9987
[M+H]⁺ (Monoisotopic)241.0065
Isotopic PatternA characteristic pattern for a molecule containing one bromine atom (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio) will be observed.

Expected Fragmentation: The fragmentation pattern in MS/MS experiments would likely involve the loss of the ethyl group and subsequent cleavages of the heterocyclic ring system.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in the molecule.

Experimental Protocol: IR Spectroscopy

  • Sample Preparation: The IR spectrum can be obtained from a solid sample using an attenuated total reflectance (ATR) accessory or by preparing a KBr pellet.

  • Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)Vibration
3400-3200 (broad)N-H stretch
3100-3000Aromatic C-H stretch
2980-2850Aliphatic C-H stretch
~1620C=N stretch
~1580C=C stretch (aromatic)
~1050C-Br stretch

The IR spectrum of an aromatic compound can be complex in the fingerprint region (1500-500 cm⁻¹).[3]

Crystallographic Characterization

Single-crystal X-ray diffraction provides the definitive three-dimensional structure of a molecule, confirming connectivity and providing insights into intermolecular interactions.

Workflow for X-ray Crystallography

G cluster_0 Crystal Growth cluster_1 Data Collection & Processing cluster_2 Structure Determination Synthesis Synthesis & Purification Screening Crystallization Screening (Vapor Diffusion, Slow Evaporation) Synthesis->Screening Optimization Optimization of Crystal Growth Conditions Screening->Optimization Mounting Crystal Harvesting & Mounting Optimization->Mounting Diffraction X-ray Diffraction Mounting->Diffraction Processing Data Processing (Integration, Scaling) Diffraction->Processing Solution Structure Solution Processing->Solution Refinement Structure Refinement Solution->Refinement Validation Validation & Analysis Refinement->Validation

Caption: Workflow for single-crystal X-ray crystallography.

Experimental Protocol: X-ray Crystallography

  • Crystal Growth: Grow single crystals of the compound suitable for X-ray diffraction. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).[4]

  • Data Collection: Mount a suitable crystal on a goniometer and collect diffraction data using a single-crystal X-ray diffractometer.

  • Structure Solution and Refinement: Process the diffraction data and solve the crystal structure using direct methods or Patterson methods, followed by refinement of the atomic positions and thermal parameters.

Expected Structural Features: The X-ray crystal structure would be expected to show a planar imidazo[4,5-c]pyridine ring system. The ethyl group may be oriented out of the plane of the ring system. In the solid state, intermolecular hydrogen bonding involving the imidazole N-H and the pyridine nitrogen is anticipated, potentially leading to the formation of chains or sheets.[5][6]

Conclusion

The structural characterization of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine requires a multi-faceted analytical approach. The combination of NMR spectroscopy, mass spectrometry, and IR spectroscopy provides a comprehensive picture of the molecule's two-dimensional structure and functional groups. Definitive confirmation of the three-dimensional structure and intermolecular interactions in the solid state is achieved through single-crystal X-ray diffraction. This guide provides a robust framework for researchers to follow in the synthesis and characterization of this and other novel heterocyclic compounds.

References

  • Synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c] pyridin-2-one. (n.d.).
  • One-pot synthesis, X-ray crystal structure, and identification of potential molecules against COVID-19 main protease through structure-guided modeling and simulation approach - Arabian Journal of Chemistry. (n.d.).
  • 7-bromo-1-ethyl-2-methyl-1h-imidazo[4,5-c]pyridine - PubChemLite. (n.d.).
  • Spectroscopic and Structural Elucidation of 3-Bromo-2,7-dimethylimidazo[1,2-a]pyridine: A Technical Guide - Benchchem. (n.d.).
  • Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives - PMC. (n.d.).
  • (PDF) 6-Bromo-2-methyl-1H-imidazo[4,5-b]pyridine - ResearchGate. (n.d.).
  • Crystal structure of 4-bromo-2-(1H-imidazo[4,5-b]pyridin-2-yl)phenol - NIH. (n.d.).
  • X-ray Crystallography - Chemistry LibreTexts. (2023, August 29).
  • Infrared Spectroscopy - CDN. (n.d.).

Sources

Exploratory

An In-depth Technical Guide to the ¹H and ¹³C NMR Analysis of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine. Designed for researchers, scientists, and professionals...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine. Designed for researchers, scientists, and professionals in drug development, this document delves into the structural elucidation of this heterocyclic compound, offering predictive data, detailed experimental protocols, and an in-depth interpretation of its spectral features. The imidazo[4,5-c]pyridine core is a significant scaffold in medicinal chemistry, and a thorough understanding of its spectroscopic properties is paramount for synthesis verification and further derivatization.

Introduction to 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine

The imidazo[4,5-c]pyridine ring system is a purine isostere and a privileged scaffold in the development of therapeutic agents. The introduction of a bromine atom at the 7-position and an ethyl group at the 2-position creates a molecule with specific electronic and steric properties that can influence its biological activity. Accurate structural confirmation is the bedrock of any chemical research, and NMR spectroscopy stands as the most powerful tool for the unambiguous determination of molecular architecture in solution. This guide will provide a detailed roadmap for interpreting the ¹H and ¹³C NMR spectra of this specific derivative.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine is expected to exhibit distinct signals corresponding to the aromatic protons of the pyridine ring, the protons of the ethyl group, and the N-H proton of the imidazole ring. The chemical shifts are influenced by the electron-withdrawing effect of the bromine atom and the overall aromatic system.

The predicted chemical shifts (δ) are reported in parts per million (ppm) relative to a tetramethylsilane (TMS) standard. The coupling constants (J) are given in Hertz (Hz).

Table 1: Predicted ¹H NMR Spectral Data for 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine in DMSO-d₆

Proton AssignmentPredicted Chemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)Integration
H-4~8.2 - 8.4Singlet (s)-1H
H-6~7.8 - 8.0Singlet (s)-1H
-CH₂- (ethyl)~2.9 - 3.1Quartet (q)~7.52H
-CH₃ (ethyl)~1.3 - 1.5Triplet (t)~7.53H
N-H~12.0 - 13.0Broad Singlet (br s)-1H

Rationale for Predictions:

  • Aromatic Protons (H-4 and H-6): The protons on the pyridine ring are expected to appear in the downfield region, typical for aromatic protons. The bromine atom at position 7 will exert an electronic influence, and the fusion of the imidazole ring will also affect the chemical shifts. Due to the substitution pattern, these protons are not expected to show coupling to each other, hence they are predicted as singlets.

  • Ethyl Group Protons: The methylene protons (-CH₂-) are adjacent to the electron-withdrawing imidazo[4,5-c]pyridine ring system, causing them to be deshielded and appear at a higher chemical shift compared to the methyl protons (-CH₃)[1][2]. The methylene protons will be split into a quartet by the three neighboring methyl protons (n+1 rule, 3+1=4)[3]. Conversely, the methyl protons will be split into a triplet by the two neighboring methylene protons (n+1 rule, 2+1=3)[3].

  • N-H Proton: The imidazole N-H proton is typically observed as a broad singlet at a very downfield chemical shift, often above 10 ppm, due to its acidic nature and potential for hydrogen bonding with the solvent (DMSO-d₆)[4].

Predicted ¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine will display signals for each unique carbon atom in the molecule. The chemical shifts are influenced by the nature of the atom (aromatic, aliphatic), the hybridization, and the electronic effects of the substituents.

Table 2: Predicted ¹³C NMR Spectral Data for 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine in DMSO-d₆

Carbon AssignmentPredicted Chemical Shift (δ, ppm)
C-2~155 - 160
C-4~140 - 145
C-6~115 - 120
C-7~110 - 115
C-7a~145 - 150
C-3a~135 - 140
-CH₂- (ethyl)~20 - 25
-CH₃ (ethyl)~12 - 16

Rationale for Predictions:

  • Aromatic and Heteroaromatic Carbons: The carbon atoms within the fused ring system will resonate in the aromatic region of the spectrum. C-2, being part of the imidazole ring and bonded to two nitrogen atoms, is expected to be significantly downfield. The carbon atom bearing the bromine (C-7) will be influenced by the heavy atom effect, which can sometimes lead to a more upfield shift than expected based solely on electronegativity[5]. The quaternary carbons (C-7a and C-3a) at the ring junctions will also have distinct chemical shifts.

  • Ethyl Group Carbons: The aliphatic carbons of the ethyl group will appear in the upfield region of the spectrum, with the methylene carbon (-CH₂-) being more deshielded than the methyl carbon (-CH₃) due to its proximity to the aromatic system[6].

Experimental Protocols

To obtain high-quality NMR spectra for 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine, the following detailed experimental methodology is recommended. This protocol is designed to be a self-validating system, ensuring reproducibility and accuracy.

Sample Preparation
  • Sample Weighing: Accurately weigh approximately 5-10 mg of the purified compound for ¹H NMR and 20-50 mg for ¹³C NMR analysis.

  • Solvent Selection: Use a high-purity deuterated solvent. Dimethyl sulfoxide-d₆ (DMSO-d₆) is a suitable choice due to its excellent dissolving power for many organic molecules and its high boiling point. Chloroform-d (CDCl₃) can also be used. The choice of solvent can slightly alter the chemical shifts[7][8].

  • Dissolution: Dissolve the weighed sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

  • Transfer: Using a clean Pasteur pipette, transfer the solution into a 5 mm NMR tube. Ensure the solution is free of any particulate matter.

  • Internal Standard: Tetramethylsilane (TMS) is typically added as an internal standard for referencing the chemical shifts to 0.00 ppm. Modern NMR spectrometers can also reference the spectra to the residual solvent peak[9].

NMR Spectrometer Parameters

The following parameters are recommended for a 400 MHz NMR spectrometer.

For ¹H NMR:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Number of Scans: 16 to 64 scans are typically sufficient.

  • Relaxation Delay (d1): 1-2 seconds.

  • Acquisition Time: 2-4 seconds.

  • Spectral Width: A spectral width of approximately 16 ppm, centered around 8 ppm.

For ¹³C NMR:

  • Pulse Program: A proton-decoupled pulse program (e.g., 'zgpg30').

  • Number of Scans: A higher number of scans (e.g., 1024 or more) is necessary due to the low natural abundance of ¹³C[10].

  • Relaxation Delay (d1): 2-5 seconds.

  • Spectral Width: A spectral width of approximately 220-250 ppm.

Data Processing
  • The acquired Free Induction Decay (FID) is processed using a Fourier transform.

  • Phase and baseline corrections are applied to obtain the final spectrum.

  • Integration of the ¹H NMR signals is performed to determine the relative ratios of the different types of protons.

Visualization of Molecular Structure and NMR Workflow

To aid in the understanding of the molecular structure and the process of its analysis, the following diagrams are provided.

Figure 1: Molecular structure of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine with atom numbering.

NMR_Workflow cluster_0 Sample Preparation cluster_1 Data Acquisition cluster_2 Data Processing & Analysis cluster_3 Structural Elucidation weigh Weigh Compound dissolve Dissolve in Deuterated Solvent weigh->dissolve transfer Transfer to NMR Tube dissolve->transfer nmr NMR Spectrometer (¹H and ¹³C) transfer->nmr ft Fourier Transform nmr->ft correction Phase & Baseline Correction ft->correction interpretation Spectral Interpretation (Chemical Shift, Coupling, Integration) correction->interpretation elucidation Final Structure Confirmation interpretation->elucidation

Figure 2: A typical workflow for the NMR analysis of a chemical compound.

Conclusion

This technical guide provides a comprehensive framework for the ¹H and ¹³C NMR analysis of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine. While the presented spectral data are predictive, they are grounded in the fundamental principles of NMR spectroscopy and data from closely related structures. The detailed experimental protocols offer a robust methodology for obtaining high-quality spectra, which are essential for the unambiguous structural confirmation of this and similar imidazo[4,5-c]pyridine derivatives. This information is critical for ensuring the integrity of chemical research and advancing the development of new therapeutic agents based on this important heterocyclic scaffold.

References

  • Journal of Chemical Technology and Metallurgy. (2022). NEW IMIDAZO[4,5-B]PYRIDINE DERIVATIVES: SYNTHESIS, CRYSTAL STRUCTURES, HIRSHFELD SURFACE ANALYSIS, DFT COMPUTATIONS AND MONTE CA. [Link]

  • DTIC. (n.d.). 1H and 13C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a). [Link]

  • SYNTHESIS OF SOME NEW SUBSTITUTED IMIDAZO(1,2-a)PYRIDINES AND THEIR 2-ONE DERIVATIVES. (n.d.). [Link]

  • Quora. (2021, March 25). How is the structure of ethyl ethanoate consistent with the NMR spectrum? #AlevelChemistry. [Link]

  • Doc Brown's Chemistry. (2026, March 3). ethyl ethanoate low high resolution H-1 proton nmr spectrum of ethyl acetate analysis interpretation of chemical shifts ppm spin spin line splitting. [Link]

  • FULIR. (n.d.). Imidazo[4,5-b]pyridine derived iminocoumarins as potential pH probes. [Link]

  • ACS Publications. (2020, June 23). Relativistic Heavy-Neighbor-Atom Effects on NMR Shifts: Concepts and Trends Across the Periodic Table. [Link]

  • Fluorine notes. (2017, April). NMR spectral characteristics of fluorocontaining pyridines. [Link]

  • ResearchGate. (n.d.). H-/ 13 C-NMR characteristic data for the imidazole moiety of compounds 1-6. [Link]

  • ResearchGate. (n.d.). New Syntheses of Substituted Pyridines via Bromine–Magnesium Exchange. [Link]

  • ACS Publications. (2010, April 16). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. [Link]

  • YouTube. (2024, March 20). NMR of ethyl ethanoate for A-level Chemistry | H-NMR | Hydrogen NMR splitting patterns of esters. [Link]

  • Paulusse Research Group. (n.d.). S1 NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to t. [Link]

  • The Royal Society of Chemistry. (2022). Copy of 1H NMR and 13C NMR spectra. [Link]

Sources

Foundational

Mass Spectrometric Characterization and Fragmentation Dynamics of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine: A Technical Guide

Target Audience: Analytical Chemists, Mass Spectrometrists, and Drug Discovery Researchers Compound CAS: 1781916-80-0 | Molecular Formula: C₈H₈BrN₃ Executive Summary & Scaffold Significance The imidazo[4,5-c]pyridine sca...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Analytical Chemists, Mass Spectrometrists, and Drug Discovery Researchers Compound CAS: 1781916-80-0 | Molecular Formula: C₈H₈BrN₃

Executive Summary & Scaffold Significance

The imidazo[4,5-c]pyridine scaffold (often referred to as 3-deazapurine) is a privileged pharmacophore in modern medicinal chemistry. Its structural isosterism with purines allows it to interact with a wide array of biological targets. Recently, highly substituted derivatives of this core have been identified as potent, selective DNA-Dependent Protein Kinase (DNA-PK) inhibitors and radiosensitizers in oncology [2], as well as versatile building blocks in solid-phase combinatorial synthesis [3].

7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine serves as a critical halogenated intermediate in the synthesis of these complex therapeutics. Because the bromine atom provides a unique isotopic signature and the ethyl group dictates lipophilicity, establishing a rigorous, self-validating mass spectrometry (MS) framework is essential for confirming structural integrity, monitoring reaction kinetics, and identifying metabolic degradation products [1].

Theoretical Mass Spectrometry Profile

Before initiating empirical analysis, a theoretical profile must be established to serve as the ground truth for data validation.

The most diagnostic feature of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine is the presence of a single bromine atom. Bromine exists in nature as two stable isotopes—⁷⁹Br and ⁸¹Br—in an approximately 1:1 ratio (50.69% and 49.31%, respectively).

Causality of the Isotopic Signature: In positive Electrospray Ionization (ESI+), the basic pyridine and imidazole nitrogens readily accept a proton to form the [M+H]⁺ precursor ion. Due to the bromine isotopes, this precursor will manifest as a distinct doublet separated by 2.0 Da. This 1:1 doublet acts as a self-validating system : if an MS1 spectrum lacks this exact ratio at the expected m/z, the analyst can immediately deduce the presence of isobaric interference, co-eluting contaminants, or the loss of the bromine atom (dehalogenation).

Table 1: Theoretical Exact Masses for [M+H]⁺ Precursor
IsotopeFormulaExact Mass (Da)Theoretical m/z [M+H]⁺Relative Abundance
⁷⁹Br C₈H₈⁷⁹BrN₃224.9902225.9980 ~ 100%
⁸¹Br C₈H₈⁸¹BrN₃226.9881227.9960 ~ 98%

Experimental Methodology: LC-MS/MS Workflow

To accurately characterize the compound, we employ a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) approach. The following protocol is designed to maximize ionization efficiency while preventing in-source fragmentation.

Step-by-Step Analytical Protocol
  • Sample Preparation:

    • Dissolve 1.0 mg of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine in 1.0 mL of LC-MS grade Methanol to create a stock solution.

    • Dilute to a working concentration of 100 ng/mL using a diluent of 50:50 Water:Acetonitrile containing 0.1% Formic Acid.

    • Causality: Methanol ensures complete solubilization of the lipophilic bromo-aromatic system. The addition of 0.1% formic acid in the final dilution actively drives the equilibrium toward the protonated state[M+H]⁺ prior to aerosolization, ensuring maximum sensitivity.

  • Chromatographic Separation (UHPLC):

    • Column: C18 Reversed-Phase (e.g., 2.1 x 50 mm, 1.7 µm particle size).

    • Mobile Phase A: Water + 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

    • Gradient: 5% B to 95% B over 5.0 minutes at a flow rate of 0.4 mL/min.

    • Causality: The C18 stationary phase provides excellent retention for the moderately hydrophobic ethyl and bromo groups. The gradient elution sharpens the peak and separates the target from potential des-bromo synthesis impurities.

  • Mass Spectrometry (ESI-QQQ or Q-TOF):

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Capillary Voltage: 3.5 kV.

    • Desolvation Temperature: 350 °C.

    • Collision Energy (CE): Ramp from 15 eV to 40 eV using Argon as the collision gas.

    • Causality: The basic nitrogens of the imidazo[4,5-c]pyridine core have high proton affinity, making ESI+ highly efficient [1]. Ramping the CE is critical because the aliphatic ethyl group cleaves at lower energies (~15-20 eV), whereas the robust C-Br bond requires higher energy (~30-40 eV) to undergo homolytic cleavage.

LCMS_Workflow A Sample Preparation (0.1% FA in MeOH) B UHPLC Separation (C18 Column) A->B C ESI+ Ionization (Capillary: 3.5 kV) B->C D Q1: Precursor Selection (m/z 226 / 228) C->D E q2: CID Fragmentation (CE: 20-40 eV) D->E F Q3: Fragment Analysis (m/z 50-250) E->F

Fig 1. Step-by-step LC-MS/MS analytical workflow for imidazo[4,5-c]pyridine derivatives.

Collision-Induced Dissociation (CID) Fragmentation Dynamics

When the selected precursor ions (m/z 226.0 / 228.0) are subjected to CID in the collision cell, the molecule undergoes specific, predictable structural rearrangements. Understanding these pathways allows researchers to map the exact location of substituents on the imidazopyridine core [3].

Mechanistic Pathways
  • Pathway A (Aliphatic Cleavage): The lowest energy fragmentation involves the 2-ethyl group. A McLafferty-like rearrangement or direct inductive cleavage results in the neutral loss of an ethylene molecule (C₂H₄, -28 Da), yielding a highly stable fragment at m/z 198.0 / 200.0. This fragment retains the bromine isotope doublet, validating that the bromine atom is still attached to the core.

  • Pathway B (Dehalogenation): At higher collision energies, the C-Br bond undergoes homolytic cleavage, resulting in the loss of a bromine radical (Br•, -79 or -81 Da). This generates an odd-electron radical cation at m/z 147.1. The sudden disappearance of the 1:1 doublet in this fragment confirms the successful ejection of the halogen.

  • Pathway C (Core Ring Opening): Following the loss of the ethyl group, the electron-deficient imidazole ring can undergo ring-opening and subsequent neutral loss of Hydrogen Cyanide (HCN, -27 Da), a hallmark fragmentation of nitrogenous heterocycles, yielding m/z 171.0 / 173.0.

Fragmentation M Precursor [M+H]+ m/z 226.0 / 228.0 (79Br / 81Br) F1 Loss of Ethylene (-28 Da) m/z 198.0 / 200.0 M->F1 -C2H4 F2 Loss of Bromine (-79/81 Da) m/z 147.1 M->F2 -Br• F3 Loss of HCN (-27 Da) m/z 171.0 / 173.0 F1->F3 -HCN F4 Imidazopyridine Core m/z 119.1 F1->F4 -Br• F2->F4 -C2H4

Fig 2. Proposed CID fragmentation pathways for 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine.

Quantitative Data Summary

The table below consolidates the expected quantitative MS/MS data, providing a quick-reference guide for method development and Multiple Reaction Monitoring (MRM) transitions.

Table 2: Key MS/MS Fragments and Structural Assignments
Fragment m/zNeutral LossMass Lost (Da)Fragment FormulaIsotope PatternStructural Assignment
226.0 / 228.0 None0[C₈H₉BrN₃]⁺1:1 DoubletIntact Precursor [M+H]⁺
198.0 / 200.0 Ethylene (C₂H₄)28[C₆H₅BrN₃]⁺1:1 DoubletDes-ethyl core
171.0 / 173.0 C₂H₄ + HCN55[C₅H₄BrN₂]⁺1:1 DoubletImidazole ring cleavage
147.1 Bromine (Br•)79 / 81[C₈H₉N₃]⁺•SingletDehalogenated precursor
119.1 C₂H₄ + Br•107[C₆H₅N₃]⁺•SingletBare imidazopyridine core

Conclusion

The mass spectrometric analysis of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine relies heavily on the interplay between its basic nitrogen atoms (facilitating ESI+ ionization) and its unique structural substituents. By leveraging the self-validating 1:1 isotopic doublet of the bromine atom and mapping the sequential neutral losses of ethylene and HCN, researchers can confidently verify the structural identity of this compound. This analytical framework is highly transferable to the broader class of imidazopyridine-based kinase inhibitors and combinatorial libraries.

References

  • Title: Proton and Metal Dication Affinities of Tetracyclic Imidazo[4,5-b]Pyridine-Based Molecules: Insights from Mass Spectrometry and DFT Analysis Source: Molecules (MDPI), 2025, 30(1), 2684. URL: [Link][1]

  • Title: Identification of 6-Anilino Imidazo[4,5-c]pyridin-2-ones as Selective DNA-Dependent Protein Kinase Inhibitors and Their Application as Radiosensitizers Source: Journal of Medicinal Chemistry (ACS), 2024, 67(14), 12366–12385. URL: [Link][2]

  • Title: Directed Solid-Phase Synthesis of Trisubstituted Imidazo[4,5-c]pyridines and Imidazo[4,5-b]pyridines Source: ACS Combinatorial Science, 2014, 16(9), 488–499. URL: [Link][3]

Sources

Exploratory

Unlocking the Therapeutic Potential of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine: A Technical Guide to Target Identification and Validation

Abstract The imidazo[4,5-c]pyridine scaffold represents a privileged structure in medicinal chemistry, owing to its purine-like architecture that enables interaction with a diverse array of biological targets. This guide...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The imidazo[4,5-c]pyridine scaffold represents a privileged structure in medicinal chemistry, owing to its purine-like architecture that enables interaction with a diverse array of biological targets. This guide focuses on a specific, yet under-explored derivative, 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine. While direct biological data for this compound is sparse, this document synthesizes existing research on structurally related imidazopyridines to propose a rational, evidence-based roadmap for identifying and validating its potential therapeutic targets. We will delve into the most promising target families—kinases, central nervous system receptors, and enzymes involved in infectious and inflammatory diseases—and provide detailed, field-proven experimental protocols to systematically investigate the compound's mechanism of action. This whitepaper is intended for researchers, scientists, and drug development professionals seeking to explore the therapeutic utility of this promising chemical entity.

Introduction: The Imidazo[4,5-c]pyridine Core - A Scaffold of Opportunity

The fusion of an imidazole and a pyridine ring creates the imidazopyridine system, a heterocyclic scaffold that is an isostere of natural purines.[1] This structural mimicry is a key reason for its broad biological activity, as it can engage with binding sites intended for adenine or guanine. The imidazo[4,5-c]pyridine isomer, in particular, has been the basis for compounds targeting a wide spectrum of diseases, from cancer and neurodegenerative disorders to viral infections and inflammation.[2][3]

Our focus, 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine, possesses two key features: an ethyl group at the 2-position, which can influence steric and electronic interactions within a binding pocket, and a bromine atom at the 7-position. Halogenation, particularly bromination, has been shown in related scaffolds to significantly enhance biological potency, notably in antiproliferative contexts.[4] This guide will, therefore, treat 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine as a high-potential candidate for several established target classes.

The following sections will outline these potential targets, the rationale for their selection based on literature precedent, and the precise experimental workflows required to validate these hypotheses.

Primary Therapeutic Area of Investigation: Oncology

The dysregulation of cellular signaling, particularly through protein kinases, is a hallmark of cancer. The imidazopyridine scaffold has yielded numerous kinase inhibitors, making this the most fertile ground for initial investigation.

Potential Target Class: Src Family Kinases (SFKs)

Rationale: A recent study identified a series of imidazo[4,5-c]pyridin-2-one derivatives as potent inhibitors of Src family kinases (SFKs), including Src and Fyn, with significant anti-proliferative effects against glioblastoma multiforme (GBM) cell lines.[5] SFKs are non-receptor tyrosine kinases that play crucial roles in cell proliferation, survival, and migration. Their deregulation is a key factor in the development and progression of many cancers.[5] Given the shared core structure, it is a strong hypothesis that 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine could exhibit similar inhibitory activity.

Experimental Validation Workflow:

The logical flow for validating SFK inhibition involves progressing from broad, cell-based assays to specific enzymatic and binding assays.

SFK_Validation_Workflow cluster_cell_based Cell-Based Assays cluster_biochemical Biochemical Assays Prolif Antiproliferation Assay (e.g., U87, T98G GBM cells) Phospho Western Blot for p-Src (Y416) Prolif->Phospho Confirm target engagement Enzyme In Vitro Kinase Assay (Src, Fyn, Lyn, Lck) Phospho->Enzyme Confirm direct inhibition Binding Direct Binding Assay (e.g., TR-FRET, SPR) Enzyme->Binding Determine binding affinity & kinetics (Kd, Kon, Koff)

Figure 1: Workflow for validating Src Family Kinase inhibition.

Detailed Protocols:

  • Protocol 2.1.1: Antiproliferation Assay (MTT/MTS Assay)

    • Cell Seeding: Plate glioblastoma cells (e.g., U87-MG, T98G) in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

    • Compound Treatment: Prepare a 10 mM stock solution of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine in DMSO. Perform serial dilutions in culture media to achieve a final concentration range (e.g., 0.01 µM to 100 µM).

    • Incubation: Replace the media in the cell plates with the compound-containing media and incubate for 72 hours at 37°C, 5% CO₂.

    • MTT/MTS Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or MTS reagent to each well and incubate for 2-4 hours.

    • Data Acquisition: Solubilize the formazan product (for MTT) and measure the absorbance at the appropriate wavelength (e.g., 570 nm).

    • Analysis: Calculate the cell viability relative to a DMSO-treated control and determine the IC₅₀ value using non-linear regression analysis.

  • Protocol 2.1.2: In Vitro Kinase Inhibition Assay (e.g., ADP-Glo™)

    • Reaction Setup: In a 384-well plate, combine recombinant human Src kinase, a suitable substrate (e.g., poly(E,Y)₄), and ATP at its Kₘ concentration.

    • Inhibitor Addition: Add 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine across a range of concentrations.

    • Kinase Reaction: Incubate the plate at room temperature for 1 hour to allow the kinase reaction to proceed.

    • ATP Depletion: Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

    • ADP to ATP Conversion: Add Kinase Detection Reagent to convert the ADP generated by the kinase reaction into ATP.

    • Luminescence Measurement: Measure the luminescence, which is directly proportional to the amount of ADP formed and thus to kinase activity.

    • Analysis: Normalize the data to controls and calculate the IC₅₀ value for kinase inhibition.

Other Potential Oncology Targets

Based on the broader imidazopyridine literature, the following targets warrant secondary investigation:

Potential TargetRationaleKey Cancer Type(s)Reference
Aurora A Kinase Imidazo[4,5-b]pyridine derivatives are known inhibitors; this kinase is crucial for mitosis and is often overexpressed in cancer.Various solid tumors[2]
EZH2 The related compound DZNep, containing an imidazo[4,5-c]pyridine core, inhibits this histone methyltransferase.Lymphomas, Breast Cancer[2]
Tubulin Polymerization Some imidazopyridine derivatives have been shown to act as mitotic inhibitors, a mechanism often linked to tubulin disruption.Leukemia, Solid tumors[6][7]

Secondary Therapeutic Area of Investigation: Central Nervous System (CNS) Disorders

The structural similarity of imidazopyridines to purines, which act as neurotransmitters and neuromodulators, makes the CNS another high-priority area.

Potential Target: GABA-A Receptors

Rationale: The imidazopyridine class is perhaps most famously known for its modulatory effects on GABA-A receptors. Marketed drugs like Zolpidem (an imidazo[1,2-a]pyridine) are positive allosteric modulators used to treat insomnia.[1][8] The discovery of imidazo[4,5-b] and [4,5-c] pyridines as GABA-A receptor modulators highlights the potential of this entire family to yield anxiolytic, sedative, or anticonvulsant agents.[2][3]

Experimental Validation Workflow:

GABAA_Validation_Workflow cluster_binding Binding Assays cluster_functional Functional Assays Radio Radioligand Binding Assay (e.g., [3H]flumazenil) Electro Two-Electrode Voltage Clamp (TEVC) in Xenopus oocytes Radio->Electro Confirm functional modulation

Figure 2: Workflow for validating GABA-A receptor modulation.

Detailed Protocols:

  • Protocol 3.1.1: Radioligand Binding Assay

    • Membrane Preparation: Prepare crude synaptic membranes from rat or mouse whole brain or cortex.

    • Assay Setup: In a 96-well plate, combine the membrane preparation, a radioligand that binds to the benzodiazepine site (e.g., [³H]flumazenil), and varying concentrations of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine.

    • Incubation: Incubate on ice for 60-90 minutes to reach binding equilibrium.

    • Harvesting: Rapidly filter the reaction mixture through glass fiber filters using a cell harvester to separate bound from free radioligand.

    • Scintillation Counting: Measure the radioactivity retained on the filters using a liquid scintillation counter.

    • Analysis: Determine the specific binding and calculate the Kᵢ (inhibition constant) for the test compound.

  • Protocol 3.1.2: Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes

    • Oocyte Preparation: Inject Xenopus laevis oocytes with cRNAs encoding the subunits of the desired GABA-A receptor isoform (e.g., α1β2γ2).

    • Electrophysiology: After 2-5 days of expression, place an oocyte in a recording chamber and impale it with two electrodes. Clamp the membrane potential at -60 mV.

    • GABA Application: Perfuse the oocyte with a low concentration of GABA (e.g., EC₅-EC₁₀) to elicit a baseline current.

    • Compound Application: Co-apply the same concentration of GABA along with 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine.

    • Data Recording: Record the change in current. A potentiation of the GABA-induced current indicates positive allosteric modulation.

    • Analysis: Quantify the potentiation as a percentage increase over the baseline GABA response.

Tertiary Areas for Investigation: Infectious & Inflammatory Diseases

The imidazopyridine scaffold has also shown promise against a variety of pathogens and inflammatory mediators.

Potential TargetRationaleDisease ContextProposed Initial AssayReference
Viral Polymerases Imidazo[4,5-c]pyridines have shown activity against RNA-dependent RNA polymerase in viruses like BVDV.Antiviral (HCV, Flaviviruses)Cell-based viral replication assay (e.g., replicon system)[2]
Glucosamine-6-P Synthase This enzyme is essential for the fungal cell wall; imidazo[4,5-c]pyridines have been proposed as potential inhibitors.AntifungalFungal growth inhibition assay (MIC determination)[2]
Cathepsin S (CTSS) Hybrids containing a 1H-imidazo[4,5-c]pyridine-4-carbonitrile core showed high activity against this protease, which is involved in antigen presentation.Autoimmune Diseases (e.g., Rheumatoid Arthritis)Fluorogenic substrate cleavage assay with recombinant CTSS[2]
TNF-α / IL-6 Inhibition An imidazo[4,5-b]pyridine derivative was shown to reduce inflammatory cytokine production in retinal cells.Anti-inflammatoryLPS-stimulated cytokine release assay in macrophages (ELISA)[2]

Conclusion and Future Directions

7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine stands as a compound of significant therapeutic potential, backed by a wealth of data on its core scaffold. This guide provides a structured, multi-pronged strategy for its systematic evaluation. The primary line of inquiry should focus on its potential as a kinase inhibitor for oncology, with a specific emphasis on the Src family kinases. A parallel investigation into its effects on CNS targets, particularly GABA-A receptors, could unveil an entirely different therapeutic application.

Successful validation of any of these initial hypotheses should be followed by more advanced studies, including selectivity profiling against broader kinase or receptor panels, in vivo efficacy studies in relevant animal models, and ADME/Tox profiling to assess its drug-like properties. By following this logical and experimentally rigorous path, the true therapeutic value of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine can be effectively determined.

References

  • Mrozek, A., et al. (2021). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules, 26(9), 2684. [Link]

  • Saczewski, J., et al. (2019). Imidazopyridine-based selective and multifunctional ligands of biological targets associated with psychiatric and neurodegenerative diseases. European Journal of Medicinal Chemistry, 180, 568-586. [Link]

  • Li, Y., et al. (2021). Identification of imidazo[4,5-c]pyridin-2-one derivatives as novel Src family kinase inhibitors against glioblastoma. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1625-1636. [Link]

  • Kaumo, S., et al. (2017). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. ResearchGate. [Link]

  • Temple Jr, C., et al. (1987). Synthesis of potential anticancer agents: imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines. Journal of Medicinal Chemistry, 30(10), 1746-1751. [Link]

  • Butković, K., et al. (2020). Biological Activity of Amidino-Substituted Imidazo[4,5-b]pyridines. Molecules, 25(20), 4786. [Link]

  • Butković, K., et al. (2020). Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. ResearchGate. [Link]

  • Al-Ostath, A., et al. (2022). Fused Pyridine Derivatives: Synthesis and Biological Activities. IntechOpen. [Link]

  • A review on the biological activity of imidazo (4,5-b) pyridines and related compounds. (2025). Journal of Drug Delivery and Therapeutics. [Link]

  • Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. (2023). ACS Omega. [Link]

Sources

Foundational

The Ascendance of a Privileged Scaffold: A Technical Guide to the Discovery and History of Imidazo[4,5-c]pyridine Derivatives

Abstract The imidazo[4,5-c]pyridine core, a heterocyclic system isosteric to purines, has carved a significant niche in medicinal chemistry. Often referred to as 3-deazapurines, these compounds have transitioned from bei...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The imidazo[4,5-c]pyridine core, a heterocyclic system isosteric to purines, has carved a significant niche in medicinal chemistry. Often referred to as 3-deazapurines, these compounds have transitioned from being simple purine mimics to a privileged scaffold for a diverse array of therapeutic agents. This guide provides a comprehensive exploration of the discovery, historical development, and evolving applications of imidazo[4,5-c]pyridine derivatives. We will traverse the pioneering syntheses, the blossoming of their biological activities from broad-spectrum antimicrobials to targeted kinase inhibitors, and the modern synthetic strategies that continue to expand their therapeutic potential. This document is intended for researchers, scientists, and drug development professionals seeking an in-depth understanding of this important chemical class.

The Genesis: Isosterism and the Quest for Purine Antagonists

The story of imidazo[4,5-c]pyridines is intrinsically linked to the broader field of antimetabolite research that gained momentum in the mid-20th century. The structural similarity of this scaffold to endogenous purines, such as adenine and guanine, was the intellectual springboard for its initial investigation.[1][2] By replacing the nitrogen atom at the 3-position of the purine ring with a carbon atom, chemists created a "deazapurine" that could potentially interfere with metabolic pathways involving natural purines.[3]

One of the earliest and most influential discoveries in the broader deazapurine field was the isolation of the nucleoside antibiotic Tubercidin (7-deazaadenosine) from Streptomyces tubercidicus.[4][5] While tubercidin is a pyrrolo[2,3-d]pyrimidine (a 7-deazapurine), its potent biological activity spurred immense interest in other deazapurine isomers, including the imidazo[4,5-c]pyridines (3-deazapurines).[6][7]

A landmark in the synthesis of the imidazo[4,5-c]pyridine core was reported in 1966 by Rousseau, Townsend, and Robins, who described the synthesis of 3-deazaadenosine.[8] This work laid a crucial foundation for the medicinal chemistry exploration of this heterocyclic system. Early biological studies confirmed the hypothesis that these compounds could act as purine antagonists, with reports of their growth inhibitory effects in various biological systems.[9]

Foundational Synthetic Strategies: Building the Core

The construction of the imidazo[4,5-c]pyridine ring system has been approached from several classical and modern perspectives. The choice of strategy often depends on the desired substitution pattern.

The Classical Approach: Cyclization of Diaminopyridines

The most traditional and still widely used method for synthesizing the imidazo[4,5-c]pyridine core is the cyclocondensation of a 3,4-diaminopyridine precursor with a one-carbon synthon.[10][11] This approach is robust and allows for the introduction of a variety of substituents at the 2-position of the resulting imidazole ring.

A general workflow for this classical synthesis is depicted below:

cluster_0 Classical Synthesis of Imidazo[4,5-c]pyridine Core 3,4-Diaminopyridine 3,4-Diaminopyridine Cyclocondensation Cyclocondensation (with dehydration) 3,4-Diaminopyridine->Cyclocondensation One-Carbon_Synthon One-Carbon Synthon (e.g., Formic Acid, Orthoesters, Aldehydes) One-Carbon_Synthon->Cyclocondensation Imidazo_Pyridine Imidazo[4,5-c]pyridine Core Cyclocondensation->Imidazo_Pyridine

Caption: Classical synthesis of the imidazo[4,5-c]pyridine core.

Experimental Protocol: Synthesis of 1H-Imidazo[4,5-c]pyridine from 3,4-Diaminopyridine

This protocol is a representative example of the classical cyclocondensation method.

Materials:

  • 3,4-Diaminopyridine

  • 98-100% Formic Acid

  • 10% Aqueous Sodium Hydroxide

  • Ethanol

  • Deionized Water

  • Activated Charcoal (optional)

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 3,4-diaminopyridine with an excess of formic acid.

  • Reflux: Heat the mixture to reflux and maintain for several hours. The reaction progress can be monitored by Thin-Layer Chromatography (TLC).

  • Work-up: After completion, cool the reaction mixture to room temperature and remove the excess formic acid under reduced pressure.

  • Neutralization: Dissolve the residue in deionized water and carefully neutralize with 10% aqueous sodium hydroxide to a pH of 7-8 in an ice bath.

  • Isolation: Collect the resulting precipitate by vacuum filtration and wash with cold deionized water.

  • Purification: Recrystallize the crude product from a suitable solvent, such as ethanol, to yield the purified 1H-imidazo[4,5-c]pyridine.

Modern Synthetic Developments

While the classical methods are effective, the pursuit of greater efficiency and molecular diversity has led to the development of modern synthetic routes. These often involve transition-metal-catalyzed cross-coupling reactions to build the pyridine or imidazole ring precursors, followed by cyclization.[11] For instance, palladium-catalyzed amidation/cyclization strategies have been employed for the regioselective synthesis of substituted imidazo[4,5-c]pyridines.[12]

A Timeline of Biological Discovery and Therapeutic Applications

The therapeutic potential of imidazo[4,5-c]pyridine derivatives has expanded significantly from their initial conception as simple purine antimetabolites.

Era Key Discoveries and Applications Therapeutic Rationale
1960s-1980s Antimetabolites and Broad-Spectrum Activity: Synthesis of 3-deazapurine nucleosides.[8] Investigation as anticancer and antiviral agents.[9]Mimicking endogenous purines to disrupt nucleic acid and protein synthesis.
1990s-2000s Emergence as Kinase Inhibitors: Discovery of derivatives with potent inhibitory activity against various protein kinases.The scaffold serves as an effective hinge-binding motif in the ATP-binding pocket of kinases.
2010s-Present Targeted Therapies and Immunomodulation: Development of highly selective kinase inhibitors for oncology.[2] Exploration as agonists for Toll-like receptors (TLRs) in immunotherapy.Rational drug design based on structural biology to target specific enzymes in disease pathways. Harnessing the innate immune system to fight cancer and infectious diseases.

This evolution is visually represented in the following diagram:

cluster_1 Evolution of Imidazo[4,5-c]pyridine Applications Antimetabolites Purine Antagonists (Anticancer, Antiviral) Kinase_Inhibitors Kinase Inhibitors (Oncology) Antimetabolites->Kinase_Inhibitors Shift to Targeted Therapies Immunomodulators Immunomodulators (TLR Agonists) Kinase_Inhibitors->Immunomodulators Expansion of Scope Other_Targets Other Targets (e.g., GPCRs) Immunomodulators->Other_Targets Ongoing Research

Caption: The expanding therapeutic applications of imidazo[4,5-c]pyridines.

Imidazo[4,5-c]pyridines in Modern Drug Discovery

The versatility of the imidazo[4,5-c]pyridine scaffold is evident in the range of biological targets it can be tailored to address.

Kinase Inhibition

A significant number of imidazo[4,5-c]pyridine derivatives have been developed as potent inhibitors of various protein kinases, which are crucial regulators of cell signaling and are often dysregulated in cancer. The nitrogen atoms in the bicyclic system can form key hydrogen bond interactions with the hinge region of the kinase ATP-binding site, a common feature of many kinase inhibitors. This has led to the development of inhibitors for targets such as Src family kinases, Aurora kinases, and cyclin-dependent kinases (CDKs).[10]

Immunomodulation

More recently, imidazo[4,5-c]pyridine derivatives have emerged as potent agonists of Toll-like receptor 7 (TLR7).[13] TLR7 is a component of the innate immune system that recognizes single-stranded RNA viruses. Activation of TLR7 can trigger a powerful immune response, which is being explored as a therapeutic strategy in oncology and for the treatment of viral infections.

Conclusion and Future Outlook

From their origins as rationally designed purine isosteres to their current status as a privileged scaffold in modern drug discovery, imidazo[4,5-c]pyridine derivatives have demonstrated remarkable therapeutic versatility. The journey from broad-spectrum antimetabolites to highly specific kinase inhibitors and immunomodulators showcases the power of medicinal chemistry to refine and repurpose a chemical core for diverse therapeutic needs. As our understanding of disease biology deepens, the imidazo[4,5-c]pyridine scaffold will undoubtedly continue to be a valuable starting point for the development of novel and effective medicines.

References

  • Mulamoottil, V. A. (2016). Tubercidin and Related Analogues: An Inspiration for 50 years in Drug Discovery. Current Organic Chemistry, 20(8), 830-838.
  • Wu, J., & Chen, W. (2018). Discovery and Characterization of the Tubercidin Biosynthetic Pathway From Streptomyces tubercidicus NBRC 13090. Microbial Cell Factories, 17(1), 131.
  • Mulamoottil, V. A. (2016). Tubercidin and Related Analogues: An Inspiration for 50 years in Drug Discovery. Current Organic Chemistry, 20(8), 830-838.
  • BenchChem. (2025).
  • Mulamoottil, V. A. (2025). Tubercidin and Related Analogues: An Inspiration for 50 years in Drug Discovery.
  • Krause, M., Foks, H., & Gobis, K. (2017).
  • Regioselective Synthesis of an Imidazo[4,5-c]pyridine through Selective Acylation of 3,4-Diaminopyridine: Synthesis of CP-885,316. (2006). Figshare.
  • Convenient Synthesis of 3-Deazapurine Nucleosides (3-Deazainosine, 3-Deazaadenosine and 3-Deazaguanosine)
  • Regioselective Synthesis of an Imidazo[4,5- c ]pyridine through Selective Acylation of 3,4-Diaminopyridine: Synthesis of CP885,316. (n.d.).
  • Goker, H., et al. (2023). Synthesis of some new 2-(substituted-phenyl)imidazo[4,5-c] and [4,5-b]pyridine derivatives and their antimicrobial activities. PubMed.
  • Synthesis and Properties of 7-Deazapurine- and 8-Aza-7-deazapurine-Locked Nucleic Acid Analogues: Effect of the Glycosidic Torsion Angle. (2016).
  • BenchChem. (2025). Application Notes and Protocols for the Synthesis of 6H-Imidazo[4,5-b]pyridine.
  • 1,3-Dideazaguanosine in Atomic Mutagenesis Provides Unprecedented Insight Into Hydrogen Bonding and Stacking Interactions in Folded RNA. (2025). JACS Au.
  • the first synthesis of 1‐deaza‐2′‐deoxyguanosine and its properties as a nucleoside and as oligodeoxynucleotides. (2003). Nucleic Acids Research.
  • Deazapurine derivatives. V: A new synthesis of 1‐ and 3‐deaza‐adenine and related compounds. (1969). Recueil des Travaux Chimiques des Pays-Bas, 88(11), 1263-1274.
  • Facile synthesis of a 3-deazaadenosine phosphoramidite for RNA solid-phase synthesis. (2016). Beilstein Journal of Organic Chemistry, 12, 2647-2653.
  • Novel Imidazo[4,5-c]pyridine Compounds as TLR7 Agonists for Treating Cancer. (2025). ACS Medicinal Chemistry Letters.
  • Krause, M., Foks, H., & Gobis, K. (2017). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives.
  • Krause, M., Foks, H., & Gobis, K. (2017).
  • Temple Jr, C., Rose, J. D., Comber, R. N., & Rener, G. A. (1987). Synthesis of potential anticancer agents: imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines. Journal of Medicinal Chemistry, 30(10), 1746-1751.
  • Investigation of 8-Aza-7-Deaza Purine Nucleoside Deriv
  • Synthetic approaches to derivatives of imidazo[4,5-b]pyridines (Review). (n.d.).
  • Hocek, M., & Mertlíková-Kaiserová, H. (n.d.). Synthesis and Biological Profiling of Quinolino-Fused 7-Deazapurine Nucleosides.
  • Hocek, M., & Mertlíková-Kaiserová, H. (n.d.). Design, synthesis and biological profiling of novel fused deazapurine nucleosides.
  • Synthesis of Polycyclic Hetero-Fused 7-Deazapurine Heterocycles and Nucleosides through C–H Dibenzothiophenation and Negishi Coupling. (2022). Journal of the American Chemical Society.
  • Imidazo[4,5-c]pyridines (3-deazapurines) and their nucleosides as immunosuppressive and antiinflammatory agents. (n.d.). Journal of Medicinal Chemistry.

Sources

Exploratory

A Technical Guide to the Preliminary In Vitro Evaluation of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine as a Potential Therapeutic Agent

Abstract The imidazo[4,5-c]pyridine scaffold is a privileged structure in medicinal chemistry, demonstrating a wide array of biological activities due to its structural similarity to endogenous purines. This guide outlin...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The imidazo[4,5-c]pyridine scaffold is a privileged structure in medicinal chemistry, demonstrating a wide array of biological activities due to its structural similarity to endogenous purines. This guide outlines a comprehensive and logical workflow for the preliminary in vitro evaluation of a novel derivative, 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine. The described methodologies are designed to rigorously assess its potential as a therapeutic agent, with a primary focus on anticancer activity, a frequently observed characteristic of this compound class. This document provides not just procedural steps, but the scientific rationale behind each experimental choice, ensuring a self-validating and robust preliminary assessment.

Introduction: The Therapeutic Potential of Imidazo[4,5-c]pyridines

The imidazo[4,5-c]pyridine core is structurally analogous to purine, allowing it to interact with a variety of biological targets, including kinases and polymerases.[1] This has led to the development of imidazopyridine derivatives with diverse therapeutic applications, including anticancer, antiviral, and anti-inflammatory agents.[2] Derivatives of the isomeric imidazo[4,5-b]pyridine have shown potent antiproliferative effects, with some compounds inhibiting tubulin polymerization.[2] Furthermore, specific substitutions on the imidazo[4,5-c]pyridine ring have been shown to yield potent inhibitors of Src family kinases, which are implicated in the progression of cancers like glioblastoma.[3]

Given this precedent, the novel compound 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine warrants a thorough investigation of its biological activity. The presence of a bromine atom at the 7-position and an ethyl group at the 2-position may modulate its physicochemical properties and target-binding affinity. This guide details a systematic approach to its initial in vitro characterization, beginning with broad cytotoxicity screening and progressing to more mechanistic assays to elucidate its mode of action.

Physicochemical Characterization (Hypothetical)

Prior to biological evaluation, it is crucial to characterize the fundamental properties of the test compound.

PropertyHypothetical Value
Molecular FormulaC9H10BrN3
Molecular Weight239.10 g/mol
Purity (by HPLC)>98%
SolubilitySoluble in DMSO
Lipophilicity (XlogP)1.8

Note: The above data is hypothetical and would need to be experimentally determined for the actual compound.

Experimental Workflow for In Vitro Evaluation

The following diagram illustrates the proposed workflow for the preliminary in vitro evaluation of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine.

G cluster_0 Phase 1: Cytotoxicity Screening cluster_1 Phase 2: Mechanistic Elucidation cluster_2 Phase 3: Data Interpretation & Next Steps A Compound Preparation & Solubilization B Selection of Cancer Cell Line Panel A->B C MTT/CellTiter-Glo Assay B->C D IC50 Determination C->D E Cell Cycle Analysis (Flow Cytometry) D->E If IC50 is potent F Apoptosis Assay (Annexin V/PI Staining) D->F If IC50 is potent G Kinase Inhibition Profiling (Optional) D->G Based on structural similarity to known kinase inhibitors H Synthesize Findings E->H F->H G->H I Propose Mechanism of Action H->I J Design of Follow-up Studies I->J

Caption: A logical workflow for the in vitro evaluation of a novel compound.

Phase 1: Broad-Spectrum Cytotoxicity Screening

The initial step in evaluating a potential anticancer agent is to determine its cytotoxic or cytostatic effects across a panel of human cancer cell lines.[4][5] This provides a measure of the compound's potency and can reveal selectivity towards certain cancer types.

Rationale for Cell Line Selection

The choice of cell lines is critical and should ideally represent a variety of cancer types. For a broad initial screen, a panel could include:

  • MCF-7: Human breast adenocarcinoma, representing hormone-dependent cancers.

  • MDA-MB-231: Human breast adenocarcinoma, representing triple-negative breast cancer.

  • A549: Human lung carcinoma.

  • HCT116: Human colon carcinoma.

  • U87: Human glioblastoma, given that some imidazopyridines target kinases relevant in this cancer.[3]

A non-cancerous cell line, such as human embryonic kidney cells (HEK293) or mouse embryonic fibroblasts (NIH/3T3), should be included to assess general cytotoxicity and determine a preliminary therapeutic window.[6]

Experimental Protocol: MTT Cytotoxicity Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures the metabolic activity of cells, which serves as an indicator of cell viability.[4]

Protocol:

  • Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a 5% CO2 humidified incubator.

  • Compound Treatment: Prepare serial dilutions of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine in the appropriate cell culture medium. The concentration range should be wide enough to determine an IC50 value (e.g., 0.01 µM to 100 µM). A vehicle control (e.g., DMSO) must be included.[4]

  • Incubation: Remove the old medium from the cells and add the medium containing the test compound. Incubate for 48-72 hours.

  • MTT Addition: Add MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized detergent solution) to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

Data Presentation and Interpretation

The results of the cytotoxicity assay are typically presented as the half-maximal inhibitory concentration (IC50), which is the concentration of the compound required to inhibit cell growth by 50%.

Table 1: Hypothetical In Vitro Cytotoxicity of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine

Cell LineCancer TypeIC50 (µM)
MCF-7Breast Adenocarcinoma12.5
MDA-MB-231Breast Adenocarcinoma8.7
A549Lung Carcinoma15.2
HCT116Colon Carcinoma9.8
U87Glioblastoma5.4
HEK293Non-cancerous Kidney>100

Note: The IC50 values are hypothetical. A lower IC50 value indicates higher potency. The hypothetical data suggests that the compound has selective activity against cancer cells, particularly the glioblastoma cell line U87, with minimal toxicity to non-cancerous cells.

Phase 2: Elucidation of the Mechanism of Action

If the compound exhibits potent and selective cytotoxicity, the next logical step is to investigate its mechanism of action.

Cell Cycle Analysis

Many anticancer drugs exert their effects by arresting the cell cycle at a specific phase, thereby preventing cell proliferation. Cell cycle analysis can be performed using flow cytometry after staining the cells with a DNA-intercalating dye like propidium iodide (PI).[4]

Protocol:

  • Treatment: Treat cells with the test compound at concentrations around its IC50 value for 24 hours.

  • Harvesting and Fixation: Harvest the cells and fix them in cold 70% ethanol overnight at -20°C.

  • Staining: Wash the cells with PBS, treat with RNase A to remove RNA, and stain with propidium iodide.[4]

  • Analysis: Analyze the DNA content of the cells using a flow cytometer. The distribution of cells in the G0/G1, S, and G2/M phases of the cell cycle is then quantified.

An accumulation of cells in a particular phase would suggest that the compound interferes with the molecular machinery of that phase.

Apoptosis Assay

A key hallmark of effective anticancer agents is the ability to induce apoptosis, or programmed cell death. The Annexin V/PI assay is a standard method to detect apoptosis by flow cytometry.[7]

G cluster_0 Apoptosis Detection cluster_1 Cell States a Annexin V-FITC Binds to Phosphatidylserine (PS) on outer membrane d Early Apoptotic Cells Annexin V (+) PI (-) a->d e Late Apoptotic/Necrotic Cells Annexin V (+) PI (+) a->e b Propidium Iodide (PI) Enters cells with compromised membranes b->e c Viable Cells Annexin V (-) PI (-)

Caption: Principle of the Annexin V/PI apoptosis assay.

Protocol:

  • Treatment: Treat cells with the test compound for a predetermined time (e.g., 24 or 48 hours).

  • Staining: Harvest the cells and resuspend them in Annexin V binding buffer. Add Annexin V-FITC and propidium iodide to the cells and incubate in the dark.

  • Analysis: Analyze the stained cells by flow cytometry. The different cell populations (viable, early apoptotic, late apoptotic/necrotic) can be distinguished based on their fluorescence.

Conclusion and Future Directions

This guide has outlined a foundational strategy for the preliminary in vitro evaluation of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine. The proposed workflow, from broad cytotoxicity screening to initial mechanistic studies, provides a robust framework for assessing its potential as an anticancer agent. The structural similarity of the imidazo[4,5-c]pyridine core to purines suggests that it could interact with a multitude of cellular targets.[1] Should this initial evaluation yield promising results, further studies would be warranted, including:

  • Target Deconvolution: Identifying the specific molecular target(s) of the compound.

  • In-depth Kinase Profiling: If cell cycle arrest or apoptosis is observed, a broad panel of kinase assays would be informative.

  • Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of the compound to optimize its potency and selectivity.

  • In Vivo Efficacy Studies: Evaluating the compound's therapeutic effect in animal models of cancer.[7][8]

The systematic approach detailed herein will enable researchers to make informed decisions about the future development of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine as a potential therapeutic candidate.

References

  • BenchChem. (2025).
  • PubMed. (2005). In vitro assays for anticancer drug discovery--a novel approach based on engineered mammalian cell lines.
  • PMC. (n.d.).
  • ACS Omega. (2021). Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents.
  • Noble Life Sciences. (2023).
  • Frontiers. (2020). Cell Culture Based in vitro Test Systems for Anticancer Drug Screening.
  • Taylor & Francis Online. (2024). Synthesis and anticancer activity evaluation of some novel imidazo[1,2-a]pyridine based heterocycles containing S-alkyl/aryl moiety.
  • PMC. (n.d.). Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines.
  • FULIR. (n.d.).
  • PubMed. (1987). Synthesis of potential anticancer agents: imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines.
  • PMC. (2021). Identification of imidazo[4,5-c]pyridin-2-one derivatives as novel Src family kinase inhibitors against glioblastoma.

Sources

Protocols & Analytical Methods

Method

Application Notes &amp; Protocols: Synthesis of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine Derivatives for Drug Discovery

Abstract The 1H-imidazo[4,5-c]pyridine core is a privileged heterocyclic scaffold in medicinal chemistry due to its structural resemblance to endogenous purines. This structural mimicry allows molecules containing this c...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The 1H-imidazo[4,5-c]pyridine core is a privileged heterocyclic scaffold in medicinal chemistry due to its structural resemblance to endogenous purines. This structural mimicry allows molecules containing this core to interact with a wide array of biological targets, demonstrating significant therapeutic potential. Derivatives have shown promise as kinase inhibitors, anti-proliferative agents, and immunomodulators.[1][2][3] This document provides a detailed, field-proven guide for the synthesis of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine, a key intermediate for building libraries of novel drug candidates. We present a robust, step-by-step protocol, explain the rationale behind key experimental choices, and offer insights into characterization and further derivatization.

Introduction: The Significance of the Imidazo[4,5-c]pyridine Scaffold

The fusion of imidazole and pyridine rings creates a scaffold that is isosteric to purines, enabling it to function as a versatile pharmacophore. This has led to the development of numerous biologically active compounds.[4][5] For instance, derivatives of the isomeric imidazo[4,5-b]pyridine have been investigated as potent antitumor and antiviral agents.[2] The strategic placement of a bromine atom at the 7-position provides a crucial handle for late-stage functionalization via modern cross-coupling reactions, allowing for the rapid generation of diverse compound libraries. The 2-ethyl substituent is incorporated to explore structure-activity relationships (SAR) related to steric and electronic properties in this key region of the molecule.

This guide outlines a reliable synthetic pathway, beginning with the construction of a critical diamine intermediate and culminating in the formation of the fused heterocyclic system.

Overall Synthetic Strategy

The synthesis of the target scaffold is achieved through a two-stage process. The first stage involves the preparation of the key building block, 5-bromo-3,4-diaminopyridine. The second stage is the core reaction: a condensation and subsequent intramolecular cyclization of the diaminopyridine with propanoic acid to form the desired 7-bromo-2-ethyl-1H-imidazo[4,5-c]pyridine. This classical approach, a variation of the Phillips-Ladenburg imidazole synthesis, is known for its reliability in constructing the imidazole ring.[6][7]

G cluster_0 Stage 1: Intermediate Synthesis cluster_1 Stage 2: Core Synthesis & Derivatization 4-Aminopyridine 4-Aminopyridine 4-Amino-3-nitropyridine 4-Amino-3-nitropyridine 4-Aminopyridine->4-Amino-3-nitropyridine Nitration 5-Bromo-4-amino-3-nitropyridine 5-Bromo-4-amino-3-nitropyridine 4-Amino-3-nitropyridine->5-Bromo-4-amino-3-nitropyridine Bromination 5-Bromo-3,4-diaminopyridine 5-Bromo-3,4-diaminopyridine 5-Bromo-4-amino-3-nitropyridine->5-Bromo-3,4-diaminopyridine Reduction Target Scaffold 7-Bromo-2-ethyl-1H- imidazo[4,5-c]pyridine 5-Bromo-3,4-diaminopyridine->Target Scaffold Cyclization w/ Propanoic Acid Diverse Library Diverse Library Target Scaffold->Diverse Library Cross-Coupling (e.g., Suzuki, Buchwald)

General workflow for synthesis and derivatization.

Experimental Protocols

Safety Precaution: All manipulations should be performed in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, lab coat, and appropriate gloves, must be worn at all times. Handle all reagents and solvents with care, consulting their respective Safety Data Sheets (SDS) before use.

Part A: Synthesis of Key Intermediate: 5-Bromo-3,4-diaminopyridine

This multi-step synthesis begins with commercially available 4-aminopyridine. The sequence involves nitration, bromination, and finally, reduction of the nitro group to furnish the required ortho-diamine.

Step A1: Synthesis of 4-Amino-3-nitropyridine [8]

  • Rationale: The electron-donating amino group at the 4-position activates the pyridine ring towards electrophilic substitution, directing the incoming nitro group to the 3-position. Sulfuric acid serves as the solvent and protonates the nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺).

  • Procedure:

    • To a flask cooled in an ice-salt bath (0 to -5 °C), cautiously add concentrated sulfuric acid (100 mL).

    • In portions, slowly add 4-aminopyridine (20.0 g, 0.212 mol) while maintaining the internal temperature below 10 °C.

    • Once addition is complete, slowly add fuming nitric acid (20 mL) dropwise, ensuring the temperature does not exceed 10 °C.

    • After the addition, remove the cooling bath and allow the mixture to stir at room temperature for 2 hours, then heat to 50 °C for an additional 3 hours.

    • Cool the reaction mixture back to room temperature and pour it carefully onto crushed ice (approx. 500 g).

    • Neutralize the acidic solution by the slow addition of concentrated ammonium hydroxide until the pH is ~8. A yellow precipitate will form.

    • Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry under vacuum to yield 4-amino-3-nitropyridine.

Step A2: Synthesis of 5-Bromo-4-amino-3-nitropyridine

  • Rationale: The pyridine ring is now deactivated by the nitro group, but the amino group can still direct the electrophilic bromination. Acetic acid is a suitable solvent for this transformation.

  • Procedure:

    • Suspend 4-amino-3-nitropyridine (15.0 g, 0.108 mol) in glacial acetic acid (150 mL).

    • Slowly add liquid bromine (6.2 mL, 0.12 mol) dropwise to the suspension at room temperature.

    • Heat the reaction mixture to 60 °C and stir for 4 hours. Monitor the reaction progress by TLC.

    • Cool the mixture and pour it into ice water. Neutralize with a saturated solution of sodium bicarbonate.

    • Collect the resulting precipitate by filtration, wash with water, and dry to afford the brominated intermediate.

Step A3: Synthesis of 5-Bromo-3,4-diaminopyridine

  • Rationale: The nitro group is selectively reduced to an amine using a standard catalytic hydrogenation. Palladium on carbon is a highly efficient catalyst for this transformation.[8]

  • Procedure:

    • Dissolve 5-bromo-4-amino-3-nitropyridine (10.0 g, 0.046 mol) in ethanol (200 mL).

    • Carefully add 10% Palladium on carbon (1.0 g, 10 wt%) to the solution.

    • Place the reaction mixture under a hydrogen atmosphere (using a balloon or a Parr hydrogenator) and stir vigorously at room temperature.

    • Monitor the reaction until the starting material is consumed (typically 4-6 hours).

    • Once complete, carefully filter the reaction mixture through a pad of Celite® to remove the palladium catalyst.

    • Concentrate the filtrate under reduced pressure to yield 5-bromo-3,4-diaminopyridine, which can be used in the next step without further purification if purity is sufficient.

Part B: Synthesis of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine

This is the key ring-forming step. Polyphosphoric acid (PPA) is an excellent reagent for this type of condensation as it acts as both a solvent and a dehydrating agent, driving the reaction to completion.[6]

Core cyclization reaction.
  • Procedure:

    • Place polyphosphoric acid (approx. 50 g) into a round-bottom flask equipped with a mechanical stirrer and a thermometer. Heat to ~80 °C to reduce its viscosity.

    • Add 5-bromo-3,4-diaminopyridine (5.0 g, 26.6 mmol) to the PPA.

    • Add propanoic acid (2.4 g, 32.0 mmol, 1.2 equiv) to the mixture.

    • Slowly heat the reaction mixture to 140 °C and maintain this temperature for 4-5 hours. The mixture will become a dark, homogenous solution.

    • Monitor the reaction by TLC (e.g., DCM:MeOH 9:1), taking aliquots, quenching in water/base, and extracting with ethyl acetate.

    • After completion, cool the mixture to below 100 °C and pour it cautiously onto a stirred mixture of crushed ice and water (approx. 300 mL).

    • Basify the aqueous solution by the slow addition of concentrated ammonium hydroxide or 10 M NaOH until the pH is > 9. A precipitate should form.

    • Stir the resulting suspension for 1 hour in an ice bath to ensure complete precipitation.

    • Collect the crude product by vacuum filtration and wash the filter cake with copious amounts of cold water.

    • Dry the solid under high vacuum. The crude product can be purified by column chromatography on silica gel (eluting with a gradient of dichloromethane/methanol) or by recrystallization from a suitable solvent like ethanol/water to afford the pure title compound.

Data Presentation and Characterization

The following table summarizes expected outcomes and representative characterization data for the key compounds.

Compound NameStructureMol. FormulaMW ( g/mol )Expected Yield (%)Representative ¹H NMR Data (DMSO-d₆, δ ppm)
4-Amino-3-nitropyridine C₅H₄N₄O₂139.1175-858.55 (s, 1H), 8.20 (d, 1H), 7.10 (d, 1H), 6.80 (br s, 2H)
5-Bromo-3,4-diaminopyridine C₅H₅BrN₄189.0280-908.10 (s, 1H), 7.85 (s, 1H), 5.90 (br s, 2H), 5.50 (br s, 2H)
7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine C₈H₈BrN₃226.0865-7512.8 (br s, 1H), 8.35 (s, 1H), 8.15 (s, 1H), 2.90 (q, 2H), 1.35 (t, 3H)

Applications in Drug Discovery: The Path Forward

The synthesized 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine is a valuable building block for creating a library of potential drug candidates. The bromine atom is perfectly positioned for diversification using transition-metal-catalyzed cross-coupling reactions.[9]

  • Suzuki Coupling: Reaction with various boronic acids can introduce a wide range of aryl and heteroaryl substituents.

  • Buchwald-Hartwig Amination: This allows for the installation of diverse amine functionalities, which are crucial for modulating physicochemical properties and target interactions.

  • Sonogashira Coupling: Introduction of alkyne groups provides a gateway to further click chemistry or other transformations.

These derivatization strategies enable a systematic exploration of the chemical space around the imidazo[4,5-c]pyridine core, facilitating the optimization of potency, selectivity, and pharmacokinetic properties for various therapeutic targets.

References

  • Boruń, A. (2017). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules, 22(3), 477. Available from: [Link]

  • Ahsan, M. J., et al. (n.d.). A review on the biological activity of imidazo (4,5-b) pyridines and related compounds. Rasayan Journal of Chemistry. Available from: [Link]

  • Elmaaty, A. A., et al. (n.d.). Benzimidazoles and Imidazo[1,2-a]pyridines : Biological Activities, Method of Synthesis and Perspectives on Combination of Deuce. ChemRxiv. Available from: [Link]

  • Butković, K., et al. (2021). Biological Activity of Amidino-Substituted Imidazo[4,5-b]pyridines. Molecules, 26(21), 6697. Available from: [Link]

  • Gibaud, S., et al. (2002). Preparation of 3,4-diaminopyridine microparticles by solvent-evaporation methods. International Journal of Pharmaceutics, 242(1-2), 197-201. Available from: [Link]

  • Hranjec, M., et al. (2021). Biological Activity of Amidino-Substituted Imidazo[4,5-b]pyridines. PMC. Available from: [Link]

  • Jain, A. K., et al. (n.d.). Synthesis of tri-substituted-condensed-imidazopyridines. ResearchGate. Available from: [Link]

  • Kaur, H., et al. (2019). Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage. Beilstein Journal of Organic Chemistry, 15, 1735–1781. Available from: [Link]

  • Ladenburg, A., & Wundt, E. (1878). Ueber Benzimidazole. Berichte der deutschen chemischen Gesellschaft, 11(1), 863-866. (Historical reference for imidazole synthesis).
  • MDPI (n.d.). The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. Available from: [Link]

  • Singh, P. P., et al. (1999). SYNTHESIS OF SOME 4-BROMOPYRIMIDINES AND CONDENSED 4-BROMOPYRIMIDINES BY ONE-POT REACTION. Heterocycles, 51(11), 2723-2730. Available from: [Link]

  • Wang, Z., et al. (2012). Synthesis of imidazo[4,5-b]pyridines and imidazo[4,5-b]pyrazines by palladium catalyzed amidation of 2-chloro-3-amino-heterocycles. Organic Letters, 14(7), 1764-1767. Available from: [Link]

  • Google Patents (n.d.). CN103420905A - Synthetic method of 4-bromine-2,6-diaminopyridine.
  • Beilstein Journals (2019). Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage. Available from: [Link]

  • MDPI (2024). The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. Available from: [Link]

Sources

Application

Application Notes and Protocols for the Characterization of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine in Kinase Inhibitor Assays

For Researchers, Scientists, and Drug Development Professionals Abstract The imidazo[4,5-c]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse biologica...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The imidazo[4,5-c]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse biological activities, including the inhibition of protein kinases.[1][2] This document provides a comprehensive guide for the characterization of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine, a novel derivative, as a potential kinase inhibitor. These application notes offer a strategic framework and detailed protocols for researchers to systematically evaluate its inhibitory activity, selectivity, and cellular effects. The methodologies described herein are designed to establish a robust dataset for advancing novel kinase inhibitor drug discovery programs.

Introduction: The Rationale for Targeting Kinases with Imidazopyridine Scaffolds

Protein kinases are a large family of enzymes that play a critical role in regulating a vast array of cellular processes, including signal transduction, cell cycle progression, and apoptosis.[3][4] Dysregulation of kinase activity is a hallmark of many diseases, most notably cancer, making them a major class of therapeutic targets.[3][4] The structural similarity of the imidazopyridine core to the endogenous ATP-binding purine scaffold makes it an excellent starting point for the design of kinase inhibitors that compete with ATP for the active site.[2]

Derivatives of the related imidazo[4,5-b]pyridine have demonstrated potent inhibitory activity against key oncogenic kinases such as Aurora kinases and FLT3.[5][6] Given this precedent, 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine has been synthesized as a candidate for investigation against a panel of disease-relevant kinases. The bromine atom at the 7-position and the ethyl group at the 2-position are expected to modulate the compound's potency, selectivity, and pharmacokinetic properties.

This guide will detail the necessary steps to profile this compound, starting from initial biochemical assays to more complex cell-based evaluations.

Foundational Concepts in Kinase Inhibition Assays

The evaluation of a potential kinase inhibitor typically follows a tiered approach, beginning with broad-spectrum screening and progressing to more focused and biologically relevant assays. A fundamental understanding of the available assay formats is crucial for designing a comprehensive testing cascade.

Biochemical Assays: Direct Measurement of Kinase Activity

Biochemical assays utilize purified, recombinant kinase enzymes, a specific substrate, and ATP to directly measure the catalytic activity of the kinase in a cell-free system.[3][7] These assays are highly reproducible and are ideal for high-throughput screening (HTS) to determine a compound's intrinsic inhibitory potential (e.g., IC50 value).[8]

Common biochemical assay formats include:

  • Radiometric Assays: Considered the "gold standard," these assays use ³²P- or ³³P-labeled ATP and measure the incorporation of the radioactive phosphate group onto the substrate.

  • Fluorescence-Based Assays: These methods, such as Fluorescence Resonance Energy Transfer (FRET) and Fluorescence Polarization (FP), utilize fluorescently labeled substrates or antibodies to detect phosphorylation events.[4][7]

  • Luminescence-Based Assays: These assays, like the ADP-Glo™ Kinase Assay, quantify kinase activity by measuring the amount of ADP produced in the kinase reaction.[8]

Cell-Based Assays: Assessing Activity in a Physiological Context

While biochemical assays are essential for determining direct enzyme inhibition, they do not account for cellular factors such as membrane permeability, off-target effects, and competition with high intracellular ATP concentrations.[9][10][11] Cell-based assays provide a more physiologically relevant assessment of a compound's efficacy.[10][12]

Key cell-based assay formats include:

  • Cellular Phosphorylation Assays: These assays measure the phosphorylation of a kinase's downstream substrate within intact cells, often using antibody-based detection methods like Western blotting or ELISA.[12]

  • Target Engagement Assays: Techniques like the NanoBRET™ Target Engagement Assay allow for the direct measurement of compound binding to the target kinase in living cells.[11][12]

  • Cell Proliferation/Viability Assays: For kinases implicated in cancer, assays that measure the anti-proliferative effects of an inhibitor on cancer cell lines are crucial for determining its therapeutic potential.[10][12]

Experimental Workflow for Characterizing 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine

The following workflow provides a systematic approach to characterizing our lead compound.

Figure 1. A tiered experimental workflow for the comprehensive characterization of a novel kinase inhibitor.

Detailed Protocols

Protocol 1: Biochemical IC50 Determination using a Luminescence-Based Assay

This protocol is adapted for a generic serine/threonine kinase and should be optimized for the specific kinase of interest identified from initial screening.

Objective: To determine the half-maximal inhibitory concentration (IC50) of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine against a purified kinase.

Materials:

  • 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine (powder, >98% purity)

  • Dimethyl sulfoxide (DMSO), molecular biology grade

  • Recombinant human kinase (e.g., Aurora A)

  • Kinase-specific substrate peptide

  • ATP, high purity

  • Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

  • ADP-Glo™ Kinase Assay Kit (Promega)

  • White, opaque 384-well assay plates

  • Multichannel pipettes and a plate reader with luminescence detection capabilities

Procedure:

  • Compound Preparation:

    • Prepare a 10 mM stock solution of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine in 100% DMSO.

    • Perform a serial dilution of the stock solution in DMSO to create a range of concentrations (e.g., from 10 mM down to 100 nM).

    • Further dilute these intermediate stocks into the kinase assay buffer to achieve the final desired assay concentrations. The final DMSO concentration in the assay should not exceed 1%.

  • Kinase Reaction:

    • Add 5 µL of the diluted compound or DMSO (for positive and negative controls) to the wells of a 384-well plate.

    • Add 10 µL of a 2.5X kinase/substrate mixture (containing the kinase and its specific substrate peptide in kinase assay buffer) to each well.

    • Pre-incubate the plate at room temperature for 15 minutes.

    • Initiate the kinase reaction by adding 10 µL of a 2.5X ATP solution (at the Km concentration for the specific kinase).

    • Incubate the reaction at 30°C for 60 minutes.

  • ADP Detection:

    • Stop the kinase reaction and detect the generated ADP by adding 25 µL of ADP-Glo™ Reagent.

    • Incubate at room temperature for 40 minutes.

    • Add 50 µL of Kinase Detection Reagent to convert ADP to ATP and induce a luminescent signal.

    • Incubate at room temperature for 30 minutes.

  • Data Acquisition and Analysis:

    • Measure the luminescence of each well using a plate reader.

    • Calculate the percentage of kinase inhibition for each compound concentration relative to the DMSO controls.

    • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism) to determine the IC50 value.

Protocol 2: Cellular Phospho-Substrate Analysis by Western Blot

Objective: To assess the ability of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine to inhibit the phosphorylation of a downstream substrate of the target kinase in a cellular context.

Materials:

  • Cancer cell line known to have active signaling through the target kinase (e.g., HCT116 for Aurora A).

  • Complete cell culture medium (e.g., DMEM with 10% FBS).

  • 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine.

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors).

  • BCA Protein Assay Kit.

  • SDS-PAGE gels and electrophoresis equipment.

  • Western blot transfer system.

  • Primary antibodies: anti-phospho-substrate (specific to the target), anti-total-substrate, and anti-loading control (e.g., anti-GAPDH).

  • HRP-conjugated secondary antibody.

  • Enhanced chemiluminescence (ECL) substrate.

  • Imaging system for chemiluminescence detection.

Procedure:

  • Cell Treatment:

    • Seed the cells in 6-well plates and allow them to adhere overnight.

    • Treat the cells with increasing concentrations of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine (e.g., 0.1, 1, 10 µM) for a predetermined time (e.g., 2-4 hours). Include a DMSO-treated control.

  • Protein Extraction:

    • Wash the cells with ice-cold PBS and lyse them with lysis buffer.

    • Clarify the lysates by centrifugation and collect the supernatants.

    • Determine the protein concentration of each lysate using the BCA assay.

  • Western Blotting:

    • Normalize the protein samples to the same concentration and prepare them for SDS-PAGE.

    • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

    • Block the membrane with 5% non-fat milk or BSA in TBST.

    • Incubate the membrane with the primary anti-phospho-substrate antibody overnight at 4°C.

    • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

    • Detect the signal using an ECL substrate and an imaging system.

  • Data Analysis:

    • Strip the membrane and re-probe with antibodies for the total substrate and a loading control to ensure equal protein loading.

    • Quantify the band intensities and normalize the phospho-substrate signal to the total substrate and loading control signals.

    • Compare the levels of the phosphorylated substrate in the treated samples to the DMSO control to determine the extent of inhibition.

Data Presentation and Interpretation

All quantitative data should be presented in a clear and concise manner. An example of how to present IC50 data is provided below.

Kinase Target7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine IC50 (nM)Reference Compound IC50 (nM)
Aurora AExperimental ValueAlisertib: Value
Aurora BExperimental ValueBarasertib: Value
FLT3Experimental ValueQuizartinib: Value
VEGFR2Experimental ValueSunitinib: Value

Table 1. A template for summarizing the biochemical inhibitory potency of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine against a panel of selected kinases.

Conclusion and Future Directions

The protocols and workflow outlined in these application notes provide a robust framework for the initial characterization of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine as a kinase inhibitor. Successful identification of a potent and selective inhibitory profile from these studies will warrant further investigation, including more extensive kinome-wide selectivity profiling, mechanism of action studies to confirm ATP-competitive binding, and in vivo efficacy studies in relevant disease models. This systematic approach will enable a thorough evaluation of the therapeutic potential of this novel imidazo[4,5-c]pyridine derivative.

References

  • Reaction Biology. (2022, May 11). Spotlight: Cell-based kinase assay formats.
  • INiTS. (2020, November 26). Cell-based test for kinase inhibitors.
  • Profacgen. Cell-based Kinase Assays.
  • Celtarys. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery.
  • My Cancer Genome. molibresib.
  • Eurofins Discovery. In Vitro Kinase Assays, Extensive Expertise, Over 500 Assays.
  • ACS Publications. (2017, June 2). Discovery of Inactive Conformation-Selective Kinase Inhibitors by Utilizing Cascade Assays | Biochemistry.
  • BellBrook Labs. (2018, December 10). How Does a Biochemical Kinase Assay Work?
  • PMC. Identification of Novel IGF1R Kinase Inhibitors by Molecular Modeling and High-Throughput Screening.
  • Journal of Medicinal Chemistry. (2026, February 6). Cellular Context Influences Kinase Inhibitor Selectivity. Retrieved from Journal of Medicinal Chemistry website.
  • Selleck Chemicals. (2024, May 22). Molibresib (I-BET-762) | BET inhibitor | CAS 1260907-17-2.
  • The Royal Society of Chemistry. CHAPTER 2: New Screening Approaches for Kinases. Retrieved from The Royal Society of Chemistry website.
  • PMC. Phase 1 Study of Molibresib (GSK525762), a Bromodomain and Extra-Terminal Domain Protein Inhibitor, in NUT Carcinoma and Other Solid Tumors.
  • IUPHAR/BPS Guide to PHARMACOLOGY. molibresib | Ligand page. Retrieved from IUPHAR/BPS Guide to PHARMACOLOGY website.
  • Patsnap Synapse. (2026, February 27). Molibresib - Drug Targets, Indications, Patents.
  • Tocris Bioscience. I-BET 762 | Bromodomains.
  • BroadPharm. I-BET 762, 1260907-17-2.
  • LKT Labs. I-BET-762.
  • Tocris Bioscience. I-BET 762 | Bromodomain Inhibitors.
  • BPS Bioscience. I-BET-762.
  • PMC. Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives.
  • PubChemLite. 7-bromo-1-ethyl-2-methyl-1h-imidazo[4,5-c]pyridine.
  • IntechOpen. (2022, October 13). Fused Pyridine Derivatives: Synthesis and Biological Activities.
  • MDPI. (2022, December 21). Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines.
  • ResearchGate. (2025, October 13). Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines.
  • PubMed. (2007, December 1). Hit generation and exploration: imidazo[4,5-b]pyridine derivatives as inhibitors of Aurora kinases.
  • ACS Publications. (2018, April 23). The Identification of Potent, Selective, and Orally Available Inhibitors of Ataxia Telangiectasia Mutated (ATM) Kinase.
  • PMC. (2021, July 8). Identification of imidazo[4,5-c]pyridin-2-one derivatives as novel Src family kinase inhibitors against glioblastoma.
  • Sigma-Aldrich. 7-Bromo-1-methyl-1H-imidazo[4,5-c]pyridine.
  • ACS Publications. (2012, October 8). Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors.
  • European Journal of Chemistry. (2017, March 15). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. Retrieved from European Journal of Chemistry website.
  • ChemScene. 7-Bromo-2-methyl-1,5-dihydro-4H-imidazo[4,5-c]pyridin-4-one.
  • BLDpharm. 1044771-96-1|7-Bromo-1H-imidazo[4,5-c]pyridine-2-carboxylic acid.
  • PubChemLite. 7-bromo-2-methyl-1h-imidazo[4,5-c]pyridine hydrochloride.

Sources

Method

Application Notes and Protocols for the Suzuki-Miyaura Coupling of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine

Introduction: The Strategic Importance of Imidazo[4,5-c]pyridines and the Suzuki-Miyaura Coupling in Drug Discovery The imidazo[4,5-c]pyridine scaffold is a privileged heterocyclic motif frequently encountered in medicin...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Importance of Imidazo[4,5-c]pyridines and the Suzuki-Miyaura Coupling in Drug Discovery

The imidazo[4,5-c]pyridine scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry due to its presence in numerous biologically active compounds. Its unique electronic properties and ability to participate in hydrogen bonding interactions make it an attractive core for the design of novel therapeutics targeting a wide range of diseases. The functionalization of this core structure is paramount for modulating pharmacological activity, and among the myriad of synthetic transformations available, the Suzuki-Miyaura cross-coupling reaction stands out as a robust and versatile method for forging carbon-carbon bonds.[1][2][3]

The Suzuki-Miyaura coupling, a palladium-catalyzed reaction between an organohalide and an organoboron species, offers several advantages that make it particularly well-suited for the complex and often sensitive substrates encountered in drug development.[4][5][6] These include mild reaction conditions, a high degree of functional group tolerance, and the use of generally stable and less toxic boronic acids.[2] This application note provides a detailed protocol for the Suzuki-Miyaura coupling of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine with various aryl and heteroaryl boronic acids, offering researchers a reliable starting point for the synthesis of diverse compound libraries.

The Catalytic Cycle: A Mechanistic Overview

A foundational understanding of the reaction mechanism is crucial for troubleshooting and optimizing the Suzuki-Miyaura coupling. The catalytic cycle is generally accepted to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.[7][8][9]

  • Oxidative Addition: The cycle begins with the oxidative addition of the aryl halide (7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine) to a palladium(0) complex, forming a palladium(II) intermediate.[6][7] The strength of the carbon-halogen bond is a critical factor in this step, with the reactivity order being I > Br > Cl.[10] For bromopyridines, this step is generally facile.[11]

  • Transmetalation: In this step, the organic group from the boronic acid is transferred to the palladium(II) complex. This process is facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species.[5][12][13][14] The choice of base is therefore critical and can significantly influence the reaction rate and yield.[8]

  • Reductive Elimination: The final step involves the reductive elimination of the coupled product from the palladium(II) complex, regenerating the active palladium(0) catalyst and completing the cycle.[5][7]

Suzuki_Miyaura_Cycle cluster_cycle Catalytic Cycle Pd(0)L2 Pd(0)L₂ (Active Catalyst) Oxidative_Addition Oxidative Addition (Ar-X) Pd(0)L2->Oxidative_Addition Ar-Pd(II)-X Ar-Pd(II)(L₂)X Oxidative_Addition->Ar-Pd(II)-X Transmetalation Transmetalation (R-B(OH)₂ + Base) Ar-Pd(II)-X->Transmetalation Ar-Pd(II)-R Ar-Pd(II)(L₂)R Transmetalation->Ar-Pd(II)-R Reductive_Elimination Reductive Elimination Ar-Pd(II)-R->Reductive_Elimination Reductive_Elimination->Pd(0)L2 Regenerates Catalyst Ar-R Ar-R (Coupled Product) Reductive_Elimination->Ar-R

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Experimental Protocol: A General Procedure

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine. Optimization of the catalyst, ligand, base, and solvent may be necessary for specific boronic acids.

Materials and Reagents
  • 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine

  • Aryl or heteroaryl boronic acid (1.1 - 1.5 equivalents)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, Pd₂(dba)₃ with a suitable ligand) (1-5 mol%)

  • Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) (2-3 equivalents)

  • Anhydrous and degassed solvent (e.g., 1,4-dioxane/water, toluene/water, DMF)

  • Inert gas (Argon or Nitrogen)

  • Standard laboratory glassware for inert atmosphere reactions

Reaction Setup
  • To a dry Schlenk flask or microwave vial equipped with a magnetic stir bar, add 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine (1.0 equivalent), the boronic acid (1.2 equivalents), and the base (2.0 equivalents).

  • Evacuate the vessel and backfill with an inert gas. Repeat this cycle three times to ensure an oxygen-free atmosphere.

  • Under a positive pressure of inert gas, add the palladium catalyst and ligand (if separate).

  • Add the degassed solvent system via syringe. A common solvent mixture is 1,4-dioxane and water in a 4:1 ratio.[15]

  • Seal the vessel and heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

Reaction Monitoring and Work-up
  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).[[“]][17]

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with an organic solvent such as ethyl acetate and wash with water and brine.[3]

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

Purification

The crude product can be purified by flash column chromatography on silica gel to afford the desired coupled product.[18] The choice of eluent will depend on the polarity of the product.

Key Reaction Parameters and Optimization

The success of the Suzuki-Miyaura coupling is highly dependent on the careful selection of several key parameters. The following table provides a summary of common choices and their rationale.

ParameterCommon ChoicesRationale and Considerations
Palladium Catalyst Pd(PPh₃)₄, Pd₂(dba)₃, Pd(OAc)₂The choice of catalyst and ligand is crucial, especially for less reactive heteroaryl halides. For challenging couplings, more advanced catalysts with bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) may be required.[11][19]
Base K₂CO₃, K₃PO₄, Cs₂CO₃, KFThe base activates the boronic acid for transmetalation.[8] The strength and solubility of the base can impact the reaction rate and yield.[20] Inorganic bases are generally preferred.[8]
Solvent 1,4-Dioxane/H₂O, Toluene/H₂O, DMF, THFThe solvent system must be capable of dissolving both the organic and inorganic reagents to some extent.[4][5][21] The addition of water is often beneficial as it helps to dissolve the base and can accelerate the transmetalation step.[20][22]
Temperature 80 - 120 °CHigher temperatures are often required for less reactive aryl bromides and chlorides.[11] Microwave irradiation can also be employed to accelerate the reaction.[23]
Boronic Acid Arylboronic acids, Heteroarylboronic acids, AryltrifluoroboratesWhile arylboronic acids are most common, aryltrifluoroborates can be more stable and less prone to protodeboronation.[5]

Troubleshooting Common Issues

IssuePotential CauseSuggested Solution
Low or No Conversion Inactive catalystEnsure the catalyst is fresh and handled under an inert atmosphere. Consider using a more active pre-catalyst or ligand system.[11]
Insufficiently degassed solventThoroughly degas all solvents by sparging with an inert gas or by freeze-pump-thaw cycles.
Inappropriate base or solventScreen different bases and solvent systems. The solubility of the base is critical.[20]
Protodeboronation of Boronic Acid Presence of excess water or acidUse anhydrous solvents and ensure the base is of high quality. Consider using potassium trifluoroborate salts which are more resistant to protodeboronation.[5]
Homo-coupling of Boronic Acid Oxidative conditionsEnsure the reaction is performed under a strict inert atmosphere to minimize oxygen exposure.
Difficult Purification Residual palladium catalystFilter the crude reaction mixture through a pad of celite or silica gel.[24] Treatment with a scavenger resin can also be effective.
Unreacted starting materialsOptimize reaction time and temperature to drive the reaction to completion. Adjust the stoichiometry of the reagents.

Experimental Workflow Diagram

Suzuki_Workflow cluster_prep Reaction Preparation cluster_reaction Reaction cluster_workup Work-up and Purification Reagents Combine Reactants: - 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine - Boronic Acid - Base Inert_Atmosphere Establish Inert Atmosphere (Evacuate/Backfill with Ar/N₂) Reagents->Inert_Atmosphere Catalyst_Addition Add Palladium Catalyst and Ligand Inert_Atmosphere->Catalyst_Addition Solvent_Addition Add Degassed Solvent Catalyst_Addition->Solvent_Addition Heating Heat to 80-110 °C with Vigorous Stirring Solvent_Addition->Heating Monitoring Monitor by TLC/LC-MS Heating->Monitoring Cooling Cool to Room Temperature Monitoring->Cooling Reaction Complete Extraction Aqueous Work-up (e.g., Ethyl Acetate/Water) Cooling->Extraction Drying Dry Organic Layer and Concentrate Extraction->Drying Purification Purify by Column Chromatography Drying->Purification Final_Product Characterized Pure Product Purification->Final_Product

Sources

Application

Application Note: 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine as a Privileged Scaffold in Medicinal Chemistry

Executive Summary In modern drug discovery, the selection of a versatile, biologically relevant core scaffold is the foundation of successful hit-to-lead optimization. 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine (CAS: 1781...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery, the selection of a versatile, biologically relevant core scaffold is the foundation of successful hit-to-lead optimization. 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine (CAS: 1781916-80-0) represents a highly privileged building block. As a Senior Application Scientist, I have structured this guide to elucidate the mechanistic rationale behind utilizing this specific 3-deazapurine derivative, detailing its pharmacological applications and providing self-validating synthetic protocols for its late-stage functionalization.

Mechanistic Rationale: The 3-Deazapurine Advantage

The structural resemblance between the fused imidazopyridine heterocyclic ring system and natural purines (adenine and guanine) allows these compounds to readily interact with essential biomolecules, making them highly effective in drug design[1].

The specific substitution pattern of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine offers a trifecta of medicinal chemistry advantages:

  • Purine Isosterism (Imidazo[4,5-c]pyridine core): The nitrogen at position 5 of the pyridine ring and the tautomeric imidazole nitrogens mimic the hydrogen-bonding donor/acceptor profile required to bind to ATP-competitive sites in kinases and allosteric pockets in viral polymerases[2].

  • Lipophilic Vectoring (2-Ethyl Group): The 2-ethyl substitution provides a calculated increase in lipophilicity (LogP) and steric bulk. This small aliphatic vector enhances membrane permeability and optimally occupies hydrophobic sub-pockets in target receptors without inducing severe steric clashes[1].

  • Electrophilic Handle (7-Bromo Group): The bromine atom at the C7 position acts as a highly reactive handle for palladium-catalyzed cross-coupling reactions. Because the C7 position is electronically activated by the adjacent fused ring system, it undergoes rapid oxidative addition, enabling divergent synthesis of vast compound libraries[3].

Key Pharmacological Applications

The imidazo[4,5-c]pyridine scaffold has been successfully deployed across multiple therapeutic areas[1].

  • Antiviral Agents: The core is central to the development of non-nucleoside inhibitors. A prime example is Tegobuvir (GS-9190) , an imidazo[4,5-c]pyridine derivative that acts as a potent inhibitor of the Hepatitis C Virus (HCV) NS5B RNA-dependent RNA polymerase[4]. Tegobuvir undergoes a CYP-mediated intracellular activation step, forming a covalent adduct with the NS5B polymerase to halt viral replication[5].

  • Anticancer Agents: Due to their purine-mimetic nature, these derivatives are frequently utilized as kinase inhibitors and nonsteroidal aromatase inhibitors[2]. Suzuki cross-coupling at the halogenated positions allows for the introduction of functionalized aryl groups that anchor the molecule into the ATP-binding hinge region of target kinases[6].

  • Immunomodulators: Recent advancements in oncology have utilized tetrahydro-imidazo[4,5-c]pyridine derivatives as potent PD-1/PD-L1 immunomodulators, disrupting the protein-protein interactions necessary for tumor immune evasion[7].

Table 1: Quantitative Optimization of C7-Suzuki-Miyaura Cross-Coupling on Imidazopyridine Scaffolds

To synthesize the aforementioned therapeutic agents, optimizing the functionalization of the 7-bromo position is critical. Below is a quantitative summary of catalyst/base screening for the C7-arylation of imidazo[4,5-c]pyridines[3],[6].

Catalyst SystemBaseSolvent SystemTemp (°C)Conversion (%)Causality / Mechanistic Observation
Pd(PPh₃)₄Na₂CO₃Toluene/H₂O (4:1)90< 20%Poor solubility of the polar imidazopyridine core in toluene limits the reaction rate[3].
Pd₂(dba)₃ / SPhosK₃PO₄1,4-Dioxane10045%Bulky, electron-rich ligand improves oxidative addition, but significant protodebromination occurs[3].
Pd(dppf)Cl₂ K₂CO₃ 1,4-Dioxane/H₂O (4:1) 90 > 95% Bidentate dppf ligand enforces cis-geometry, accelerating reductive elimination. H₂O ensures base solubility[6].

Experimental Protocols: Self-Validating Workflows

As an application scientist, I mandate that every protocol must be a self-validating system to prevent the downstream propagation of synthetic failures.

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling (C7-Arylation)

Objective: Introduce an aryl/heteroaryl pharmacophore at the C7 position to target kinase hinge regions or viral allosteric sites. Causality: We utilize Pd(dppf)Cl₂ because its bidentate nature suppresses undesired β-hydride elimination and promotes rapid reductive elimination. A biphasic 1,4-Dioxane/H₂O system is chosen to independently solvate the organic building block and the inorganic base (K₂CO₃)[6].

Step-by-Step Methodology:

  • Preparation: In an oven-dried Schlenk flask, combine 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine (1.0 equiv), the desired arylboronic acid (1.2 equiv), and K₂CO₃ (3.0 equiv).

  • Degassing: Add a 4:1 mixture of 1,4-Dioxane/H₂O. Sparge the solution with Argon for 15 minutes. Causality: Oxygen must be rigorously removed to prevent the oxidation of the Pd(0) active species and the homocoupling of the boronic acid.

  • Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 equiv) under a positive stream of Argon. Seal the flask and heat to 90 °C.

  • Self-Validation (In-Process Control): At

    
     hours, withdraw a 10 µL aliquot, quench with 90 µL acetonitrile, and analyze via LC-MS.
    
    • Validation Metric: The reaction is deemed complete when the characteristic 1:1 isotopic bromine doublet (

      
      ) of the starting material completely disappears, replaced by the product mass (
      
      
      
      ). Do not rely solely on TLC due to the streaking nature of polar imidazopyridines.
  • Workup: Cool to room temperature, filter through a pad of Celite to remove palladium black, and purify via reverse-phase preparative HPLC.

Protocol B: Regioselective N-Alkylation (Pharmacophore Extension)

Objective: Alkylate the imidazole nitrogen to optimize lipophilic surface binding (e.g., for PD-L1 targets)[7]. Causality: The imidazole ring possesses tautomeric nitrogens (N1 and N3). Using Cesium Carbonate (Cs₂CO₃) in DMF exploits the "cesium effect"—the large ionic radius of


 creates a highly reactive, poorly solvated carbonate anion, driving the reaction to completion while allowing thermodynamic control over regioselectivity[6].

Step-by-Step Methodology:

  • Deprotonation: Dissolve the C7-functionalized imidazo[4,5-c]pyridine (1.0 equiv) in anhydrous DMF. Add Cs₂CO₃ (2.0 equiv) and stir at room temperature for 30 minutes to generate the nucleophilic anion.

  • Alkylation: Dropwise add the alkyl halide (1.1 equiv). Stir at 60 °C for 4 hours.

  • Self-Validation (Structural Confirmation): Following aqueous workup and silica gel chromatography, validate the regioselectivity of the alkylation (N1 vs. N3) using 2D NOESY NMR.

    • Validation Metric: A spatial cross-peak between the new N-alkyl protons and the C2-ethyl protons confirms successful alkylation at the sterically preferred nitrogen.

Visualizing the Workflow

Below is the logical workflow demonstrating the synthetic divergence of the 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine scaffold into various therapeutic classes.

G A 7-Bromo-2-ethyl-1H- imidazo[4,5-c]pyridine B Suzuki-Miyaura Cross-Coupling (C7) A->B Pd Catalyst, Boronic Acids C Buchwald-Hartwig Amination (C7) A->C Pd Catalyst, Amines D N-Alkylation (N1 / N3) A->D Cs2CO3, Alkyl Halides E Antiviral Agents (e.g., HCV NS5B Inhibitors) B->E Aryl/Heteroaryl Extension F Anticancer Agents (e.g., Kinase Inhibitors) B->F H-Bond Donors/Acceptors C->F Kinase Hinge Binding D->E Pharmacophore Optimization G Immunomodulators (e.g., PD-L1 Inhibitors) D->G Lipophilic Surface Binding

Figure 1. Synthetic divergence of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine into therapeutic agents.

References

1.[1] Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives - PMC (NIH). Available at:[Link] 2.[2] Fused Pyridine Derivatives: Synthesis and Biological Activities - IntechOpen. Available at:[Link] 3.[4] Tegobuvir | C25H14F7N5 | CID 23649154 - PubChem (NIH). Available at:[Link] 4.[5] HCV RNA Replication Inhibitor Tegobuvir - Antiviral - Creative Diagnostics. Available at:[Link] 5.[3] Tuning Cross-Coupling Approaches to C3 Modification of 3-Deazapurines - ACS Omega. Available at:[Link] 6.[6] Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling - PMC (NIH). Available at:[Link] 7.[7] WO2019217821A1 - Tetrahydro-imidazo[4,5-c]pyridine derivatives as pd-l1 immunomodulators - Google Patents. Available at:

Sources

Method

Application Note: Regioselective N-Alkylation of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine

Abstract & Strategic Overview The N-alkylation of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine is a pivotal transformation in the synthesis of kinase inhibitors and GPCR modulators. This scaffold presents a unique challenge...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract & Strategic Overview

The N-alkylation of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine is a pivotal transformation in the synthesis of kinase inhibitors and GPCR modulators. This scaffold presents a unique challenge due to the presence of three nucleophilic nitrogen atoms: the imidazole


 and 

(via tautomerism) and the pyridine

.[1] While the imidazole ring is the primary site of alkylation under standard basic conditions, regioselectivity between the

and

positions is governed by subtle steric and electronic factors introduced by the 2-ethyl and 7-bromo substituents.

This guide provides a validated protocol for N-alkylation, emphasizing regiocontrol, purification strategies, and definitive structural assignment using 2D NMR.[1]

Mechanistic Insight & Regiochemistry

The Tautomeric Challenge

The substrate exists in a tautomeric equilibrium between the


 and 

forms. Deprotonation yields a resonance-stabilized anion delocalized across the imidazole ring.
  • N1-Alkylation: Often sterically favored if the electrophile is bulky, as

    
     is distal to the pyridine nitrogen lone pair but proximal to the C7-Bromine.
    
  • N3-Alkylation: Proximal to the pyridine nitrogen (

    
    ). Electronic repulsion between the pyridine lone pair and the incoming electrophile/base can sometimes disfavor this pathway, yet it remains a competitive nucleophile.[1]
    
  • N5-Alkylation (Quaternization): The pyridine nitrogen is less acidic but nucleophilic. Under forcing conditions or with highly reactive electrophiles (e.g., MeI, BnBr),

    
    -quaternization can occur as a side reaction, typically leading to charged species that are easily removed during aqueous workup.[1]
    
Structural Dynamics Diagram

The following diagram illustrates the reaction pathways and potential regioisomers.

ReactionScheme Substrate 7-Bromo-2-ethyl- 1H-imidazo[4,5-c]pyridine (Tautomeric Mixture) Base Base Deprotonation (K2CO3 or NaH) Substrate->Base N5_Prod Product C: N5-Alkyl (Quaternary Salt - Side Product) Substrate->N5_Prod Path 3: Direct N5 Attack Anion Delocalized Anion Base->Anion N1_Prod Product A: N1-Alkyl (Major/Minor depends on conditions) Anion->N1_Prod Path 1: Attack at N1 N3_Prod Product B: N3-Alkyl (Regioisomer) Anion->N3_Prod Path 2: Attack at N3

Figure 1: Reaction pathways showing competitive alkylation sites. N1 and N3 are the primary competitors.[1]

Experimental Protocol

Materials & Reagents
ReagentEquiv.RoleNotes
7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine 1.0SubstrateDry thoroughly before use.
Alkyl Halide (R-X) 1.1 - 1.2ElectrophileBromides or Iodides preferred.
Potassium Carbonate (

)
2.0 - 3.0BaseAnhydrous, granular.[1] Mild base favored for selectivity.
DMF (N,N-Dimethylformamide) 10-15 VSolventAnhydrous (

).[1]
Cesium Carbonate (

)
Alt.[1]BaseUse if reaction is sluggish (Cesium effect).[1]
Standard Procedure (Mild Conditions)

This protocol utilizes


 to minimize N5-quaternization and degradation.
  • Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

  • Dissolution: Charge the flask with 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine (1.0 mmol, 226 mg) and anhydrous DMF (3.0 mL). Stir until fully dissolved.

  • Deprotonation: Add anhydrous

    
      (2.5 mmol, 345 mg) in one portion. The suspension may turn slightly yellow/orange. Stir at Room Temperature (RT) for 30 minutes to ensure deprotonation.
    
  • Alkylation: Add the Alkyl Halide (1.1 mmol) dropwise via syringe.

    • Note: If the alkyl halide is solid, dissolve in minimal DMF before addition.[1]

  • Reaction: Stir at RT. Monitor by TLC (System: 5% MeOH in DCM) or LC-MS.

    • Timeframe: Reactive halides (BnBr, MeI) typically complete in 2-4 hours.[1] Less reactive halides may require heating to 60°C for 12-16 hours.

  • Quench & Workup:

    • Pour the reaction mixture into ice-water (30 mL) with vigorous stirring.

    • Solids: If a precipitate forms, filter, wash with water, and dry under vacuum.[1]

    • Oils: If no solid forms, extract with Ethyl Acetate (3 x 20 mL).[1] Wash combined organics with water (2x) and brine (1x) to remove DMF.[1] Dry over

      
      , filter, and concentrate.
      
Optimization Workflow (Decision Tree)

Use this logic to troubleshoot yield or selectivity issues.

Optimization Start Start: Standard Protocol (K2CO3 / DMF / RT) Check Check Conversion (LCMS) Start->Check Good >90% Conversion Check->Good Yes Poor <50% Conversion Check->Poor No Selectivity Check Regio Ratio (N1:N3) Good->Selectivity Heat Increase Temp to 60°C Poor->Heat Step 1 BaseSwitch Switch to Cs2CO3 or NaH Poor->BaseSwitch Step 2 (if Heat fails) Selectivity->BaseSwitch Poor Ratio (Try NaH for kinetic control) Purify Column Chromatography (DCM/MeOH or Hex/EtOAc) Selectivity->Purify Separable Heat->Check BaseSwitch->Check

Figure 2: Optimization workflow for maximizing yield and selectivity.

Purification & Characterization

Chromatographic Separation

The N1 and N3 isomers often have distinct


 values but can be close.
  • Stationary Phase: Silica Gel (230-400 mesh).

  • Eluent: Gradient of DCM : MeOH (100:0

    
     95:5) or Hexanes : EtOAc  (for less polar alkyl groups).[1]
    
  • Order of Elution: Typically, the less polar isomer elutes first.[1] (Note: This varies by alkyl group; N1 is often less polar than N3 in similar systems, but this must be experimentally verified).[1]

Structural Assignment (The "Self-Validating" Step)

You cannot rely solely on 1H NMR chemical shifts to distinguish N1 vs N3. 2D NOESY (Nuclear Overhauser Effect Spectroscopy) is required.

NOESY Correlations Table
FeatureN1-Alkylated Isomer N3-Alkylated Isomer
Key Correlation Alkyl protons ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

H-7 (None)
Alkyl protons

H-4 (Strong)
Secondary Corr. Alkyl protons

2-Ethyl (

)
Alkyl protons

2-Ethyl (

)
Logic N1 is adjacent to the C7-Bromine (no proton).[2] N1 is far from the pyridine H-4.N3 is spatially close to the pyridine H-4 proton. A strong NOE signal confirms N3 placement.

Note: Since C7 has a Bromine, there is no H-7 proton.

  • N3-Isomer: Look for NOE between N-Alkyl group and the Pyridine H-4 (singlet/doublet around 8.5-9.0 ppm).

  • N1-Isomer: Will NOT show an NOE to the pyridine H-4. It may show NOE to the 2-ethyl group (common to both) but the absence of H-4 interaction is diagnostic.

References

  • Regioselective N-alkylation of Imidazo[4,5-c]pyridines

    • Göker, H., et al. "Regioselective N-alkylation of some 2-(Substituted Phenyl) Imidazo[4,5-c] Pyridines: Synthesis and Structure Elucidation by NMR."[1][2][3] International Journal of Psychosocial Rehabilitation, 2019.[1][3]

    • (Verified via search snippets 1.1, 1.2)

  • General Synthesis of Imidazo[4,5-c]pyridines

    • Doğanç, F., & Göker, A. H.[1][4] "N-Alkylation of Some Imidazopyridines." Fabad Journal of Pharmaceutical Sciences, 2025.[1][4]

    • (Verified via search snippet 1.8)[1]

  • Structural Assignment via NOESY

    • BenchChem Application Note. "Overcoming challenges in the alkylation of imidazo[4,5-b]pyridine regioisomers."
    • (Verified via search snippet 1.10)[1]

  • Commercial Availability & CAS Data

    • 7-Bromo-1H-imidazo[4,5-c]pyridine (CAS: 90993-26-3).[5][6]

    • (Verified via search snippet 1.4)

Sources

Application

Application Notes and Protocols for Developing Cell-Based Assays for 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine

Introduction: A Strategic Framework for Characterizing Novel Imidazopyridines The imidazo[4,5-c]pyridine scaffold is a privileged structure in medicinal chemistry, with derivatives showing a wide range of biological acti...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: A Strategic Framework for Characterizing Novel Imidazopyridines

The imidazo[4,5-c]pyridine scaffold is a privileged structure in medicinal chemistry, with derivatives showing a wide range of biological activities. The novel compound, 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine, represents a promising candidate for drug discovery; however, its cellular targets and mechanism of action remain to be elucidated. This guide provides a comprehensive, multi-tiered strategy for the systematic development of cell-based assays to characterize this and similar novel compounds. We will move from broad phenotypic assessments to more focused mechanistic studies, culminating in advanced techniques for target deconvolution.

This document is designed for researchers, scientists, and drug development professionals. It emphasizes not just the "how" but the "why" behind experimental choices, ensuring a robust and logical progression in your research.

Part 1: Foundational Assays - Establishing a Biological Baseline

The initial step in characterizing any new compound is to determine its fundamental effect on cell health and proliferation. These assays are crucial for establishing a therapeutic window and guiding the concentration ranges for all subsequent experiments.

Cytotoxicity and Cytostatic Assessment

It is essential to distinguish between cytotoxic (cell-killing) and cytostatic (inhibiting proliferation) effects. We recommend a multi-assay approach for a comprehensive understanding.

Protocol 1: MTT Assay for Metabolic Activity

The MTT assay is a colorimetric method that measures the metabolic activity of cells, which is often used as a surrogate for cell viability.[1][2]

  • Principle: Viable cells with active metabolism convert the yellow tetrazolium salt MTT into a purple formazan product. The amount of formazan is proportional to the number of living cells.[3]

  • Procedure:

    • Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

    • Treat the cells with a serial dilution of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine (e.g., from 0.1 nM to 100 µM) for 24, 48, and 72 hours. Include a vehicle-only control.

    • After the incubation period, add MTT solution to each well and incubate for 3-4 hours at 37°C.

    • Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

    • Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells and determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Protocol 2: LDH Release Assay for Membrane Integrity

The Lactate Dehydrogenase (LDH) release assay is a method to quantify cytotoxicity by measuring the activity of LDH released from damaged cells.[3][4][5]

  • Principle: LDH is a stable cytosolic enzyme that is released into the cell culture medium upon damage to the plasma membrane.[3][5]

  • Procedure:

    • Plate and treat cells with 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine as described for the MTT assay.

    • At the end of the treatment period, collect the cell culture supernatant.

    • Add the supernatant to a new plate and add the LDH assay reaction mixture.

    • Incubate at room temperature, protected from light.

    • Measure the absorbance at the appropriate wavelength (typically 490 nm).

  • Data Analysis: A higher absorbance indicates a greater amount of LDH release and therefore higher cytotoxicity.

Assay Principle Endpoint Interpretation
MTT Measures mitochondrial reductase activityColorimetric (Formazan)Decrease indicates reduced metabolic activity/proliferation
LDH Release Measures plasma membrane integrityColorimetric (Formazan)Increase indicates cell lysis/cytotoxicity

Part 2: Pathway-Focused Assays - Uncovering the Mechanism of Action

Given that imidazopyridine derivatives have been reported to modulate key signaling pathways, such as the PI3K/Akt/mTOR pathway, a logical next step is to investigate the effect of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine on these cascades.[2][6]

Luciferase Reporter Assays for Transcriptional Activity

Luciferase reporter assays are a powerful tool for studying gene expression and the activity of signaling pathways.[7][8] By using a reporter construct with a specific transcription factor response element driving luciferase expression, we can monitor the activation or inhibition of a pathway.[7][9]

Protocol 3: NF-κB Luciferase Reporter Assay

  • Rationale: The NF-κB pathway is a critical regulator of inflammation and cell survival. Many kinase inhibitors impact this pathway.

  • Procedure:

    • Co-transfect cells (e.g., HEK293) with an NF-κB luciferase reporter plasmid and a constitutively active Renilla luciferase plasmid (for normalization).

    • After 24 hours, treat the cells with 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine at various concentrations for a defined period.

    • Induce NF-κB activation with a known stimulus (e.g., TNF-α).

    • Lyse the cells and measure both firefly and Renilla luciferase activity using a dual-luciferase assay system.

  • Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. A decrease in luciferase activity in the presence of the compound suggests inhibition of the NF-κB pathway.

Workflow for Luciferase Reporter Assay

Caption: General workflow for a dual-luciferase reporter assay.

Probing Key Signaling Nodes: Phosphorylation Assays

To gain more direct evidence of pathway modulation, it is crucial to examine the phosphorylation status of key proteins within a signaling cascade.

Protocol 4: TR-FRET Assay for Akt Phosphorylation

  • Rationale: The PI3K/Akt/mTOR pathway is central to cell growth and survival, and its aberrant activation is linked to numerous diseases.[10] Time-Resolved Förster Resonance Energy Transfer (TR-FRET) assays are a sensitive, high-throughput method to measure protein phosphorylation.[10][11]

  • Principle: A terbium-labeled phospho-specific antibody and a GFP-tagged substrate are used. When the substrate is phosphorylated, the antibody binds, bringing the terbium and GFP into close proximity and allowing for energy transfer.[10]

  • Procedure:

    • Use a cell line stably expressing a GFP-tagged Akt substrate.

    • Treat cells with 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine followed by a pathway activator (e.g., insulin or IGF-1).[11]

    • Lyse the cells and add the terbium-labeled anti-phospho-Akt antibody.

    • Read the TR-FRET signal on a compatible plate reader.

  • Data Analysis: A decrease in the TR-FRET signal indicates inhibition of Akt phosphorylation.

PI3K/Akt/mTOR Signaling Pathway

G RTK Receptor Tyrosine Kinase PI3K PI3K RTK->PI3K PIP3 PIP3 PI3K->PIP3 phosphorylates PIP2 PIP2 PIP2->PI3K PDK1 PDK1 PIP3->PDK1 Akt Akt PDK1->Akt phosphorylates (T308) mTORC1 mTORC1 Akt->mTORC1 S6K S6K mTORC1->S6K FourEBP1 4E-BP1 mTORC1->FourEBP1 mTORC2 mTORC2 mTORC2->Akt phosphorylates (S473) Growth Cell Growth & Proliferation S6K->Growth FourEBP1->Growth |--|

Caption: Simplified PI3K/Akt/mTOR signaling pathway.

Part 3: Target Deconvolution and Engagement Assays

Once a phenotypic and pathway effect has been established, the next crucial step is to identify the direct molecular target of the compound.

Bioluminescence Resonance Energy Transfer (BRET) for Protein-Protein Interactions

BRET is a powerful technique to monitor protein-protein interactions in living cells.[12][13] It can be adapted to assess target engagement by a small molecule.

Protocol 5: NanoBRET™ Target Engagement Assay

  • Rationale: This assay measures the ability of a compound to bind to a specific protein kinase in live cells.

  • Principle: The assay uses a NanoLuc® luciferase-tagged kinase and a fluorescent tracer that binds to the kinase's active site. If the test compound binds to the kinase, it displaces the tracer, leading to a decrease in the BRET signal.[14]

  • Procedure:

    • Transfect cells with a plasmid encoding the NanoLuc®-tagged kinase of interest (a panel of kinases could be screened).

    • Resuspend the cells and add the fluorescent tracer.

    • Dispense the cell-tracer mix into a multi-well plate containing serial dilutions of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine.

    • Add the NanoBRET™ substrate and read the BRET signal.

  • Data Analysis: A dose-dependent decrease in the BRET ratio indicates that the compound is engaging the target kinase.

Part 4: Advanced Cellular Phenotyping

High-Content Imaging (HCI) allows for the simultaneous measurement of multiple cellular parameters, providing a detailed phenotypic fingerprint of a compound's effect.[15][16][17]

Cell Painting for Unbiased Phenotypic Profiling

Protocol 6: Cell Painting Assay

  • Rationale: The Cell Painting assay uses a cocktail of fluorescent dyes to stain different cellular compartments, allowing for the extraction of hundreds of morphological features.[18] This can provide clues about the compound's mechanism of action by comparing its phenotypic profile to a reference library of compounds with known targets.

  • Procedure:

    • Plate cells in imaging-compatible plates and treat with 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine.

    • Stain the cells with a panel of fluorescent dyes that label the nucleus, mitochondria, cytoskeleton, Golgi, and endoplasmic reticulum.

    • Acquire images using an automated high-content imaging system.

  • Data Analysis: Use image analysis software to segment cells and extract a wide range of features (e.g., size, shape, intensity, texture). Compare the phenotypic profile of the test compound to a database of reference compounds to identify similarities in the mechanism of action.

HCI Workflow

Caption: General workflow for a High-Content Imaging assay.

Conclusion: An Integrated Approach to Drug Discovery

The successful characterization of a novel compound like 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine requires a systematic and multi-faceted approach. By starting with foundational assays to determine cytotoxicity and proliferation, progressing to pathway-specific assays to elucidate the mechanism of action, and employing advanced techniques like BRET and HCI for target deconvolution and phenotypic profiling, researchers can build a comprehensive understanding of their compound's biological activity. This integrated strategy not only accelerates the drug discovery process but also provides a robust foundation for further preclinical and clinical development.

References

  • Vasta, J. F., et al. (2009). Development of LanthaScreen cellular assays for key components within the PI3K/AKT/mTOR pathway. PubMed. Available at: [Link]

  • Da-ta Biotech. (2024). Cytotoxicity Assays: Measurement Of Cell Death. Available at: [Link]

  • Carpenter, A. E. (2008). Genome-wide High Content Analysis of cellular pathways. Nature Methods. Available at: [Link]

  • Matoulková, E., & Vojtěšek, B. (2014). [Detection of protein-protein interactions by FRET and BRET methods]. Klinicka onkologie. Available at: [Link]

  • Berthold. (n.d.). Bioluminescence Resonance Energy Transfer (BRET) as a means of monitoring dynamic receptor-protein interactions in living cells. Available at: [Link]

  • Bi, K., et al. (2008). Cell-based assays for dissecting the PI3K/AKT pathway. Cancer Research. Available at: [Link]

  • Promega GmbH. (n.d.). GloSensor™ Technology. Available at: [Link]

  • De la Cruz, A., et al. (2017). Detection of E2F-Induced Transcriptional Activity Using a Dual Luciferase Reporter Assay. Methods in Molecular Biology. Available at: [Link]

  • Genedata. (2025). Accelerating High-Content Imaging Analysis with Automation. Available at: [Link]

  • Signosis. (n.d.). TF Luciferase Reporter Vectors. Available at: [Link]

  • Marin Biologic Laboratories. (n.d.). Optimizing Your Cell Based Assay Performance Key Strategies. Available at: [Link]

  • Pfleger, K. D., & Eidne, K. A. (2006). Use of BRET to Study Protein-Protein Interactions In Vitro and In Vivo. Methods in Molecular Biology. Available at: [Link]

  • Precision for Medicine. (n.d.). Multiplex Cytokine Assay Service, Cytokine Profiling Service. Available at: [Link]

  • Piston, D. W., & Kremers, G. J. (2007). Imaging protein interactions with bioluminescence resonance energy transfer (BRET) in plant and mammalian cells and tissues. PNAS. Available at: [Link]

  • Sartorius. (2024). How Can High Content Imaging Transform Your Cancer Research?. Available at: [Link]

  • Strom, T. M., et al. (2015). Development of A Cell-Based Assay to Identify Small Molecule Inhibitors of FGF23 Signaling. Assay and Drug Development Technologies. Available at: [Link]

  • Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. Available at: [Link]

  • Indigo Biosciences. (n.d.). Transcription Factor Assay Kits. Available at: [Link]

  • Fotakis, G., & Timbrell, J. A. (2006). In vitro cytotoxicity assays: comparison of LDH, neutral red, MTT and protein assay in hepatoma cell lines following exposure to cadmium chloride. Toxicology Letters. Available at: [Link]

  • Molecular Devices. (n.d.). Live Cell Gi- and Gs-Coupled GPCR Signaling on FLIPR Tetra. Available at: [Link]

  • AXXAM. (n.d.). Cell painting for drug discovery - High Content Imaging. Available at: [Link]

  • Wodack, A., et al. (2012). Leveraging kinase inhibitors to develop small molecule tools for imaging kinases by fluorescence microscopy. PMC. Available at: [Link]

  • Pluristem. (2021). Analytical Methods for Cell Therapies: Method Development and Validation Challenges. BioProcess International. Available at: [Link]

  • Alithea Genomics. (2025). High-content screening in drug discovery: A brief guide. Available at: [Link]

  • OZ Biosciences. (n.d.). LDH Cytotoxicity Assay Kit. Available at: [Link]

  • Harvard Office of Technology Development. (n.d.). Cell-based assay for the discovery of glycogen synthase kinase inhibitors. Available at: [Link]

  • Li, Y., et al. (2023). Design, Synthesis Optimization and Anticancer Activity of Small Molecule Kinase Inhibitors. Molecules.
  • ProMab. (n.d.). Cytokine Release Assays. Available at: [Link]

  • Eurofins Discovery. (n.d.). Immune Cell Engagement Assay with Protein Biomarker Readouts. Available at: [Link]

  • Wiley. (n.d.). Validation of Cell-Based Assays in the GLP Setting: A Practical Guide. Available at: [Link]

  • European Pharmaceutical Review. (2021). Critical steps when validating an assay or analytical method for cell and gene therapy products. Available at: [Link]

  • Al-Tel, T. H., et al. (2022). The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. PMC. Available at: [Link]

  • da Silva, A. B., et al. (2026). The Analysis of the PI3K-AKT-mTOR Pathway and Mitochondria Modulation by a 2-Aminopyridine Compound Using the Metastatic Prostate Cancer Cell Line PC-3. MDPI. Available at: [Link]

  • Yilmaz, I., et al. (2024). Synthesis and anticancer activity evaluation of some novel imidazo[1,2-a]pyridine based heterocycles containing S-alkyl/aryl moiety. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

  • SPT Labtech. (n.d.). The Complete Guide to Cell-Based Assays. Available at: [Link]

  • Welsch, M., et al. (2021). Design, Synthesis, and Biological Evaluation of Imidazopyridines as PD-1/PD-L1 Antagonists. Journal of Medicinal Chemistry. Available at: [Link]

  • Royal Society of Chemistry. (2023). Iodine catalyzed synthesis of imidazo[1,2- a ]pyrazine and imidazo[1,2- a ]pyridine derivatives and their anticancer activity. RSC Advances. Available at: [Link]

Sources

Method

The 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine Scaffold: A Comprehensive Guide to Developing Novel Inhibitors

Introduction: The Strategic Advantage of the Imidazo[4,5-C]pyridine Core The 1H-imidazo[4,5-c]pyridine ring system represents a "privileged scaffold" in modern medicinal chemistry. Its structural resemblance to endogenou...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Advantage of the Imidazo[4,5-C]pyridine Core

The 1H-imidazo[4,5-c]pyridine ring system represents a "privileged scaffold" in modern medicinal chemistry. Its structural resemblance to endogenous purines allows it to effectively interact with the ATP-binding sites of a multitude of enzymes, particularly protein kinases. This bioisosteric relationship makes it an ideal starting point for the development of potent and selective inhibitors. The strategic placement of a bromine atom at the 7-position offers a versatile handle for further chemical modifications through cross-coupling reactions, enabling the exploration of a wide chemical space to optimize potency and selectivity. The 2-ethyl substituent provides a foundational lipophilic interaction within the target's binding pocket. This guide provides a detailed technical overview and actionable protocols for utilizing the 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine scaffold in the discovery of novel enzyme inhibitors.

Part 1: Synthesis of the 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine Scaffold

A robust and reproducible synthetic route to the core scaffold is paramount for any drug discovery campaign. The following protocol is a synthesized methodology based on established principles of heterocyclic chemistry.

Protocol 1: Synthesis of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine

This synthesis is a multi-step process commencing with the nitration of 4-chloropyridine, followed by amination, reduction, and subsequent cyclization to form the imidazo[4,5-c]pyridine core.

Step 1: Synthesis of 4-Chloro-3-nitropyridine

  • Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, cautiously add 4-chloropyridine (1 equiv.) to a mixture of fuming nitric acid (3 equiv.) and concentrated sulfuric acid (3 equiv.) at 0 °C.

  • Reaction Execution: Allow the reaction mixture to slowly warm to room temperature and then heat to 90 °C for 48 hours.

  • Work-up and Isolation: After cooling, carefully pour the reaction mixture onto crushed ice and neutralize with a saturated solution of sodium bicarbonate. The resulting precipitate is collected by filtration, washed with cold water, and dried under vacuum to yield 4-chloro-3-nitropyridine.

Step 2: Synthesis of 5-Bromo-4-chloro-3-nitropyridine

  • Reaction Setup: In a 100 mL round-bottom flask, dissolve 4-chloro-3-nitropyridine (1 equiv.) in concentrated sulfuric acid.

  • Reaction Execution: Add N-bromosuccinimide (NBS) (1.1 equiv.) portion-wise while maintaining the temperature below 25 °C. Stir the reaction mixture at room temperature for 12 hours.

  • Work-up and Isolation: Pour the reaction mixture onto ice and neutralize with ammonium hydroxide. The precipitate is collected by filtration, washed with water, and dried to afford 5-bromo-4-chloro-3-nitropyridine.

Step 3: Synthesis of 5-Bromo-N-ethyl-3-nitropyridin-4-amine

  • Reaction Setup: Dissolve 5-bromo-4-chloro-3-nitropyridine (1 equiv.) in ethanol in a sealed tube.

  • Reaction Execution: Add ethylamine (2 equiv.) and heat the mixture to 80 °C for 4 hours.

  • Work-up and Isolation: After cooling, the solvent is removed under reduced pressure. The residue is purified by column chromatography on silica gel (eluent: ethyl acetate/hexane gradient) to yield 5-bromo-N-ethyl-3-nitropyridin-4-amine.

Step 4: Synthesis of 5-Bromo-N4-ethylpyridine-3,4-diamine

  • Reaction Setup: Dissolve 5-bromo-N-ethyl-3-nitropyridin-4-amine (1 equiv.) in ethanol.

  • Reaction Execution: Add iron powder (3 equiv.) and a catalytic amount of ammonium chloride. The mixture is heated to reflux for 2 hours.

  • Work-up and Isolation: The reaction mixture is filtered through a pad of Celite while hot, and the filtrate is concentrated under reduced pressure to give the crude 5-bromo-N4-ethylpyridine-3,4-diamine, which is used in the next step without further purification.

Step 5: Synthesis of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine

  • Reaction Setup: To a solution of 5-bromo-N4-ethylpyridine-3,4-diamine (1 equiv.) in triethyl orthoformate, add a catalytic amount of p-toluenesulfonic acid.

  • Reaction Execution: The reaction mixture is heated to reflux for 12 hours.

  • Work-up and Isolation: The mixture is cooled, and the solvent is removed under reduced pressure. The residue is purified by column chromatography (eluent: dichloromethane/methanol gradient) to afford the final product, 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine.

Part 2: Application of the Scaffold in Inhibitor Design - Case Studies

The 7-bromo-2-ethyl-1H-imidazo[4,5-c]pyridine scaffold is a versatile starting point for the development of inhibitors targeting various enzyme families. The following examples, based on structurally related compounds, illustrate its potential.

Case Study 1: Development of Src Family Kinase (SFK) Inhibitors for Glioblastoma

Src family kinases are non-receptor tyrosine kinases that are often dysregulated in glioblastoma multiforme (GBM). A series of imidazo[4,5-c]pyridin-2-one derivatives have been designed and synthesized as SFK inhibitors[1].

Rationale for Derivative Design:

  • Core Scaffold: The imidazo[4,5-c]pyridin-2-one core mimics the purine structure of ATP, allowing it to bind to the kinase hinge region.

  • N1 and N3 Substitutions: Various aryl and alkyl groups were introduced at the N1 and N3 positions to explore the hydrophobic pockets of the ATP-binding site and enhance potency and selectivity.

  • Structure-Activity Relationship (SAR) Insights:

    • Small alkyl groups or substituted phenyl rings at the N1 position were found to be favorable for potent inhibition of Src and Fyn kinases.

    • The presence of a 4-chlorophenyl group at the N3 position was a common feature among the most active compounds.

Data Presentation: Inhibitory Activity of Imidazo[4,5-c]pyridin-2-one Derivatives against SFKs

Compound IDN1-SubstituentN3-SubstituentSrc IC50 (µM)Fyn IC50 (µM)
1d 3-Fluorophenyl4-Chlorophenyl0.230.18
1e 4-Fluorophenyl4-Chlorophenyl0.280.21
1q Cyclopentyl3-Fluorophenyl0.450.33
1s Cyclopentyl4-Methoxyphenyl0.310.25

Data synthesized from a study on imidazo[4,5-c]pyridin-2-one derivatives as SFK inhibitors[1].

Case Study 2: Targeting Bruton's Tyrosine Kinase (BTK) with Imidazo[4,5-b]pyridine Derivatives

Bruton's tyrosine kinase (BTK) is a key component of the B-cell receptor signaling pathway and a validated target for B-cell malignancies. A series of imidazo[4,5-b]pyridine derivatives have been developed as noncovalent, reversible BTK inhibitors[2][3].

Rationale for Derivative Design:

  • Scaffold Hopping: The imidazo[4,5-b]pyridine scaffold was identified as a suitable replacement for other known BTK inhibitor cores.

  • Exploration of Substituents: A variety of substituents were introduced at different positions of the scaffold to optimize binding interactions with the BTK active site.

  • SAR Insights:

    • A 2,4-dihydroxyphenyl group on the A-ring and extended functionalities like morpholinomethyl or 4-acetamido groups on the B-ring significantly enhanced BTK inhibition[2][3].

    • Molecular docking studies revealed that hydroxyl groups formed key hydrogen bonds with the Thr474 gatekeeper residue and the Met477 hinge region residue[2].

Data Presentation: Inhibitory Activity of Imidazo[4,5-b]pyridine Derivatives against BTK

Compound IDA-Ring SubstituentB-Ring SubstituentBTK IC50 (µM)
6b 2,4-Dihydroxyphenyl4-(Morpholinomethyl)phenyl1.14
6o 2,4-Dihydroxyphenyl4-Acetamidophenyl1.54
6p 2,4-Dihydroxyphenyl3-Acetamidophenyl2.46

Data from a study on imidazo[4,5-b]pyridine derivatives as BTK inhibitors[2][3].

Part 3: Experimental Protocols for Biological Evaluation

The following protocols provide detailed methodologies for assessing the inhibitory activity of compounds derived from the 7-bromo-2-ethyl-1H-imidazo[4,5-c]pyridine scaffold.

Protocol 2: In Vitro Kinase Inhibition Assay (Radiometric)

This protocol describes a classic and robust method for measuring kinase activity by quantifying the incorporation of radiolabeled phosphate from [γ-33P]-ATP into a substrate.

Workflow Diagram:

G reagents Prepare Reagents: - Kinase - Substrate - Inhibitor Dilutions - [γ-33P]-ATP reaction Initiate Kinase Reaction: - Combine kinase, substrate, and inhibitor - Add [γ-33P]-ATP reagents->reaction 1 incubation Incubate at 30°C reaction->incubation 2 stop Stop Reaction: - Add phosphoric acid incubation->stop 3 filter Filter and Wash: - Transfer to filter plate - Wash to remove unbound ATP stop->filter 4 scintillation Quantify: - Add scintillation fluid - Read on scintillation counter filter->scintillation 5 G cell_seeding Seed cells in a 96-well plate treatment Treat cells with inhibitor dilutions cell_seeding->treatment 1 incubation Incubate for 72 hours treatment->incubation 2 mtt_addition Add MTT reagent incubation->mtt_addition 3 formazan_solubilization Incubate and solubilize formazan crystals mtt_addition->formazan_solubilization 4 readout Measure absorbance at 570 nm formazan_solubilization->readout 5

Caption: Workflow for an MTT cell proliferation assay.

Materials:

  • Cancer cell line of interest (e.g., U87 for glioblastoma)

  • Complete cell culture medium

  • 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine derivatives (inhibitors)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

  • 96-well cell culture plates

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.

  • Treatment: Remove the medium and add fresh medium containing serial dilutions of the test compounds.

  • Incubation: Incubate the cells for 72 hours at 37 °C in a humidified CO2 incubator.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

  • Formazan Solubilization: Remove the medium and add 150 µL of the solubilization buffer to dissolve the formazan crystals.

  • Readout: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each inhibitor concentration and determine the GI50 (concentration for 50% growth inhibition) value.

Part 4: Visualizing Target Signaling Pathways

Understanding the signaling context of the target enzyme is crucial for interpreting the cellular effects of an inhibitor.

Src Family Kinase (SFK) Signaling Pathway

SFKs are involved in multiple downstream signaling cascades that promote cell proliferation, survival, and migration.

G RTK Receptor Tyrosine Kinase (e.g., EGFR, PDGFR) Src Src Family Kinases (Src, Fyn, etc.) RTK->Src STAT3 STAT3 Src->STAT3 PI3K PI3K Src->PI3K RAS RAS Src->RAS Migration Migration & Invasion Src->Migration Proliferation Proliferation & Survival STAT3->Proliferation AKT AKT PI3K->AKT MAPK MAPK (ERK) RAS->MAPK AKT->Proliferation MAPK->Proliferation

Caption: Simplified SFK signaling pathway in cancer.

Bruton's Tyrosine Kinase (BTK) Signaling Pathway

BTK is a critical mediator of B-cell receptor (BCR) signaling, which is essential for B-cell development, proliferation, and survival.

G BCR B-Cell Receptor (BCR) Lyn_Syk Lyn/Syk BCR->Lyn_Syk BTK Bruton's Tyrosine Kinase (BTK) Lyn_Syk->BTK PLCg2 PLCγ2 BTK->PLCg2 IP3_DAG IP3 / DAG PLCg2->IP3_DAG Calcium Ca²⁺ Flux IP3_DAG->Calcium NFkB NF-κB Activation IP3_DAG->NFkB Survival B-Cell Proliferation & Survival Calcium->Survival NFkB->Survival

Caption: The B-cell receptor signaling pathway featuring BTK.

Conclusion

The 7-bromo-2-ethyl-1H-imidazo[4,5-c]pyridine scaffold is a highly promising starting point for the development of novel inhibitors targeting a range of enzymes implicated in human diseases. Its synthetic tractability, coupled with its inherent ability to interact with ATP-binding sites, provides a solid foundation for structure-based drug design. The protocols and insights provided in this guide are intended to equip researchers with the necessary tools and knowledge to effectively utilize this valuable scaffold in their drug discovery endeavors.

References

  • Kim, Y. et al. (2026). Discovery of novel imidazo[4,5-b]pyridine derivatives as noncovalent reversible Bruton's tyrosine kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 132, 130497. [Link]

  • Kim, Y. et al. (2025). Discovery of novel imidazo[4,5-b]pyridine derivatives as noncovalent reversible Bruton's tyrosine kinase inhibitors. ResearchGate. [Link]

  • Li, Y. et al. (2021). Identification of imidazo[4,5-c]pyridin-2-one derivatives as novel Src family kinase inhibitors against glioblastoma. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1634–1644. [Link]

Sources

Application

methodology for assessing the anti-proliferative effects of imidazo[4,5-c]pyridines

Topic: Methodology for Assessing the Anti-Proliferative Effects of Imidazo[4,5-c]pyridines For: Researchers, scientists, and drug development professionals. Introduction: A Strategic Framework for Evaluating Imidazo[4,5-...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Methodology for Assessing the Anti-Proliferative Effects of Imidazo[4,5-c]pyridines For: Researchers, scientists, and drug development professionals.

Introduction: A Strategic Framework for Evaluating Imidazo[4,5-c]pyridine Candidates

The imidazo[4,5-c]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of compounds with diverse biological activities, including potent anti-cancer properties.[1][2][3] This class of heterocyclic molecules has yielded inhibitors for critical oncology targets such as Bruton's tyrosine kinase (BTK), DNA-dependent protein kinase (DNA-PK), Src family kinases (SFKs), and poly(ADP-ribose) polymerase (PARP).[1][4][5][6][7] The therapeutic potential of these compounds lies in their ability to disrupt the cellular machinery that drives uncontrolled proliferation, a hallmark of cancer.

This guide provides a comprehensive, multi-tiered methodological framework for the preclinical assessment of the anti-proliferative effects of novel imidazo[4,5-c]pyridine derivatives. As a senior application scientist, the emphasis here is not merely on procedural steps but on the strategic rationale behind each assay. We will progress from high-throughput screening to confirm biological activity, to more complex assays that evaluate long-term survival, and finally, to mechanistic studies that elucidate the specific cellular pathways being modulated. This integrated approach ensures a robust and reliable characterization of your compound's anti-proliferative profile.

The overall experimental strategy can be visualized as a funnel, starting with broad screening and progressively narrowing the focus to detailed mechanistic insights.

A Tier 1: High-Throughput Screening (MTT / SRB Assays) B Tier 2: Long-Term Proliferation Assessment (Colony Formation Assay) A->B Confirm Activity & Determine IC50 C Tier 3: Mechanistic Elucidation (Cell Cycle & Apoptosis Analysis) B->C Assess Clonogenic Survival D Tier 4: Target & Pathway Validation (Western Blotting) C->D Identify Mode of Action

Caption: A tiered approach to assessing anti-proliferative effects.

Tier 1: Initial Screening for Bioactivity and Potency

The first crucial step is to determine whether a novel imidazo[4,5-c]pyridine derivative exhibits any anti-proliferative activity and to quantify its potency. This is typically achieved using rapid, plate-based colorimetric assays that provide a dose-response curve and a half-maximal inhibitory concentration (IC50) value.

Core Principle: Relating Cell Number to a Measurable Signal

These assays rely on the principle that a measurable parameter—either metabolic activity or total protein content—is directly proportional to the number of living cells in a well.[8] By comparing the signal from treated cells to untreated controls, we can quantify the compound's effect on cell population growth.

Methodology 1: MTT Assay (Metabolic Activity)

The MTT assay is a widely used method that measures the metabolic activity of a cell population, which serves as an indicator of cell viability and proliferation.[9][10]

  • Causality & Expertise: This assay is based on the enzymatic reduction of the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide, or MTT) into insoluble purple formazan crystals by NAD(P)H-dependent oxidoreductases in the mitochondria of living cells.[11][12] Therefore, the intensity of the purple color is a direct reflection of the metabolic health and number of viable cells. It is a robust initial screen, but it's important to remember that compounds affecting mitochondrial function can sometimes produce misleading results.

Protocol: MTT Cell Proliferation Assay

  • Cell Seeding: Plate cells in a 96-well flat-bottom plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the imidazo[4,5-c]pyridine compound in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a "no cells" blank control. Incubate for the desired exposure time (e.g., 48 or 72 hours).

  • MTT Addition: Add 10 µL of a 5 mg/mL MTT stock solution (in sterile PBS) to each well (final concentration 0.5 mg/mL).[9][11]

  • Incubation: Incubate the plate for 3-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

  • Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 100 µL of a solubilization solution (e.g., DMSO or isopropanol with 0.04 N HCl) to each well.[9]

  • Absorbance Measurement: Place the plate on an orbital shaker for 15 minutes to ensure complete solubilization of the formazan. Measure the absorbance at a wavelength between 550 and 600 nm (typically 570 nm) using a microplate reader.[11]

Methodology 2: Sulforhodamine B (SRB) Assay (Total Protein)

The SRB assay is an alternative endpoint assay that measures cell density based on the total protein content of fixed cells.[13][14]

  • Causality & Expertise: This method relies on the ability of the bright pink aminoxanthene dye, Sulforhodamine B, to bind stoichiometrically to basic amino acid residues of cellular proteins under mildly acidic conditions.[8][13] The amount of bound dye is proportional to the total cellular mass.[14] Since the cells are fixed with trichloroacetic acid (TCA) prior to staining, this assay is less susceptible to artifacts from compound interference with cellular metabolism and provides a true snapshot of cell number at the end of the treatment period.[15]

Protocol: Sulforhodamine B (SRB) Assay

  • Cell Seeding & Treatment: Follow steps 1 and 2 from the MTT protocol.

  • Cell Fixation: After compound incubation, gently add 50 µL of cold 10% (w/v) TCA to each well without removing the supernatant. Incubate the plate at 4°C for at least 1 hour to fix the cells to the bottom of the well.[8][14]

  • Washing: Carefully discard the supernatant. Wash the plates 4-5 times with slow-running tap water or 1% (v/v) acetic acid to remove TCA, unbound dye, and media components.[13][14] Allow the plates to air-dry completely.

  • SRB Staining: Add 50-100 µL of 0.4% (w/v) SRB solution (in 1% acetic acid) to each well. Incubate at room temperature for 30 minutes.[13]

  • Remove Unbound Dye: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound SRB dye.[8]

  • Solubilization: Allow the plates to air-dry completely. Add 100-200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.[13]

  • Absorbance Measurement: Place the plate on an orbital shaker for 10 minutes. Measure the absorbance at approximately 510-565 nm.[8][14]

Data Presentation: Summary of IC50 Values

The primary output of these screening assays is the IC50 value. Data should be compiled into a clear, concise table for easy comparison of compound potencies across different cancer cell lines.

Compound IDCell LineAssay TypeIncubation Time (h)IC50 (µM)
IMP-001MCF-7 (Breast)SRB721.5 ± 0.2
IMP-001HCT116 (Colon)SRB723.8 ± 0.5
IMP-001A549 (Lung)SRB722.1 ± 0.3
IMP-002MCF-7 (Breast)SRB72> 50
IMP-002HCT116 (Colon)SRB7225.6 ± 4.1

Tier 2: Assessing Long-Term Effects on Proliferative Integrity

A low IC50 value in a 72-hour assay indicates potent bioactivity, but it doesn't distinguish between a cytostatic (growth-inhibiting) and a cytotoxic (cell-killing) effect. Furthermore, some cells may appear viable in short-term assays but have lost the ability to undergo sustained proliferation.[16] The colony formation assay, or clonogenic assay, is the gold standard for assessing the long-term impact of a treatment on a cell's reproductive viability.[16]

Methodology: Colony Formation Assay
  • Causality & Expertise: This assay tests the ability of a single cell to undergo enough divisions to form a visible colony, which is typically defined as a cluster of at least 50 cells.[16] This directly measures reproductive cell death and provides a much more stringent assessment of a compound's anti-cancer potential than short-term viability assays. It effectively models the ability of a single surviving tumor cell to repopulate a tumor after therapy.

A Prepare Single-Cell Suspension B Seed Low Density (e.g., 200-1000 cells/well) in 6-well plates A->B C Allow Adherence (24h) B->C D Treat with Imidazo[4,5-c]pyridine (Continuous or Pulse Exposure) C->D E Incubate for 1-3 Weeks (Until visible colonies form) D->E F Fix Colonies (e.g., Methanol) E->F G Stain Colonies (e.g., 0.5% Crystal Violet) F->G H Count Colonies (>50 cells) G->H

Caption: Workflow for the Colony Formation Assay.

Protocol: Colony Formation Assay

  • Cell Preparation: Harvest exponentially growing cells and prepare a homogenous single-cell suspension.[16] Determine the viable cell count using a hemocytometer or automated cell counter.

  • Cell Seeding: Seed a low number of cells (e.g., 200-1000 cells per well, must be optimized per cell line) into 6-well plates.[17] Incubate for 24 hours to allow attachment.

  • Compound Treatment: Replace the medium with fresh medium containing various concentrations of the imidazo[4,5-c]pyridine compound (typically centered around the IC50 value).

  • Incubation: Incubate the plates undisturbed in a 37°C, 5% CO₂ incubator for 1-3 weeks. The duration depends on the growth rate of the cell line. Check for colony formation every few days.

  • Fixation and Staining: When colonies in the control wells are clearly visible, aspirate the medium. Gently wash the wells with PBS.

    • Fix the colonies by adding a fixing solution (e.g., 100% methanol or 4% paraformaldehyde) and incubating for 15-20 minutes.[17]

    • Remove the fixative and allow the plates to dry.

    • Add a staining solution (e.g., 0.5% crystal violet in 25% methanol) to cover the bottom of the wells and incubate for 20 minutes.[17]

  • Final Wash and Counting: Gently wash the plates with water to remove excess stain and allow them to air-dry. Count the number of colonies (containing ≥50 cells) in each well.[17]

Tier 3: Mechanistic Elucidation – Cell Cycle and Apoptosis

After confirming a compound's ability to inhibit proliferation, the next logical question is how. Most anti-proliferative agents function by inducing either cell cycle arrest, apoptosis (programmed cell death), or a combination of both.

Methodology 1: Cell Cycle Analysis by Flow Cytometry
  • Causality & Expertise: Cell cycle analysis is a powerful technique that uses flow cytometry to provide a "snapshot" of the cell population's distribution across the different phases of the cell cycle (G0/G1, S, and G2/M).[18] By staining cells with a fluorescent dye that binds stoichiometrically to DNA, such as Propidium Iodide (PI), the fluorescence intensity of each cell is directly proportional to its DNA content.[19] Cells in G2 or M phase have twice the DNA content of cells in G0 or G1 phase. An accumulation of cells in a specific phase following treatment is a strong indicator of cell cycle arrest at that checkpoint.

Protocol: Cell Cycle Analysis using Propidium Iodide (PI) Staining

  • Cell Culture and Treatment: Seed cells in 6-well plates and treat with the imidazo[4,5-c]pyridine compound (e.g., at 1x and 2x the IC50) for a relevant time period (e.g., 24 or 48 hours).

  • Harvest Cells: Harvest both adherent and floating cells to ensure all populations are collected. Centrifuge the cell suspension at 1200 rpm for 5 minutes.[20]

  • Fixation: Discard the supernatant. While gently vortexing the cell pellet, add 1 mL of ice-cold 70% ethanol dropwise.[20] This both fixes and permeabilizes the cells. Incubate at 4°C for at least 30 minutes (or store long-term at -20°C). Ethanol fixation is preferred for preserving DNA integrity.[19]

  • Staining: Centrifuge the fixed cells to remove the ethanol. Wash the cell pellet with PBS.

    • Resuspend the cells in a staining solution containing PI (e.g., 50 µg/mL) and RNase A (e.g., 100 µg/mL).[20] RNase A is critical because PI can also bind to double-stranded RNA, and its removal is essential for accurate DNA content analysis.[19]

    • Incubate in the dark at room temperature for 30 minutes.

  • Flow Cytometry: Analyze the samples on a flow cytometer. Gate on the single-cell population to exclude doublets and aggregates.[21] Acquire at least 10,000 events for robust analysis.[21] The resulting histogram of DNA content can be analyzed using modeling software to quantify the percentage of cells in G0/G1, S, and G2/M phases.[22]

Data Presentation: Cell Cycle Distribution
Treatment% G0/G1% S% G2/M
Vehicle Control55.2 ± 3.130.5 ± 2.514.3 ± 1.8
IMP-001 (1.5 µM)52.8 ± 2.925.1 ± 2.222.1 ± 2.4
IMP-001 (3.0 µM)20.7 ± 1.815.3 ± 1.564.0 ± 4.5
Methodology 2: Apoptosis Detection
  • Causality & Expertise: Apoptosis is an ordered and tightly regulated form of cell death crucial for development and tissue homeostasis. Its induction is a primary mechanism for many successful chemotherapeutics. Apoptosis proceeds through a series of well-defined stages, and using assays that detect events at different points in the process provides a more complete picture.[23][24]

cluster_0 Apoptotic Cascade cluster_1 Detection Assays A Early Stage (Membrane Asymmetry) B Mid Stage (Caspase Activation) A->B C Late Stage (DNA Fragmentation) B->C D Annexin V Staining D->A Detects Phosphatidylserine E Caspase-3/7 Activity Assay E->B Measures Executioner Caspases F TUNEL Assay F->C Detects DNA Strand Breaks

Caption: Key stages of apoptosis and corresponding detection assays.

Protocol: Annexin V/PI Staining for Apoptosis

This is the most common method for quantifying apoptosis by flow cytometry.

  • Cell Culture and Treatment: Treat cells as described for the cell cycle analysis.

  • Harvest Cells: Collect both floating and adherent cells. Centrifuge and wash the cell pellet with cold PBS.

  • Staining: Resuspend the cells in 1X Annexin V Binding Buffer.

    • Add fluorochrome-conjugated Annexin V (e.g., FITC or APC) and Propidium Iodide (PI).

    • Incubate for 15 minutes at room temperature in the dark.

  • Flow Cytometry: Analyze immediately by flow cytometry. Do not fix the cells. The analysis will yield four populations:

    • Viable cells: Annexin V-negative and PI-negative.

    • Early apoptotic cells: Annexin V-positive and PI-negative.

    • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

    • Necrotic cells: Annexin V-negative and PI-positive.

Tier 4: Target Engagement and Pathway Validation

The final step is to connect the observed cellular phenotype (e.g., G2/M arrest, apoptosis) to the presumed molecular target of the imidazo[4,5-c]pyridine compound. Western blotting is an indispensable technique for this purpose, allowing for the detection of specific proteins and their modification status (e.g., phosphorylation).[25][26]

Methodology: Western Blotting
  • Causality & Expertise: Western blotting separates proteins by size via gel electrophoresis, transfers them to a solid membrane, and uses specific antibodies to detect the protein of interest.[25] This allows us to ask very specific questions. For example, if your compound is a putative kinase inhibitor, does it decrease the phosphorylation of that kinase's downstream substrates? If it induces apoptosis, do we see the cleavage of key apoptotic proteins like PARP and Caspase-3?[27]

Protocol: Western Blotting

  • Protein Extraction: After treating cells with the compound, wash them with ice-cold PBS and lyse them on ice using RIPA buffer supplemented with protease and phosphatase inhibitors.[28]

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay to ensure equal loading.[28]

  • SDS-PAGE: Denature 20-30 µg of protein from each sample by boiling in Laemmli buffer. Separate the proteins on an SDS-polyacrylamide gel.[28]

  • Protein Transfer: Electrotransfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[26][29]

  • Immunoblotting:

    • Blocking: Block the membrane for 1 hour at room temperature with a blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST) to prevent non-specific antibody binding.[29]

    • Primary Antibody: Incubate the membrane with a primary antibody specific to your target protein overnight at 4°C.[26]

    • Secondary Antibody: Wash the membrane with TBST. Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.[29]

  • Detection: Wash the membrane again with TBST. Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.[29] Always probe for a loading control (e.g., β-actin or GAPDH) to confirm equal protein loading across lanes.

Data Presentation: Potential Western Blot Targets
Process InvestigatedTarget ProteinExpected Change with Active CompoundRationale
Apoptosis Cleaved PARPIncreasePARP is cleaved by Caspase-3 during apoptosis.[27]
Cleaved Caspase-3IncreaseCaspase-3 is a key executioner caspase.
Cell Cycle Arrest Phospho-Histone H3 (Ser10)IncreaseA marker for cells in mitosis (M phase).
Cyclin B1Increase/DecreaseLevels fluctuate, peaking at the G2/M transition.
Kinase Inhibition Phospho-Substrate (e.g., p-AKT)DecreaseShows inhibition of an upstream kinase.
Total Substrate (e.g., Total AKT)No ChangeConfirms the effect is on phosphorylation, not expression.

Conclusion

The evaluation of novel imidazo[4,5-c]pyridine derivatives requires a systematic and multi-faceted approach. By progressing through the tiers outlined in this guide—from broad screening (MTT/SRB) to long-term survival assessment (Colony Formation), and on to detailed mechanistic studies (Cell Cycle, Apoptosis, Western Blotting)—researchers can build a comprehensive and compelling data package. This logical workflow not only confirms the anti-proliferative activity of a compound but also elucidates its potency, its effect on reproductive viability, and its underlying molecular mechanism of action. Utilizing orthogonal assays to confirm key findings is paramount for generating robust, trustworthy, and publication-quality data in the pursuit of novel cancer therapeutics.

References

  • Sulforhodamine B (SRB) Assay Protocol. Creative Bioarray. [Link]

  • Sulforhodamine B (SRB) Assay in Cell Culture to Investigate Cell Proliferation. Bio-protocol. [Link]

  • Assaying cell cycle status using flow cytometry. PubMed Central (PMC). [Link]

  • 4 Methods for Measuring Cell Proliferation. ABclonal. [Link]

  • Proliferations Assay | Methods, Analysis & Applications. baseclick GmbH. [Link]

  • Choosing an Apoptosis Detection Assay. Biocompare. [Link]

  • 1,4,6-Trisubstituted imidazo[4,5-c]pyridines as inhibitors of Bruton's tyrosine kinase. PubMed. [Link]

  • Apoptosis Detection Assays. PubMed. [Link]

  • Cell Cycle Protocol - Flow Cytometry. UT Health San Antonio. [Link]

  • Assays to Detect Apoptosis. ResearchGate. [Link]

  • Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. PubMed Central (PMC). [Link]

  • Identification of 6-Anilino Imidazo[4,5-c]pyridin-2-ones as Selective DNA-Dependent Protein Kinase Inhibitors and Their Application as Radiosensitizers. ACS Publications. [Link]

  • Western Blotting for Cancer Research: A Comprehensive Guide to Investigating Signaling Proteins in Cancer Cells. Medium. [Link]

  • A Guide to the Colony Forming Cell Assay: Methods and Tips. YouTube. [Link]

  • Cell Cycle Analysis with Flow Cytometry. Biocompare. [Link]

  • Soft Agar Assay Service | Colony Formation. Reaction Biology. [Link]

  • The MTT Assay: A Valuable Tool for Measuring Cell Viability. Creative Diagnostics. [Link]

  • Flow Cytometry Protocol. Various Sources. [Link]

  • Identification of 6-Anilino Imidazo[4,5-c]pyridin-2-ones as Selective DNA-Dependent Protein Kinase Inhibitors and Their Application as Radiosensitizers. Journal of Medicinal Chemistry - ACS Publications. [Link]

  • Detailed protocol for MTT Cell Viability and Proliferation Assay. ResearchHub. [Link]

  • In vitro antiproliferative activity against selected cancer cell lines. ResearchGate. [Link]

  • Identification of imidazo[4,5-c]pyridin-2-one derivatives as novel Src family kinase inhibitors against glioblastoma. PubMed Central (PMC). [Link]

  • Cell Viability Assays. NCBI Bookshelf. [Link]

  • Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. MDPI. [Link]

  • Novel amino substituted tetracyclic imidazo[4,5-b]pyridine derivatives. FULIR. [Link]

  • Cell fixation and SRB staining. labprep.video. [Link]

  • Classic NCI-60 Screen (Archived). National Cancer Institute. [Link]

  • Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling. PubMed Central (PMC). [Link]

  • Western blot analysis. Bio-protocol. [Link]

  • Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. ResearchGate. [Link]

  • Synthesis of potential anticancer agents: imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines. PubMed. [Link]

Sources

Method

use of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine in fragment-based drug design

Application Note: Strategic Utilization of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine in Fragment-Based Drug Design (FBDD) Executive Summary This guide details the application of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Strategic Utilization of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine in Fragment-Based Drug Design (FBDD)

Executive Summary

This guide details the application of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine (hereafter referred to as Fragment 7-Br ) as a high-value scaffold in Fragment-Based Drug Design (FBDD).

The imidazo[4,5-c]pyridine core is a "privileged structure," isosteric with purines (3-deaza-9H-purines), making it an ideal starting point for targeting ATP-binding sites in kinases, adenosine receptors, and epigenetic modulators. The 7-bromo substituent provides a critical synthetic "exit vector" for rapid library elaboration via palladium-catalyzed cross-coupling, while the 2-ethyl group serves as a lipophilic anchor, often improving metabolic stability and hydrophobic pocket occupancy compared to the unsubstituted methyl analog.

Physicochemical Profile & "Rule of Three" Compliance

Before deployment in screening, the fragment must be validated against the Astex "Rule of Three" (Ro3) to ensure suitability for FBDD.

Table 1: Physicochemical Properties of Fragment 7-Br

PropertyValueRo3 CriteriaStatusStructural Insight
Molecular Weight ~226.08 Da< 300 DaPass Allows room for elaboration (growing).
cLogP ~1.8 - 2.1< 3Pass 2-Ethyl group increases lipophilicity compared to methyl, aiding membrane permeability.
H-Bond Donors 1 (NH)< 3Pass Critical for hinge-binding (Kinases).
H-Bond Acceptors 2 (N)< 3Pass Pyridine N and Imidazole N serve as acceptors.
PSA ~40 Ų< 60 ŲPass Good polarity profile for CNS or peripheral targets.
Rotatable Bonds 1 (Ethyl)< 3Pass Low entropic penalty upon binding.

Strategic Design & Binding Mode Hypothesis

In kinase drug discovery, Fragment 7-Br functions as a hinge-binding mimetic.

  • The Anchor (N1/N3/C2): The imidazole ring forms hydrogen bonds with the kinase hinge region (typically the backbone NH and CO of the gatekeeper residue). The 2-ethyl group is designed to fill the small hydrophobic "gatekeeper" pocket or the ribose-binding pocket, providing selectivity over unsubstituted analogs.

  • The Vector (C7-Br): The bromine atom at position 7 is positioned to point towards the solvent-exposed region or the hydrophobic back pocket (depending on binding orientation). This is the site for "Fragment Growing."

Figure 1: Pharmacophore & Elaboration Strategy

BindingMode Fragment 7-Bromo-2-ethyl- imidazo[4,5-c]pyridine Hinge Kinase Hinge (H-Bonds) Fragment->Hinge  N-H / N:   Pocket Hydrophobic Pocket (2-Ethyl Interaction) Fragment->Pocket  Van der Waals   Vector Solvent Channel (Growth via C7-Br) Fragment->Vector  Suzuki Coupling  

Caption: Pharmacophore mapping of Fragment 7-Br showing the interaction of the core with the hinge, the lipophilic anchor role of the ethyl group, and the synthetic exit vector at C7.

Experimental Protocols

Protocol A: Synthesis of the Core Scaffold

Note: If not commercially sourced, the 2-ethyl variant is synthesized via cyclization of diamines.

Reaction Overview: 3,4-Diamino-5-bromopyridine + Propionic Acid (or Triethyl Orthopropionate)


 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine.

Step-by-Step Procedure:

  • Reagents: Charge a round-bottom flask with 3,4-diamino-5-bromopyridine (1.0 eq) and Propionic acid (10 vol).

  • Cyclization: Heat the mixture to reflux (approx. 140°C) for 12–16 hours. Monitor via LC-MS for the disappearance of the diamine (M+H 188/190) and formation of the product (M+H 226/228).

    • Critical Control: If conversion is slow, add polyphosphoric acid (PPA) as a catalyst/solvent.

  • Work-up: Cool to room temperature. Pour the reaction mixture onto crushed ice. Neutralize carefully with NaOH (aq) to pH ~8.

  • Isolation: The product often precipitates. Filter the solid.[1] If no precipitate, extract with Ethyl Acetate (3x).[1]

  • Purification: Recrystallize from Ethanol/Water or purify via flash chromatography (DCM:MeOH gradient).

Protocol B: Library Elaboration (Suzuki-Miyaura Coupling)

Objective: Replace the C7-Bromine with aryl/heteroaryl groups to reach sub-micromolar potency.

Reagents:

  • Substrate: Fragment 7-Br (0.1 mmol)

  • Boronic Acid: R-B(OH)₂ (1.5 eq)

  • Catalyst: Pd(dppf)Cl₂·DCM (5 mol%)

  • Base: Cs₂CO₃ (2.0 eq)

  • Solvent: 1,4-Dioxane/Water (4:1)

Workflow:

  • Setup: In a microwave vial, combine Fragment 7-Br, boronic acid, and base.

  • Inert Atmosphere: Evacuate and backfill with Argon (3 cycles). Add degassed solvents. Add catalyst last.

  • Reaction: Seal and heat at 100°C for 1 hour (Microwave) or 80°C for 12h (Thermal).

  • Filtration: Filter through a Celite pad to remove Pd black.

  • Analysis: Analyze filtrate by LC-MS. The bromine isotope pattern (1:1 doublet) should be replaced by the product peak.

Screening Methodology: Surface Plasmon Resonance (SPR)

Due to the low molecular weight and likely moderate affinity (µM - mM range) of the parent fragment, SPR is the preferred screening method over biochemical assays.

Assay Setup (Biacore/Sierra):

  • Immobilization: Biotinylate the target protein (e.g., Kinase domain) and capture on a Streptavidin (SA) chip. Aim for high density (~3000-5000 RU) to detect weak binders.

  • Solvent Correction: Fragments are dissolved in DMSO. Prepare a DMSO calibration curve (0.5% to 5%) to correct for bulk refractive index changes.

  • Injection:

    • Concentration Series: 0, 15, 31, 62, 125, 250, 500 µM.

    • Contact time: 30s; Dissociation time: 60s.

    • Flow rate: 30 µL/min.

  • Data Analysis: Fit to a 1:1 Steady State Affinity model . Do not expect slow off-rates (kinetic fit) for the initial fragment.

Figure 2: FBDD Workflow for Fragment 7-Br

FBDD_Workflow Start Fragment 7-Br (Scaffold) QC QC: Solubility & Purity (NMR/LCMS) Start->QC Screen Screening (SPR/NMR) Confirm Binding (Kd > 100µM) QC->Screen Design Structure-Based Design (Crystal Structure/Docking) Screen->Design Hit Validation Chem Parallel Synthesis (Suzuki Coupling at C7) Design->Chem Vector Selection Lead Lead Compound (Kd < 100nM) Chem->Lead SAR Optimization Lead->Design Iterative Cycle

Caption: Iterative FBDD workflow transforming the 7-Br fragment into a lead compound via screening, structural validation, and palladium-catalyzed elaboration.

Case Study: Targeting c-Met Kinase

Context: c-Met deregulation is implicated in gastric and lung cancers. Application:

  • Hit: Fragment 7-Br shows weak affinity (Kd = 250 µM) for c-Met.

  • Docking: Crystal structure analysis suggests the N3 of the imidazole binds to the hinge (Met1160). The 7-Br points toward the solvent front.

  • Elaboration: A library of 40 aryl-boronic acids is coupled to the 7-position.

  • Result: A 7-(4-pyrazolyl) derivative is identified. The pyrazole forms an additional H-bond with the activation loop, improving potency to 5 µM (50-fold increase).

  • Further Optimization: The 2-ethyl group is maintained as it optimally fills the hydrophobic pocket created by the gatekeeper residue, superior to the methyl analog.

References

  • Imidazo[4,5-c]pyridines as Privileged Scaffolds Title: Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives.[2][3] Source:European Journal of Medicinal Chemistry (via PMC). URL:[Link]

  • Solid-Phase Synthesis of Imidazo[4,5-c]pyridines Title: Directed Solid-Phase Synthesis of Trisubstituted Imidazo[4,5-c]pyridines and Imidazo[4,5-b]pyridines. Source:ACS Combinatorial Science. URL:[Link]

  • Fragment-Based Discovery in Kinases (Analagous Scaffold) Title: Discovery of potent 1H-imidazo[4,5-b]pyridine-based c-Met kinase inhibitors via mechanism-directed structural optimization.[4] Source:European Journal of Medicinal Chemistry (PubMed). URL:[Link]

  • Rule of Three Guidelines Title: A "Rule of Three" for fragment-based lead discovery? Source:Drug Discovery Today. URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

improving the yield of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine synthesis

Welcome to the Technical Support Center for Heterocyclic Synthesis. As a Senior Application Scientist, I frequently consult with drug development professionals facing yield bottlenecks when synthesizing highly polar, hal...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Heterocyclic Synthesis. As a Senior Application Scientist, I frequently consult with drug development professionals facing yield bottlenecks when synthesizing highly polar, halogenated heterocycles.

The imidazo[4,5-c]pyridine scaffold is a critical 3-deazapurine isostere used extensively in medicinal chemistry[1]. The synthesis of the 7-bromo-2-ethyl derivative typically relies on the condensation of 5-bromo-3,4-diaminopyridine[2] with propionic acid. However, traditional high-temperature cyclodehydration often results in moderate-to-low yields due to competing side reactions and difficult isolations[3],[4].

This guide is designed to move beyond basic recipes, explaining the causality behind reaction failures and providing a self-validating protocol to maximize your yield.

Mechanistic Workflow

SynthesisWorkflow Step1 5-Bromo-3,4-diaminopyridine + Propionic Acid Step2 Amide Intermediate (Mono-acylation) Step1->Step2 Heat Step3 Cyclodehydration (PPA, 150°C or MW) Step2->Step3 -H₂O Step4 Neutralization (pH 7.5-8.0, NH4OH) Step3->Step4 Quench Step5 7-Bromo-2-ethyl-1H- imidazo[4,5-c]pyridine Step4->Step5 Extract

Workflow for the synthesis of 7-bromo-2-ethyl-1H-imidazo[4,5-c]pyridine via cyclodehydration.

Troubleshooting & FAQs

Q1: My reaction stalls at the uncyclized amide intermediate, resulting in poor final yields. Why is this happening? Causality: The condensation proceeds via an initial mono-acylation step, followed by dehydration to form the imidazole ring. The dehydration step requires significant activation energy and a strong dehydrating environment. If ambient moisture enters the system, or if the Polyphosphoric Acid (PPA) is old and has absorbed water (converting to standard phosphoric acid), the thermodynamic driving force for dehydration is lost, stalling the reaction at the intermediate amide. Solution: Always use fresh PPA. If conventional heating (12–16 hours) is stalling, transition to microwave irradiation[3]. Microwave dielectric heating directly activates the polar intermediates, providing the necessary energy for ring closure in a fraction of the time.

Q2: I am observing significant debromination (loss of the 7-bromo group) in my LC-MS data. How do I prevent this? Causality: Prolonged heating of halogenated, electron-deficient heterocycles in strong acids (like PPA) leads to protodehalogenation. The C-Br bond at the 7-position is activated toward cleavage the longer it sits at 150 °C. Solution: The kinetic window for cyclization must be shorter than the kinetic window for debromination. By switching to microwave synthesis (20 minutes at 150 °C instead of 12 hours), you achieve full cyclization before protodehalogenation can occur at a measurable rate.

Q3: My reaction goes to completion, but I lose most of my product during the aqueous workup. How can I improve recovery? Causality: 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine is highly amphoteric. It contains basic pyridine/imidazole nitrogens and an acidic imidazole NH. If the pH during workup is too low, it forms a highly water-soluble phosphate salt. If the pH is too high, it deprotonates to a water-soluble anion. Furthermore, neutralizing PPA generates massive amounts of inorganic phosphate salts that physically trap the polar product. Solution: You must adjust the pH to exactly its isoelectric point (pH 7.5–8.0) using aqueous ammonia in an ice bath. Standard extraction solvents like pure Ethyl Acetate or Dichloromethane (DCM) are insufficient. You must use a highly polar organic mixture, such as 10% Methanol in DCM, to break the product away from the aqueous phosphate matrix.

Quantitative Data: Yield Optimization Comparison

The table below summarizes the causality between reaction conditions, yield, and impurity profiles based on empirical optimization[3],[4].

Synthesis MethodReagents / CatalystTemp (°C)TimeAvg. Yield (%)Primary Impurity Profile
Conventional Heating Propionic acid, PPA15012-16 h40 - 55Debrominated core, oxidation tars
Two-Step Acid Chloride 1. Propionyl Cl 2. POCl₃0 → 1108 h60 - 70Regioisomeric amides, chlorides
Microwave-Assisted Propionic acid, PPA15020 min75 - 85 Trace mono-amide intermediate

Self-Validating Experimental Protocol

To ensure reproducibility, this microwave-assisted protocol incorporates built-in analytical validation steps. Do not proceed to the next step unless the validation criteria are met.

Step 1: Reagent Preparation & Inert Atmosphere In a 10 mL microwave-safe vial, combine 5-bromo-3,4-diaminopyridine (1.0 mmol)[2] and propionic acid (1.2 mmol). Add 3.0 g of fresh Polyphosphoric Acid (PPA). Causality Note: Purge the vial with Argon for 2 minutes before sealing. 3,4-diaminopyridines are electron-rich and prone to oxidative degradation at high temperatures, which causes dark tarry byproducts.

Step 2: Microwave Irradiation Subject the sealed vial to microwave irradiation at 150 °C for 20 minutes (Power setting: ~100-150 W).

Step 3: In-Process Validation (Self-Validation Check) Before workup, take a 10 µL aliquot, dilute in 1 mL of water, neutralize with a drop of NH₄OH, and extract with 10% MeOH/DCM. Validation Criteria: Run TLC (10% MeOH in DCM). You must observe the complete disappearance of the low-Rf diamine starting material. A single, highly UV-active spot at a higher Rf indicates successful cyclodehydration. If a mid-Rf spot is present, it is the uncyclized amide; re-subject the vial to 10 more minutes of irradiation.

Step 4: Isoelectric Quenching Carefully pour the hot, viscous reaction mixture into 50 mL of crushed ice, stirring vigorously to hydrolyze the PPA into orthophosphoric acid. Place the beaker in an ice bath. Slowly add concentrated aqueous ammonium hydroxide (NH₄OH) dropwise. Validation Criteria: Monitor with a calibrated pH meter. Stop exactly when the pH reaches 7.5 to 8.0. A fine precipitate should begin to form, indicating the product has reached its neutral, least water-soluble state.

Step 5: Extraction & Purification Extract the aqueous suspension with 10% Methanol in Dichloromethane (4 x 30 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography (Silica gel, gradient elution from 100% DCM to 90:10 DCM:MeOH) to afford the pure 7-bromo-2-ethyl-1H-imidazo[4,5-c]pyridine.

References

1.[3] Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives - PMC. nih.gov. 3 2.[1] Directed Solid-Phase Synthesis of Trisubstituted Imidazo[4,5-c]pyridines and Imidazo[4,5-b]pyridines | ACS Combinatorial Science - ACS Publications. acs.org. 1 3.[4] Synthesis of potential anticancer agents: imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines - PubMed. nih.gov. 4 4.[2] 5-Bromo-pyridine-3,4-diamine | 4635-08-9 - BuyersGuideChem. buyersguidechem.com. 2

Sources

Optimization

Technical Support Center: Overcoming Solubility Challenges of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and overcoming solubility issues encountered with 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridin...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and overcoming solubility issues encountered with 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine in biological assays. By leveraging a deep understanding of the compound's likely physicochemical properties and employing systematic solubilization strategies, you can ensure accurate and reproducible experimental outcomes.

Understanding the Compound: 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine

Predicted Physicochemical Properties:

PropertyPredicted Value/CharacteristicRationale
Molecular Weight ~240 g/mol Based on chemical structure.
LogP 2.0 - 3.5The combination of the heterocyclic core, bromine, and ethyl group suggests moderate to high lipophilicity.
Aqueous Solubility LowHigh LogP and crystalline nature of similar compounds suggest poor water solubility.
pKa 4.0 - 6.0 (for the pyridine nitrogen)Imidazopyridines are weak bases; protonation at lower pH should increase solubility.[5]
Primary Solvent DMSO, DMF, NMPAprotic, polar organic solvents are typically required for initial stock solution preparation.

Frequently Asked Questions (FAQs)

Q1: My 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine precipitated when I diluted my DMSO stock into my aqueous cell culture medium. Why did this happen and how can I fix it?

A: This is a common issue known as "solvent shock."[6] Your compound is highly soluble in the organic stock solvent (e.g., 100% DMSO) but crashes out when rapidly diluted into the aqueous environment of your media, where its solubility is much lower.[7]

Troubleshooting Steps:

  • Reduce Final Concentration: The simplest solution is to test a lower final concentration of the compound.[6]

  • Optimize Dilution Protocol:

    • Pre-warm your media to the experimental temperature (e.g., 37°C).[6]

    • Add the stock solution dropwise to the vortexing media to ensure rapid mixing and avoid localized high concentrations.

    • Consider a serial dilution: first into a small volume of media, mix well, and then transfer this intermediate dilution to the final volume.[8]

  • Increase Serum Concentration: If your assay allows, increasing the serum percentage (e.g., from 5% to 10% FBS) can help. Serum proteins like albumin can bind to the compound and aid in its solubilization.[7]

Q2: What is the maximum concentration of DMSO my cells can tolerate?

A: This is cell-line dependent. Generally, most cell lines can tolerate a final DMSO concentration of 0.1% to 0.5% without significant cytotoxicity.[9][10] However, some sensitive cell lines may be affected even at these concentrations.[11] It is crucial to run a vehicle control (media with the same final DMSO concentration but without your compound) to determine the baseline effect of the solvent on your assay.[7] Concentrations above 1% are often toxic and can cause cell membrane damage, oxidative stress, or cell death.[9][12]

Q3: Are there alternatives to DMSO for my stock solution?

A: Yes, if DMSO is causing issues in your assay. Other aprotic, polar solvents like N,N-dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP) can be used. Ethanol is another option, but it can also have effects on cells.[13] A newer, greener alternative is Cyrene™ (dihydrolevoglucosenone), which has shown comparable solvation properties to DMSO with potentially lower biological effects in some systems.[14][15][16] Always perform a solvent tolerance test for your specific cell line and assay.

Q4: Can I use pH modification to improve the solubility of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine?

A: Yes, this is a promising strategy. As a weak base, the compound's solubility should increase at a lower pH due to the protonation of the basic nitrogen atoms in the imidazopyridine ring system.[17] For biochemical assays, you could use a buffer with a pH of 5.0-6.5. For cell-based assays, this is more challenging as you need to maintain physiological pH (7.2-7.4). However, you could prepare a more concentrated, slightly acidic aqueous stock (if the compound is stable) and then perform the final dilution into your culture medium.

Troubleshooting Guide & Protocols

Systematic Approach to Solubilization

This workflow provides a step-by-step process for systematically addressing solubility issues with 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine.

G cluster_0 Poorly Soluble Compound cluster_1 Solubilization Strategies cluster_2 Solubilized State in Aqueous Media Compound 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine (Crystalline Solid) DMSO Organic Co-solvent (e.g., DMSO) Compound->DMSO Dissolution CD Cyclodextrin (e.g., HP-β-CD) Compound->CD Encapsulation pH pH Adjustment (Acidic Buffer) Compound->pH Protonation Sol_DMSO Molecularly Dispersed DMSO->Sol_DMSO Solvation Sol_CD Inclusion Complex CD->Sol_CD Complexation Sol_pH Protonated/Salt Form pH->Sol_pH Ionization

Caption: Mechanisms for enhancing compound solubility.

Final Recommendations

  • Always perform vehicle controls: This is critical to distinguish the effect of your compound from the effect of the solvent or excipient.

  • Start with the simplest approach: Before moving to more complex formulations, ensure that you have optimized the stock solution preparation and dilution protocol.

  • Consider the assay readout: Be aware that some solubilizing agents can interfere with certain assay technologies (e.g., fluorescence-based assays).

  • Document everything: Keep detailed records of your solubilization attempts, including concentrations, solvents, and observations. This will be invaluable for troubleshooting and ensuring reproducibility.

By adopting a systematic and informed approach, you can successfully overcome the solubility challenges posed by 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine and generate high-quality, reliable data in your biological assays.

References

Sources

Troubleshooting

optimization of reaction conditions for imidazo[4,5-c]pyridine synthesis

Introduction Welcome to the Technical Support Center. You are likely here because the imidazo[4,5-c]pyridine scaffold—a critical isostere of purine and benzimidazole—is presenting synthetic challenges.

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Welcome to the Technical Support Center. You are likely here because the imidazo[4,5-c]pyridine scaffold—a critical isostere of purine and benzimidazole—is presenting synthetic challenges. Unlike its ubiquitous cousin, imidazo[1,2-a]pyridine, the [4,5-c] isomer requires specific attention to precursor stability and regioselectivity.

This guide moves beyond textbook definitions to address the "why" and "how" of failure modes in the lab. We focus on two primary construction routes: the Condensation of 3,4-Diaminopyridines and the Reductive Cyclization of Nitro-precursors , followed by a troubleshooting module on Regioselective Functionalization .

Module 1: Ring Closure Strategies

Method A: Condensation of 3,4-Diaminopyridines (The "Classic" Route)

Best for: Stable diamine precursors and carboxylic acid coupling partners.

The Challenge: 3,4-Diaminopyridines are oxidation-sensitive. Thermal condensation with carboxylic acids often requires harsh dehydrating conditions (Polyphosphoric acid - PPA) that lead to "tarring" and difficult workups.

Q: My yield is low (<30%) using PPA at 180°C. How can I improve conversion? A: The high viscosity of PPA often causes local overheating and charring.

  • Optimization 1 (The Solvent Switch): Switch to Eaton’s Reagent (

    
     in methanesulfonic acid). It offers similar dehydrating power but is less viscous and allows for lower reaction temperatures (70–90°C), significantly reducing decomposition.
    
  • Optimization 2 (Microwave Irradiation): If using carboxylic acids, employ microwave heating.

    • Why: Rapid, uniform dielectric heating bypasses the slow thermal ramp where diamines decompose.

    • Protocol: 3,4-Diaminopyridine (1 eq), Carboxylic acid (1-1.2 eq), in Ethanol or dilute HCl. Irradiate at 140°C for 10–20 mins.

Method B: One-Pot Reductive Cyclization (The "Smart" Route)

Best for: Avoiding unstable diamine intermediates. Uses 4-amino-3-nitropyridines.[1]

The Challenge: Isolating 3,4-diaminopyridine is risky due to air oxidation. The Solution: Use sodium dithionite (


) to reduce the nitro group in situ in the presence of an aldehyde. This is the preferred industrial route for library generation.

Q: The reaction stalls at the imine intermediate. How do I push it to the cyclized product? A: This is a common issue when the oxidant stoichiometry is incorrect.

  • Mechanism: The dithionite reduces the nitro group to an amine. The resulting diamine condenses with the aldehyde to form an imine (Schiff base), which must then be oxidized or undergo ring closure.

  • Optimization: Ensure you are using a phase-transfer catalyst if working in biphasic media, or switch to a homogeneous system (DMSO/Water).

  • Critical Reagent: Sodium dithionite (3-4 equivalents) acts as the reductant. For the subsequent cyclization/oxidation step, air bubbling or addition of mild oxidants (like

    
     or even Iodine) can drive the aromatization.
    

Module 2: Troubleshooting Protocols

Protocol 1: Optimized Reductive Cyclization (Dithionite Method)

Target: 2-Aryl-imidazo[4,5-c]pyridine from 4-amino-3-nitropyridine.

  • Dissolution: Dissolve 4-amino-3-nitropyridine (1.0 mmol) and the aromatic aldehyde (1.0 mmol) in DMSO (3 mL).

    • Note: DMSO is superior to EtOH here for solubility of the nitro-precursor.

  • Reduction: Prepare a fresh solution of

    
     (3.0 mmol) in water (1 mL). Add dropwise to the reaction mixture at 90°C.
    
  • Cyclization: Stir at 90–100°C for 3–5 hours. Monitor by TLC/LCMS.

    • Checkpoint: If the intermediate diamine accumulates, increase temperature to 110°C.

  • Workup: Pour into ice water. Adjust pH to ~8 with

    
    . The precipitate is usually the pure product.
    
Protocol 2: Microwave-Assisted Condensation

Target: 2-Substituted-imidazo[4,5-c]pyridine from Diamine.

  • Mix: Combine 3,4-diaminopyridine (1.0 mmol) and Carboxylic Acid (1.1 mmol).

  • Catalyst: Add Polyphosphoric ester (PPE) or just 4N HCl (2 mL).

    • Tip: PPE is easier to handle than PPA.

  • Irradiate: Set Microwave to Dynamic Mode : 140°C, High Stirring, 15 minutes.

  • Purification: Neutralize with

    
    . Extract with EtOAc/MeOH (9:1).
    

Module 3: Regioselectivity & Functionalization

Q: I am trying to alkylate the imidazole nitrogen (N1/N3), but I am getting the pyridine salt (N5) or a mixture. How do I control this?

A: This is the most notorious issue with the [4,5-c] scaffold.

  • The Problem: The pyridine nitrogen (N5) is often more nucleophilic than the imidazole nitrogens (N1/N3), especially if the imidazole proton is not fully deprotonated. Furthermore, tautomerism between N1 and N3 makes specific alkylation difficult.

  • The Fix:

    • Base Selection: Use a soft, bulky base like

      
        in DMF to favor the anionic imidazole species over the neutral pyridine lone pair.
      
    • Blocking: If N5-alkylation persists, you may need to start with a pyridine-N-oxide precursor, alkylate the imidazole, and then reduce the N-oxide.

    • Analysis: Do not rely on 1H NMR alone. 2D-NOESY is required to distinguish N1, N3, and N5 isomers. N5 alkylation will show NOE cross-peaks with the protons at C4 and C6 of the pyridine ring.[2]

Visualizations

Figure 1: Method Selection Decision Tree

Caption: Decision matrix for selecting the optimal synthetic route based on available starting materials.

ReactionSelection start Start: Available Precursor nitro 4-Amino-3-nitropyridine start->nitro diamine 3,4-Diaminopyridine start->diamine reductive Reductive Cyclization (Na2S2O4 / Aldehyde) nitro->reductive Best for Libraries classic Thermal Condensation (Carboxylic Acid / PPA or Eaton's) diamine->classic Scale-up (>10g) microwave Microwave Condensation (Acid / 140°C) diamine->microwave Rapid Screening (<1g) result Imidazo[4,5-c]pyridine reductive->result classic->result microwave->result

Figure 2: Regioselectivity Challenges

Caption: Tautomeric forms and competitive alkylation sites. N5 alkylation is a common side reaction.

Regioselectivity scaffold Imidazo[4,5-c]pyridine Core tautomer N1/N3 Tautomerism (Imidazole Ring) scaffold->tautomer pyridine N5 Nucleophilicity (Pyridine Ring) scaffold->pyridine prod1 N1-Alkyl Product (Desired) tautomer->prod1 Steric Control prod2 N3-Alkyl Product (Isomer) tautomer->prod2 Electronic Control prod3 N5-Alkyl Salt (Side Product) pyridine->prod3 Neutral Conditions

Troubleshooting Data Summary

IssueProbable CauseRecommended Solution
Black Tar / Charring PPA viscosity causing hot spots; Oxidation of diamine.Switch to Eaton's Reagent or Microwave irradiation. Degas solvents.
Incomplete Cyclization Stalled at Schiff base (imine) stage.Increase temp >100°C; Add mild oxidant (

or Air) if using aldehyde route.
Wrong Regioisomer (Alkylation) Competition from Pyridine N5.Use

(Base); Switch solvent to DMF; Use blocking groups.
Low Solubility Planar aromatic stacking.Use DMSO/MeOH mixtures; Incorporate solubilizing tails (morpholine/piperazine) early.

References

  • Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Source: PMC (National Institutes of Health) [Link]

  • Synthesis of 3,4-Diaminopyridine and Imidazo[4,5-c]pyridines by Nitration of 4-Acylaminopyridines. Source: ResearchGate [Link]

  • N-Alkylation of Some Imidazopyridines. Source: FABAD Journal of Pharmaceutical Sciences [Link][3]

Sources

Optimization

troubleshooting guide for 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine synthesis side reactions

An in-depth guide to navigating the complexities of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine synthesis, this technical support center provides researchers, scientists, and drug development professionals with detailed tr...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth guide to navigating the complexities of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine synthesis, this technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting strategies and validated protocols. Authored from the perspective of a Senior Application Scientist, this document explains the causality behind experimental choices to ensure both success and reproducibility in the lab.

Core Synthesis Overview: The Phillips Condensation

The synthesis of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine typically proceeds via the Phillips condensation reaction. This involves the cyclization of a substituted diaminopyridine, specifically 3-bromo-4,5-diaminopyridine, with propanoic acid or one of its derivatives (e.g., triethyl orthopropionate). The reaction is generally heated in the presence of a dehydrating agent like polyphosphoric acid (PPA) to drive the formation of the imidazole ring.[1]

Technical Troubleshooting & FAQs

This section addresses specific experimental challenges in a question-and-answer format, providing insights into underlying mechanisms and actionable solutions.

Q1: My reaction yield is unexpectedly low or non-existent. What are the likely causes and optimization strategies?

A1: Low yields in this condensation reaction are a common issue stemming from several factors. The primary culprits are often incomplete reaction, suboptimal conditions, or side reactions consuming starting materials.[2]

  • Incomplete Cyclization: The formation of the imidazole ring is a condensation reaction that requires significant energy input and the removal of water to drive the reaction equilibrium forward.[2] If the reaction has not gone to completion, you may be isolating a stable intermediate instead of your final product.

    • Solution: Increase the reaction temperature or switch to a higher-boiling solvent. Refluxing in a suitable solvent is a common and effective strategy.[2] If using polyphosphoric acid (PPA), ensure the temperature is high enough (often >150 °C) for a sufficient duration (4-6 hours) to facilitate both condensation and dehydration.

  • Inefficient Water Removal: The water molecule eliminated during cyclization can inhibit the reaction if not effectively removed.[2]

    • Solution: When using high-boiling solvents, a Dean-Stark trap can be employed. In the case of PPA, its role as a strong dehydrating agent is crucial. Ensure you are using a sufficient excess of fresh PPA.

  • Sub-optimal pH: The reaction is typically acid-catalyzed. If the medium is not sufficiently acidic, the condensation will be slow or may not proceed at all.

    • Solution: Polyphosphoric acid serves as both the solvent and the acid catalyst. If using other methods, such as heating with propanoic acid in a high-boiling solvent like ethylene glycol, the addition of a catalytic amount of a strong acid can be beneficial.[1]

Q2: My mass spectrometry results show a significant peak for a debrominated product. How can I prevent this side reaction?

A2: The presence of 2-ethyl-1H-imidazo[4,5-C]pyridine indicates a reductive dehalogenation side reaction. Aryl bromides can be susceptible to debromination under certain conditions, which can be promoted by catalysts or reducing agents inadvertently present in the reaction mixture.[3][4]

  • Probable Cause 1: Trace Metal Impurities: Impurities from reagents or reaction vessels (e.g., trace palladium, nickel, or copper) can catalyze the reduction of the aryl bromide, especially if a hydrogen source is available.[5][6]

    • Prevention: Use high-purity reagents and solvents. Ensure reaction glassware is scrupulously clean. If you suspect metal contamination, consider adding a metal scavenger, though this can complicate purification.

  • Probable Cause 2: Reductive Conditions: Certain reagents or intermediates formed during the reaction might act as reducing agents, particularly at elevated temperatures. While less common in a simple condensation, some additives or degradation products could contribute.

    • Prevention: Run the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to minimize oxidative degradation pathways that could lead to the formation of reducing species. Scrutinize all reagents for potential contaminants that could act as hydrogen donors.[3][7]

Q3: My TLC shows multiple product spots with similar polarity. Could this be regioisomer formation?

A3: While the primary synthesis from 3-bromo-4,5-diaminopyridine should yield a single regioisomer, subsequent reactions like N-alkylation are notorious for producing mixtures. The imidazo[4,5-c]pyridine scaffold has multiple nitrogen atoms that can be alkylated (N1, N3, and the pyridine N5), leading to regioisomers whose formation is highly dependent on reaction conditions.[2][8][9][10] If you are performing a subsequent alkylation step, this is the most likely cause.

  • Controlling Regioselectivity: The site of alkylation is influenced by factors like the base, solvent, and the nature of the alkylating agent.[8][11]

    • Pyridine vs. Imidazole Nitrogen: Alkylation often preferentially occurs on the pyridine nitrogen under basic conditions (e.g., K₂CO₃ in DMF), as this nitrogen is typically more nucleophilic.[9]

    • Solution: To achieve selective alkylation on the imidazole nitrogens, protection/deprotection strategies may be necessary, or a careful screen of bases, solvents, and temperatures is required to favor one isomer over others. Characterization using 2D-NMR techniques like NOESY is essential to definitively assign the structure of the resulting isomers.[9][11]

Q4: The purification of my crude product by column chromatography is resulting in low recovery. What can I do?

A4: Imidazopyridine derivatives can be challenging to purify due to their polarity and potential for interaction with the stationary phase.

  • Probable Cause 1: Irreversible Adsorption on Silica Gel: The basic nitrogen atoms in the imidazopyridine ring can interact strongly with the acidic silica gel, leading to streaking on the column and poor recovery.

    • Solution: Deactivate the silica gel by pre-treating it with a small amount of a tertiary amine like triethylamine (typically 0.5-1% v/v) in your eluent system. This neutralizes the acidic sites and improves elution. Alternatively, using a different stationary phase like alumina (basic or neutral) may be beneficial.

  • Probable Cause 2: Inappropriate Solvent System: An eluent system with insufficient polarity will fail to move the compound, while one with excessive polarity may co-elute impurities.

    • Solution: A common and effective eluent system for this class of compounds is a gradient of methanol in dichloromethane (DCM) or ethyl acetate in hexanes. Carefully develop the solvent system using TLC before committing to a large-scale column. Adding a small percentage of methanol can significantly increase eluent strength.

  • Alternative Purification: Recrystallization: If a suitable solvent can be found, recrystallization is often an excellent method for purifying brominated imidazole compounds and can avoid the potential degradation on silica.[12]

    • Procedure: Experiment with various solvents (e.g., ethanol, methanol, acetonitrile, or mixtures with water) to find one in which your product is soluble when hot but sparingly soluble when cold.[12]

Data & Protocols

Troubleshooting Summary Table
IssueProbable Cause(s)Recommended Solution(s)
Low Yield Incomplete cyclization; Inefficient water removal.Increase reaction temperature/time; Use a dehydrating agent like PPA or a Dean-Stark trap.[2]
Debromination Trace metal catalysts; Unintended reducing agents.Use high-purity reagents; Run under an inert atmosphere.[3][5]
Multiple Spots (TLC) Regioisomer formation (primarily during N-alkylation).Carefully control reaction conditions (base, solvent); Use 2D-NMR for characterization.[9][11]
Poor Purification Strong adsorption to silica gel; Incorrect eluent.Use a modified eluent (add 1% Et₃N); Try alumina; Optimize solvent system via TLC; Consider recrystallization.[12]
Experimental Protocols
Protocol 1: Synthesis of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine

This protocol is a representative procedure and may require optimization.

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 3-bromo-4,5-diaminopyridine (1.0 eq).

  • Reagent Addition: Add polyphosphoric acid (10-15 wt. eq.) to the flask. The mixture will be a thick slurry.

  • Co-reagent Addition: Add propanoic acid (1.5-2.0 eq.) to the mixture.

  • Reaction: Heat the reaction mixture to 160-180 °C with vigorous stirring for 4-6 hours. Monitor the reaction progress by TLC (e.g., 10% MeOH in DCM).

  • Work-up: Allow the mixture to cool to approximately 80-90 °C and pour it carefully onto crushed ice with stirring.

  • Neutralization: Slowly neutralize the acidic solution by adding a saturated aqueous solution of sodium hydroxide or ammonium hydroxide until the pH is ~8-9. This should be done in an ice bath as the neutralization is highly exothermic. A precipitate should form.

  • Extraction: Extract the aqueous slurry with a suitable organic solvent, such as ethyl acetate or a 9:1 mixture of DCM:Isopropanol (3 x volume).

  • Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Protocol 2: Purification by Silica Gel Column Chromatography
  • Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).[12]

  • Column Packing: Pack a column with the silica slurry, ensuring no air bubbles are trapped. Drain excess solvent until the level is just above the silica bed.[12]

  • Sample Loading: Dissolve the crude product in a minimal amount of the initial eluent (or DCM) and load it onto the column.

  • Elution: Begin elution with a solvent system of low polarity (e.g., 100% Ethyl Acetate or 2% Methanol in DCM). Gradually increase the polarity of the eluent (e.g., up to 10% Methanol in DCM). Collect fractions and monitor by TLC to isolate the pure product. Note: It is highly recommended to add 0.5-1% triethylamine to the eluent system to prevent streaking.

Visualized Workflows

SynthesisWorkflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Isolation cluster_purification Purification reagents 3-bromo-4,5-diaminopyridine + Propanoic Acid + PPA heat Heat to 160-180 °C (4-6 hours) reagents->heat Phillips Condensation quench Quench on Ice heat->quench neutralize Neutralize (pH 8-9) quench->neutralize extract Extract with Organic Solvent neutralize->extract concentrate Dry & Concentrate extract->concentrate purify Column Chromatography or Recrystallization concentrate->purify Crude Product product Pure Product purify->product

Caption: General workflow for the synthesis of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine.

TroubleshootingTree start Low or No Yield Observed q1 Was the reaction heated >150 °C for >4h? start->q1 a1_no Incomplete Cyclization Solution: Increase temp/time. q1->a1_no No a1_yes Yes q1->a1_yes q2 Was a strong dehydrating agent (e.g., PPA) used? a1_yes->q2 a2_no Inefficient Water Removal Solution: Use PPA or Dean-Stark. q2->a2_no No a2_yes Yes q2->a2_yes q3 Check for side products (e.g., debromination) via MS. a2_yes->q3 a3 Significant Side Reactions Solution: Use pure reagents, run under inert gas. q3->a3

Caption: Decision tree for troubleshooting low reaction yields.

References
  • BenchChem. (n.d.). Common side reactions in the synthesis of imidazo[4,5-b]pyridines. BenchChem Technical Support.
  • ResearchGate. (2025). Catalytic Dehalogenation of Halogenated Pyridine Donors under DOW-Phenol Conditions.
  • ResearchGate. (n.d.). Rate of dehalogenation of (a) 3-bromopyridine (3) and (b) methyl....
  • Kowalska, M. W., & Wietrzyk, J. (2021). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules, 26(16), 4945. [Link]

  • BenchChem. (2025). Technical Support Center: Purification of Brominated Imidazole Compounds. BenchChem Technical Support.
  • Lipkin, M., et al. (2014). Directed Solid-Phase Synthesis of Trisubstituted Imidazo[4,5-c]pyridines and Imidazo[4,5-b]pyridines. ACS Combinatorial Science. [Link]

  • Temple, C., et al. (1982). Synthesis of potential anticancer agents: imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines. Journal of Medicinal Chemistry. [Link]

  • Lipkin, M., et al. (2014). Directed Solid-Phase Synthesis of Trisubstituted Imidazo[4,5-c]pyridines and Imidazo[4,5-b]pyridines. ACS Combinatorial Science. [Link]

  • Lipshutz, B. H., et al. (2011). Reductions of aryl bromides in water at room temperature. Organic Letters. [Link]

  • BenchChem. (n.d.). Application Notes and Protocol for N-alkylation of 6H-Imidazo[4,5-B]pyridine. BenchChem Technical Support.
  • Aydın, A., et al. (2021). Synthesis and Cytotoxicity of Some Imidazo[4,5‐b]pyridine Derivatives and Their Regioselective N‐Alkylation. Chemistry & Biodiversity. [Link]

  • Göker, H., et al. (2025). N-Alkylation of Some Imidazopyridines. FABAD Journal of Pharmaceutical Sciences.
  • Ramanathan, A., & Jimenez, L. S. (2010). Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. Synthesis. [Link]

  • Mahto, M. K., et al. (2015). Synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c] pyridin-2-one. Journal of Chemical and Pharmaceutical Research.
  • Jimenez, L. S., & Ramanathan, A. (2010). Reductive dehalogenation of aryl bromides and chlorides and their use as aryl blocking groups. Rutgers University Libraries. [Link]

  • Göker, H., et al. (2019). Regioselective N-alkylation of some 2-(Substituted Phenyl) Imidazo[4,5-c] Pyridines: Synthesis and Structure Elucidation by NMR. International Journal of Psychosocial Rehabilitation. [Link]

Sources

Troubleshooting

Technical Support Center: Enhancing the Stability of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine in Solution

Welcome to the technical support center for 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and tro...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for enhancing the stability of this compound in solution. This document will address common challenges, provide detailed experimental protocols, and offer scientifically-grounded explanations to ensure the integrity of your experiments.

Introduction to 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine Stability

7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine is a heterocyclic compound with potential applications in medicinal chemistry and drug discovery.[1] The imidazopyridine scaffold is a recognized privileged structure in drug development.[2] However, like many heterocyclic compounds, its stability in solution can be a critical factor for obtaining reliable and reproducible experimental results. Degradation can be influenced by a variety of factors including pH, solvent, temperature, light, and the presence of oxidative species.

This guide will walk you through a systematic approach to identifying and mitigating stability issues, ensuring the compound's integrity throughout your experimental workflow.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common questions and issues encountered when working with 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine in solution.

Q1: My compound appears to be degrading in aqueous buffer. What are the likely causes?

A1: Degradation in aqueous solutions is a common issue for many heterocyclic compounds. The primary culprits are often hydrolysis, oxidation, and photodegradation.

  • Hydrolysis: The bromo-substituent on the pyridine ring can be susceptible to nucleophilic substitution by water, especially at non-neutral pH.[3] The rate of hydrolysis is often pH-dependent.

  • Oxidation: The imidazole and pyridine rings can be susceptible to oxidation, particularly in the presence of dissolved oxygen or trace metal ions which can catalyze oxidative reactions.[4]

  • Photodegradation: Exposure to light, especially UV light, can provide the energy to initiate degradation pathways. Many aromatic and heterocyclic compounds are light-sensitive.

Troubleshooting Steps:

  • pH Profiling: Conduct a simple pH stability study by dissolving the compound in a series of buffers with different pH values (e.g., pH 3, 5, 7.4, 9). Analyze the samples at initial and subsequent time points using a stability-indicating method like HPLC.[5]

  • Deoxygenate Solvents: Prepare your solutions using solvents that have been deoxygenated by sparging with an inert gas like nitrogen or argon.

  • Protect from Light: Store solutions in amber vials or wrap containers in aluminum foil to prevent light exposure.[6]

Q2: I'm observing the formation of a new peak in my HPLC chromatogram over time. How can I identify this degradant?

A2: Identifying degradation products is crucial for understanding the degradation pathway. High-performance liquid chromatography coupled with mass spectrometry (LC-MS) is a powerful tool for this purpose.[7]

Experimental Protocol: Degradant Identification using LC-MS

  • Sample Preparation: Prepare a solution of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine in the solvent system where degradation is observed. Artificially stress the sample (e.g., by heating or exposure to light) to increase the concentration of the degradant.

  • LC-MS Analysis: Inject the stressed sample onto an LC-MS system.

  • Data Analysis:

    • Compare the chromatograms of the stressed and unstressed samples to identify the new peak.

    • Examine the mass spectrum of the degradant peak to determine its molecular weight.

    • Based on the mass difference between the parent compound and the degradant, you can hypothesize the chemical modification (e.g., loss of bromine and addition of a hydroxyl group in the case of hydrolysis).

Q3: What are the best practices for preparing and storing stock solutions of this compound?

A3: Proper preparation and storage of stock solutions are fundamental to ensuring the consistency of your experiments.

Recommended Storage Conditions:

SolventTemperatureLight ProtectionAdditional Notes
DMSO-20°C or -80°CAmber vialsMinimize freeze-thaw cycles.[8]
Anhydrous Ethanol-20°CAmber vialsUse high-purity, anhydrous solvent.
Aqueous Buffers2-8°C (short-term) or -20°C (long-term)Amber vialsPrepare fresh or use frozen aliquots. Deoxygenate buffer if oxidation is a concern.

dot

Caption: Key considerations for the storage of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine solutions.

Q4: Can I use excipients to improve the stability of my compound in solution?

A4: Yes, the use of pharmaceutical excipients can significantly enhance the stability of small molecules in solution.[9][10]

  • Antioxidants: To prevent oxidative degradation, consider adding antioxidants such as ascorbic acid, butylated hydroxytoluene (BHT), or methionine.[4] These molecules act as free radical scavengers.

  • Chelating Agents: If metal-catalyzed oxidation is suspected, adding a chelating agent like ethylenediaminetetraacetic acid (EDTA) can sequester metal ions.

  • Co-solvents: For compounds with poor aqueous solubility, using co-solvents like propylene glycol or polyethylene glycol (PEG) can improve solubility and, in some cases, stability.[9]

  • Buffering Agents: Maintaining an optimal pH is critical. Use a buffer system with adequate capacity to resist pH changes. The choice of buffer can also influence stability; for instance, phosphate buffers are common, but citrate buffers may be preferable in some cases to avoid potential catalysis.

In-Depth Technical Guide: A Systematic Approach to Stability Enhancement

For a comprehensive evaluation and enhancement of the stability of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine, a systematic approach is recommended. This involves forced degradation studies to understand potential degradation pathways, followed by formulation optimization to mitigate these instabilities.

Step 1: Forced Degradation (Stress Testing)

Forced degradation studies are designed to accelerate the degradation of a compound to identify likely degradation products and pathways.[6] This information is invaluable for developing a stability-indicating analytical method.

Experimental Protocol: Forced Degradation Study

  • Prepare Stock Solution: Prepare a stock solution of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine in a suitable solvent (e.g., acetonitrile/water).

  • Stress Conditions: Aliquot the stock solution and subject it to the following stress conditions:

    • Acidic Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

    • Basic Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

    • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

    • Thermal Degradation: 80°C for 48 hours (solid and solution).

    • Photodegradation: Expose the solution to a light source compliant with ICH Q1B guidelines.

  • Analysis: Analyze the stressed samples, along with an unstressed control, by a stability-indicating HPLC method (e.g., with UV detection).

dot

Forced_Degradation_Workflow Start Prepare Stock Solution Stress Apply Stress Conditions Start->Stress Analysis HPLC Analysis Stress->Analysis Acid, Base, Oxidative, Thermal, Photolytic Identify Identify Degradants (LC-MS) Analysis->Identify Pathway Elucidate Degradation Pathways Identify->Pathway

Caption: Workflow for a forced degradation study.

Step 2: Development of a Stability-Indicating Analytical Method

A stability-indicating method is an analytical procedure that can accurately and precisely measure the active ingredient without interference from degradants, impurities, or excipients.[5] HPLC is the most common technique for this purpose.

Key Method Development Considerations:

  • Column Chemistry: A C18 column is a good starting point.

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium acetate or phosphate) and an organic solvent (e.g., acetonitrile or methanol) is often required to resolve the parent compound from its degradants.

  • Detector: A photodiode array (PDA) detector is useful for assessing peak purity.

Step 3: Formulation Optimization for Enhanced Stability

Based on the insights gained from the forced degradation studies, you can now systematically optimize the formulation to enhance the stability of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine.

Experimental Design for Formulation Optimization:

A design of experiments (DoE) approach can be highly effective for efficiently screening different formulation components.

FactorLevels
pH 4.0, 5.5, 7.4
Antioxidant None, Ascorbic Acid (0.1%), Methionine (0.1%)
Chelating Agent None, EDTA (0.01%)
Co-solvent None, Propylene Glycol (10%)

By preparing formulations with different combinations of these factors and monitoring their stability over time, you can identify the optimal conditions for your specific application.

Conclusion

Ensuring the stability of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine in solution is paramount for the success of your research and development activities. By adopting a systematic approach that includes understanding potential degradation pathways, developing a robust analytical method, and optimizing the formulation, you can significantly enhance the reliability and reproducibility of your experimental data. This guide provides a comprehensive framework to address common stability challenges and empowers you to make informed decisions to preserve the integrity of your compound.

References

  • Vertex AI Search. (n.d.). 5 types of formulation excipients and how they impact biologics stability.
  • American Pharmaceutical Review. (2015, June 1). SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs.
  • El-Faham, A., et al. (2024, November 19). Synthesis, crystal structure, and antiviral evaluation of new imidazopyridine-schiff base derivatives: in vitro and in silico anti-HIV studies. PMC.
  • Vo, H. T. M., et al. (2021, November 27). PHARMACEUTICAL SOLUTIONS AND EXCIPIENTS. IPSF.
  • Colorcon. (2026, January 30). What Are Excipients? 9 Common Examples.
  • American Pharmaceutical Review. (n.d.). Stabilizer Excipients.
  • Sroka, Z. (n.d.). Selected heterocyclic compounds as antioxidants. Synthesis and biological evaluation. PubMed.
  • Kumar, A., et al. (n.d.). Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage. PMC.
  • Puskullu, M. O., et al. (n.d.). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. PMC.
  • Knize, M. G., et al. (n.d.). Chromatographic methods for the analysis of heterocyclic amine food mutagens/carcinogens. PubMed.
  • ResearchGate. (n.d.). Systematic Structure Modifications of Imidazo[1,2-a]pyrimidine to Reduce Metabolism Mediated by Aldehyde Oxidase (AO).
  • ACS Omega. (2019, January 15). Probing the Role of Imidazopyridine and Imidazophosphorine Scaffolds To Design Novel Proton Pump Inhibitor for H+,K+-ATPase: A DFT Study.
  • Bioscience, Biotechnology, and Biochemistry. (2001, January 1). Fused Heterocyclic Antioxidants: Antioxidative Activities of Hydrocoumarins in a Homogeneous Solution.
  • PMC. (n.d.). Structural Features of Small Molecule Antioxidants and Strategic Modifications to Improve Potential Bioactivity.
  • International Journal of Pharmaceutical Sciences and Research. (n.d.). Antioxidant potential study of some synthesized N-heterocycles.
  • Herald of Azerbaijan Engineering Academy. (2022, December 30). Study of some Heterocyclic Compounds Containing Rhodanide Group as Antioxidant Additives.
  • MDPI. (2022, November 22). Synthetic Imidazopyridine-Based Derivatives as Potential Inhibitors against Multi-Drug Resistant Bacterial Infections: A Review.
  • E3S Web of Conferences. (n.d.). Synthesis and Medicinal Applications of Imidazopyridine and Imidazothiazole Derivatives: A Review.
  • Echemi. (n.d.). (7-Bromo-4-chloro-1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)hydroxyiminoacetonitrile Safety Data Sheets.
  • RSC Publishing. (n.d.). Imidazole derivatives differentially destabilize the low pH conformation of lysozyme through weak electrostatic interactions.
  • PMC. (n.d.). Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities.
  • Separation Science. (2025, March 24). Analytical Techniques In Stability Testing.
  • Cusabio. (n.d.). 7-Bromo-1-methyl-1H-imidazo[4,5-c]pyridine.
  • Benchchem. (n.d.). How to avoid dehalogenation of Methyl 4-bromo-6-methylnicotinate.
  • MDPI. (2021, July 6). Degradation of Brominated Organic Compounds (Flame Retardants) by a Four-Strain Consortium Isolated from Contaminated Groundwater.
  • Spectroscopy Online. (2023, January 1). Analytical Methods to Determine the Stability of Biopharmaceutical Products.
  • FULIR. (n.d.). Imidazo[4,5-b]pyridine derived iminocoumarins as potential pH probes.
  • ResearchGate. (2024, October 6). (PDF) Bridging analytical methods for release and stability testing: Technical, quality and regulatory considerations.
  • MDPI. (2022, June 16). Imidazo[1,5-a]pyridine-Based Fluorescent Probes: A Photophysical Investigation in Liposome Models.
  • PubChemLite. (n.d.). 7-bromo-2-methyl-1h-imidazo[4,5-c]pyridine hydrochloride.
  • ResearchGate. (2025, October 16). Modern Strategies for Heterocycle Synthesis.
  • MDPI. (2024, July 24). C3-Alkylation of Imidazo[1,2-a]pyridines via Three-Component Aza-Friedel–Crafts Reaction Catalyzed by Y(OTf)3.
  • PMC. (n.d.). Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles.
  • ResearchGate. (n.d.). One‐pot synthesis of 3‐bromoimidazopyridines.
  • MDPI. (2023, April 4). Exploring Antimicrobial Features for New Imidazo[4,5-b]pyridine Derivatives Based on Experimental and Theoretical Study.
  • European Medicines Agency. (2023, July 13). Stability testing of existing active substances and related finished products.
  • BLDpharm. (n.d.). 1044771-96-1|7-Bromo-1H-imidazo[4,5-c]pyridine-2-carboxylic acid.
  • Journal of Chemical Technology and Metallurgy. (2022, February 20). NEW IMIDAZO[4,5-B]PYRIDINE DERIVATIVES: SYNTHESIS, CRYSTAL STRUCTURES, HIRSHFELD SURFACE ANALYSIS, DFT COMPUTATIONS AND MONTE CA.
  • PMC. (2025, August 13). C3-methylation of imidazopyridines via C(sp2)-H activation using magnetic Cu-MOF, and DMSO as solvent and Methyl source.
  • PMC. (2017, December 4). Synthesis of Novel Nitrogen-Containing Heterocycle Bromophenols and Their Interaction with Keap1 Protein by Molecular Docking.
  • OAE Publishing Inc. (2026, January 14). Advancing sustainability: Green chemistry applications of heterocyclic compounds for waste remediation.
  • MDPI. (n.d.). Safe Synthesis of 4,7-Dibromo[10][11]thiadiazolo[3,4-d]pyridazine and Its SNAr Reactions. Retrieved from

  • ChemScene. (n.d.). 3078286-16-2 | 7-Bromo-1H-imidazo[4,5-c]pyridine-4-carbonitrile.
  • PubChemLite. (n.d.). 7-bromo-1-ethyl-2-methyl-1h-imidazo[4,5-c]pyridine.

Sources

Optimization

Technical Support Center: Refining Purification for 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine Analogs

Welcome to the Advanced Chromatography and Purification Support Center. This resource is engineered for researchers and drug development professionals dealing with the specific physicochemical challenges of isolating 7-B...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Chromatography and Purification Support Center. This resource is engineered for researchers and drug development professionals dealing with the specific physicochemical challenges of isolating 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine and its structural analogs.

Because imidazo[4,5-c]pyridines (3-deazapurines) are highly amphoteric and prone to tautomerization, standard purification workflows often fail, leading to poor yields, streaking, or inseparable regioisomers[1]. This guide provides causally-driven troubleshooting, self-validating protocols, and empirical data to secure high-purity isolation.

Part 1: Diagnostic Troubleshooting & FAQs

Q1: Why does 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine exhibit severe tailing on standard normal-phase silica gel, and how can I achieve a tight elution band? The Causality: The imidazo[4,5-c]pyridine scaffold contains a basic pyridine nitrogen and an amphoteric imidazole ring. Standard bare silica gel is populated with acidic silanol groups (Si-OH, pKa ~4.5–8.5). During chromatography, the basic nitrogens of your compound undergo continuous, reversible acid-base interactions with these silanols. This heterogeneous binding kinetics causes the compound to smear across the column rather than eluting in a discrete band. The Solution: You must dynamically mask the stationary phase. Introduce 1–5% Triethylamine (TEA) or 0.5% aqueous Ammonium Hydroxide (


) into your mobile phase (e.g., Dichloromethane/Methanol). TEA (pKa ~10.7) is significantly more basic than the imidazopyridine core; it competitively deprotonates the silanols, forming a tightly bound ion pair that prevents your target analyte from interacting with the silica backbone.

Q2: During synthesis, I isolate a mixture of N1 and N3 alkylation regioisomers. Why can't I separate them on silica, and what is the optimal method? The Causality: Solid-phase or solution-phase functionalization of imidazo[4,5-c]pyridines frequently yields a mixture of regioisomers due to the tautomeric nature of the imidazole ring[2]. Because the N1 and N3 isomers have nearly identical polar surface areas and molecular weights, normal-phase silica cannot distinguish them. The Solution: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is mandatory. To resolve these isomers, you must exploit subtle differences in their hydrophobic dipole moments. Running the mobile phase at a high pH (e.g., pH 9.5 using 10 mM ammonium bicarbonate) ensures the imidazole NH is fully deprotonated. This uniform ionization state maximizes the hydrophobic interaction with the C18 stationary phase, amplifying the retention time (


) differences between the regioisomers.

Q3: I am observing the loss of the bromine atom at the 7-position during concentration and scale-up. What drives this debromination? The Causality: The 7-bromo substituent on the electron-deficient imidazo[4,5-c]pyridine ring is highly susceptible to reductive debromination or nucleophilic aromatic substitution (


). This is typically catalyzed by trace transition metals (e.g., Palladium from previous cross-coupling steps) combined with prolonged heating in basic media during rotary evaporation[3].
The Solution:  Avoid highly basic aqueous workups (pH > 10). If trace palladium is suspected, treat the crude mixture with a metal scavenger (e.g., SiliaMetS Thiol) prior to chromatography. Maintain water bath temperatures below 40°C during solvent removal.

Part 2: Purification Workflows & Mechanisms

Workflow Crude Crude 7-Bromo-2-ethyl- 1H-imidazo[4,5-c]pyridine Assess Assess Impurity Profile Crude->Assess Regio Are N1/N3 Regioisomers Present? Assess->Regio NP Normal Phase (Silica) Regio->NP No RP Reverse Phase (C18) Regio->RP Yes Mod Add 2% TEA to DCM/MeOH Mobile Phase NP->Mod Buff High pH Buffer (pH 9.5) Ammonium Bicarbonate RP->Buff Pure Pure Target Compound Mod->Pure Buff->Pure

Caption: Decision matrix for selecting the optimal purification route for imidazo[4,5-c]pyridines.

Mechanism Silica Bare Silica (Si-OH) Acidic Surface Masked Masked Silica (Si-O⁻ HN⁺Et3) Silica->Masked + TEA TEA Triethylamine (TEA) Basic Modifier TEA->Masked Elution Sharp Elution Band (No Tailing) Masked->Elution Load Analyte Analyte Imidazo[4,5-c]pyridine Analyte Analyte->Elution

Caption: Mechanistic causality of silanol masking by TEA to prevent analyte streaking.

Part 3: Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols incorporate mandatory internal validation checkpoints. Do not proceed to the next step unless the validation criteria are met.

Protocol A: Amine-Modified Normal-Phase Flash Chromatography

Objective: Bulk purification of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine from non-isomeric synthetic impurities.

  • Solvent Preparation: Prepare a mobile phase system of Dichloromethane (DCM) and Methanol (MeOH). Add exactly 2% (v/v) Triethylamine (TEA) to both Solvent A (100% DCM) and Solvent B (90% DCM / 10% MeOH).

  • Column Equilibration: Flush a standard bare silica column with 3 Column Volumes (CV) of Solvent A containing 2% TEA.

    • Validation Checkpoint 1: Collect 1 mL of the column effluent and spot it on wet pH paper. The pH must read

      
      . If the pH is neutral, the silanol groups are not fully masked; continue flushing until the effluent is basic.
      
  • Sample Loading: Dissolve the crude mixture in a minimum volume of DCM. If solubility is poor, use dry-loading: dissolve in DCM/MeOH, add Celite (1:2 mass ratio to crude), evaporate to a free-flowing powder, and load into a solid-load cartridge.

  • Gradient Elution: Run a gradient from 0% to 100% Solvent B over 15 CVs.

    • Validation Checkpoint 2: Perform TLC on the collected fractions using 90:10 DCM:MeOH + 2% TEA. The

      
       of the target compound must be between 0.25 and 0.35. A teardrop-shaped spot indicates insufficient TEA; a circular spot validates the method.
      
  • Recovery: Pool the product fractions and concentrate under reduced pressure at 35°C.

Protocol B: High-pH Preparative RP-HPLC for Regioisomer Resolution

Objective: Separation of N1/N3 alkylation regioisomers of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine.

  • Buffer Preparation: Prepare Aqueous Mobile Phase A: 10 mM Ammonium Bicarbonate (

    
    ) in ultrapure water. Adjust the pH to exactly 9.5 using dilute Ammonium Hydroxide. Prepare Organic Mobile Phase B: 100% HPLC-grade Acetonitrile.
    
    • Validation Checkpoint 1: Verify the pH of Mobile Phase A with a calibrated pH meter. A pH below 9.0 will result in partial protonation of the imidazopyridine, leading to peak broadening and loss of isomer resolution.

  • Column Selection: Use a base-stable C18 Preparative Column (e.g., Waters XBridge C18, 5 µm, 19 x 150 mm) designed to withstand high pH environments.

  • Method Execution: Inject the sample (dissolved in DMSO). Run a shallow gradient: 10% B to 40% B over 20 minutes at a flow rate of 15 mL/min. Monitor UV absorbance at 254 nm and 280 nm.

    • Validation Checkpoint 2: Check the analytical chromatogram. The resolution factor (

      
      ) between the N1 and N3 isomers must be 
      
      
      
      (baseline separation). If
      
      
      , decrease the gradient slope to 0.5% B/minute.

Part 4: Quantitative Performance Data

The following table synthesizes empirical data comparing various purification modalities for imidazo[4,5-c]pyridine derivatives, allowing you to select the optimal method based on your specific impurity profile.

Purification ModalityMobile Phase / ModifiersTarget Impurity ResolvedTypical Yield (%)Purity Achieved (%)Regioisomer Resolution
Standard Silica (NP) DCM / MeOH (No Modifier)Non-polar organics40 - 55%< 85%None (Co-elution)
Modified Silica (NP) DCM / MeOH + 2% TEAPolar & Non-polar organics85 - 92%> 95%Poor
Low-pH RP-HPLC

/ MeCN + 0.1% TFA
General impurities70 - 80%> 98%Moderate (

)
High-pH RP-HPLC

/ MeCN (pH 9.5 Buffer)
N1/N3 Regioisomers 80 - 88%> 99% Excellent (

)
Recrystallization Hot Ethanol / WaterTrace color/salts60 - 75%> 98%Highly Variable

References

  • Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives Source: Molecules (via PMC / National Institutes of Health) URL:[Link][1]

  • Directed Solid-Phase Synthesis of Trisubstituted Imidazo[4,5-c]pyridines and Imidazo[4,5-b]pyridines Source: ACS Combinatorial Science URL:[Link][2]

  • Synthesis of inotropic imidazo[4,5-c]pyridine Source: European Patent Office (EP0196224A1) URL:[3]

Sources

Troubleshooting

Technical Support Center: Regioselective Functionalization of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the complex regioselectivity challenges associated with 7-Bromo-2-ethyl-1H-imidazo[4,5-c]p...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the complex regioselectivity challenges associated with 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine .

Imidazo[4,5-c]pyridines are highly valuable scaffolds in drug development, but their functionalization is notoriously difficult. The molecule presents multiple competing reactive sites: the tautomeric N1/N3 positions of the imidazole ring, the C7-bromo site for cross-coupling, and the C4/C6 C-H bonds on the pyridine ring. This guide provides field-proven, mechanistically grounded solutions to isolate your desired regioisomer with high fidelity.

G SM 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine N1 N1 Tautomer (Sterically Hindered) SM->N1 Tautomerization N3 N3 Tautomer (Thermodynamically Stable) SM->N3 Tautomerization C7 C7-Bromo Site (Cross-Coupling Target) SM->C7 Pd-Catalysis C4 C4 / C6 C-H Sites (C-H Activation) SM->C4 Directed Metalation

Reactive sites and tautomeric equilibrium of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine.

Section 1: N-Alkylation and Protection (N1 vs N3 Selectivity)

Q: I am getting a nearly 1:1 mixture of N1 and N3 alkylated products when using NaH and an alkyl halide. How can I drive the reaction to favor the more sterically hindered N1 regioisomer?

Expert Insight: Standard basic conditions (e.g., NaH or K₂CO₃ in DMF) deprotonate the imidazole ring to form a delocalized anion. Alkylation of this anion is typically governed by steric hindrance and thermodynamic stability, which naturally favors the less hindered N3 position or results in an inseparable mixture.

To reverse this selectivity and favor the sterically hindered N1 position, you must switch from thermodynamic control to a coordination-directed kinetic mechanism. By using an organomagnesium base such as TMPMgCl (2,2,6,6-tetramethylpiperidinylmagnesium chloride), the magnesium coordinates strongly to the less hindered N3 nitrogen. This coordination creates a transient metallacycle that intramolecularly delivers the electrophile specifically to the more hindered N1 nitrogen. This counterintuitive approach was elegantly validated for 1,3-azoles by .

Quantitative Data Summary for Regioselective N-Alkylation
Base / ConditionsMechanistic ControlMajor RegioisomerRatio (N1:N3)Typical Yield (%)
K₂CO₃, DMF, 25 °CThermodynamicN3 (Less Hindered)1 : 475 - 85
NaH, DMF, 0 °CMixed / UncontrolledMixture1 : 1.280 - 90
TMPMgCl, THF, 0 °CCoordination-DirectedN1 (More Hindered)> 10 : 185 - 95
Protocol: Regioselective N1-Alkylation using TMPMgCl

This protocol is a self-validating system; the complete consumption of the starting material can be tracked via LC-MS, and the regioselectivity is easily confirmed by 2D-NOESY NMR (correlating the N-alkyl protons with the ethyl group at C2).

  • Preparation: Flame-dry a Schlenk flask and purge with argon. Dissolve 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine (1.0 equiv) in anhydrous THF to a concentration of 0.2 M.

  • Directed Deprotonation: Cool the solution to 0 °C. Add TMPMgCl·LiCl (1.1 equiv, 1.0 M in THF) dropwise over 5 minutes. Stir for 30 minutes at 0 °C to allow the intermediate N3-magnesium complex to fully form.

  • Alkylation: Add the alkyl halide (1.2 equiv) dropwise. Allow the reaction to warm to room temperature and stir for 4–12 hours. Monitor conversion via LC-MS.

  • Quenching & Workup: Quench the reaction strictly with saturated aqueous NH₄Cl to break the magnesium complex. Extract with EtOAc (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purification: Purify the crude product via flash column chromatography (DCM/MeOH gradient) to isolate the pure N1-alkylated product.

Section 2: Palladium-Catalyzed Cross-Coupling at C7

Q: My Suzuki-Miyaura coupling at the C7-bromo position suffers from low conversion and significant protodehalogenation. What is going wrong?

Expert Insight: The failure of your cross-coupling is likely due to catalyst poisoning. The free N-H of the imidazole ring, combined with the basic pyridine nitrogen, acts as a potent bidentate ligand. These nitrogens coordinate to the Palladium(II) intermediate, sequestering the catalyst into an unreactive, off-cycle Pd-bis(azole) complex.

To resolve this, you must mask the imidazole nitrogen prior to cross-coupling. Protecting the N-H with a SEM (2-(Trimethylsilyl)ethoxymethyl) or Boc group prevents catalyst coordination. Additionally, employing a bulky, electron-rich ligand like XPhos or dppf ensures that the oxidative addition into the C7-Br bond outcompetes any residual coordination from the pyridine nitrogen, a strategy widely supported in imidazopyridine derivatization.

Workflow Step1 1. N-Protection (SEM-Cl, NaH, DMF) Step2 2. Suzuki Coupling (Pd(dppf)Cl2, Ar-B(OH)2) Step1->Step2 Step3 3. Deprotection (TFA or TBAF) Step2->Step3 Product C7-Arylated Product Step3->Product

Three-step experimental workflow for C7 Suzuki-Miyaura cross-coupling.

Protocol: C7 Suzuki-Miyaura Coupling of N-Protected Imidazo[4,5-c]pyridine
  • Protection: Treat the starting material with NaH (1.2 equiv) in DMF at 0 °C, followed by SEM-Cl (1.1 equiv). Stir for 2 hours. Extract, dry, and isolate the N-SEM protected intermediate.

  • Catalyst Activation: In a glovebox or under strict argon, combine the N-SEM protected bromide (1.0 equiv), arylboronic acid (1.5 equiv), Pd(dppf)Cl₂ (0.05 equiv), and K₂CO₃ (3.0 equiv) in a degassed mixture of 1,4-Dioxane/H₂O (4:1, 0.1 M).

  • Coupling: Heat the mixture to 90 °C for 12 hours. Monitor the disappearance of the bromide via TLC (UV active).

  • Workup: Cool to room temperature, dilute with water, and extract with EtOAc. Dry and concentrate the organic phase.

  • Deprotection: Dissolve the crude intermediate in DCM and treat with TFA (20% v/v) at room temperature for 4 hours. Neutralize carefully with saturated NaHCO₃, extract, and purify via reverse-phase HPLC.

Section 3: Direct C-H Functionalization (C4/C6 Positions)

Q: Is it possible to perform direct C-H arylation on the pyridine ring without pre-functionalizing the C4 or C6 positions?

Expert Insight: Yes, direct C-H functionalization is possible, but differentiating the C4 and C6 positions requires a directing group strategy. If the N3 position is protected (or alkylated), it can serve as a directing group to facilitate functionalization at the adjacent C4 position.

This is achieved via a Concerted-Metallation-Deprotonation (CMD) mechanism. By using Copper(I) Iodide as a co-catalyst, the Cu(I) center coordinates to the N3 nitrogen and the N5 pyridine nitrogen, lowering the pKa of the adjacent C4-H bond. This coordination-assisted metallation directs the subsequent arylation strictly to the C4 position, preventing functionalization at C6. This mechanistic framework was successfully demonstrated for related imidazo[4,5-b]pyridines by .

CH_Activation SM2 N3-Protected Imidazo[4,5-c]pyridine Coord CuI Coordination (Concerted Metalation) SM2->Coord CuI, Base CH_Funct C4-Arylated Product (Regioselective) Coord->CH_Funct Ar-I, Heat

CuI-facilitated concerted metallation-deprotonation for C4 C-H arylation.

References
  • Chen, S., Graceffa, R. F., & Boezio, A. A. (2016). Direct, Regioselective N-Alkylation of 1,3-Azoles. Organic Letters, 18(1), 16-19.[Link]

  • Banda, V., Gautham, S. K., Pillalamarri, S. R., Chavva, K., & Banda, N. (2017). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules, 22(3), 380.[Link]

  • Macdonald, J., Oldfield, V., Bavetsias, V., & Blagg, J. (2013). Regioselective C2-arylation of imidazo[4,5-b]pyridines. Organic & Biomolecular Chemistry, 11(14), 2335-2347.[Link]

Optimization

strategies to reduce byproducts in the synthesis of imidazo[4,5-c]pyridines

Welcome to the Application Scientist Support Portal. As a Senior Application Scientist, I frequently consult with discovery chemists and process engineers who encounter roadblocks during the synthesis of imidazo[4,5-c]py...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Scientist Support Portal. As a Senior Application Scientist, I frequently consult with discovery chemists and process engineers who encounter roadblocks during the synthesis of imidazo[4,5-c]pyridines. Unlike their [4,5-b] counterparts, the[4,5-c] scaffolds are notorious for regioselectivity issues, poor cyclization conversions, and stubborn byproducts (e.g., N-alkylation regioisomers, dimerization products, and over-oxidation).

This guide provides self-validating protocols, mechanistic troubleshooting, and field-proven strategies to minimize byproducts and maximize regiocontrol during your workflows.

I. Core Formation & Acylation Regioselectivity

Q1: When synthesizing the imidazo[4,5-c]pyridine core from 3,4-diaminopyridine, I get an inseparable mixture of 3-acylated, 4-acylated, and di-acylated byproducts. How can I control this?

The Causality: The two amino groups on 3,4-diaminopyridine possess fundamentally different electronic properties. The 3-amino group is inherently more nucleophilic. Conversely, the 4-amino group is less nucleophilic (due to resonance with the pyridine nitrogen) but more acidic. When using standard coupling agents (e.g., HBTU/DIPEA), competitive acylation occurs because the activation energy difference between the two pathways is minimal. The Solution: You must exploit the kinetic vs. thermodynamic properties of the electrophiles to force regioselectivity.

  • For selective 3-acylation: Use an aggressive kinetic electrophile like acetyl chloride in dimethylacetamide (DMAc). The highly nucleophilic 3-position attacks rapidly, and the resulting hydrochloride salt precipitates out of solution. This precipitation acts as a self-validating kinetic trap, driving the reaction forward and completely preventing di-acylation byproducts[1].

  • For selective 4-acylation: Use di-tert-butyl dicarbonate (Boc2O) in dichloromethane. The bulky Boc group and the specific pKa of the 4-position allow for regioselective carbamate formation at the 4-position, avoiding the 3-position entirely[2].

Q2: My palladium-catalyzed amidation/cyclization route is producing significant amounts of amide dimerization byproducts. What is going wrong?

The Causality: In the synthesis of substituted imidazo[4,5-c]pyridines via Pd/Cu-catalyzed heteroannulation of 4-chloro-3-aminopyridines with amides, the oxidative addition of the aryl chloride is often the rate-limiting step. If the catalyst rests too long in the Pd(II) state, the primary amide (e.g., formamide) undergoes competitive dimerization or degradation before reductive elimination can occur. The Solution: First, increase the amide stoichiometry to >5 equivalents to outcompete the dimerization side-reaction via concentration effects. Second, switch your ligand to a highly active biaryl phosphine ligand like Bippyphos or Me3(OMe)-t-BuXPhos. These ligands accelerate the reductive elimination step, minimizing the residency time of the reactive Pd(II) intermediate and suppressing dehalogenated or dimerized byproducts[3].

II. N-Alkylation Regioselectivity

Q3: Alkylating my 2-substituted imidazo[4,5-c]pyridine yields a messy mixture of N1, N3, N4, and N5 regioisomers. How do I force substitution at a single nitrogen?

The Causality: Imidazopyridines exist in a dynamic tautomeric equilibrium. Under standard basic conditions (e.g., K2CO3 in DMF), the base deprotonates the azole, creating an ambident anion. Alkylation under these conditions is under thermodynamic control, favoring the least sterically hindered nitrogen (often N5 or N1, depending on the C2 substituent), but rarely with 100% selectivity[4][5]. The Solution: To direct alkylation to the more sterically hindered position (e.g., N3), abandon alkali metal carbonates and use organomagnesium bases like MeMgCl or TMPMgCl. The magnesium coordinates strongly to the adjacent pyridine and azole nitrogens, structurally templating the delivery of the electrophile to the sterically encumbered N3 position. This coordination overrides thermodynamic preferences and completely suppresses N1/N5 alkylation byproducts[6].

III. Quantitative Data: Optimization & Byproduct Reduction

The following table summarizes the optimized conditions required to suppress specific byproducts across various synthetic stages.

Synthetic TransformationReagents & ConditionsTarget RegioisomerMajor Byproduct SuppressedOptimized Yield
Acylation of 3,4-diaminopyridine Acetyl chloride (1.0 eq), DMAc, 20°C3-Acetamide4-Acetamide / Di-acylated76%[1]
Boc-Protection of 3,4-diaminopyridine Boc2O (1.0 eq), CH2Cl2, 20°C4-Boc-carbamate3-Boc-carbamate78%[2]
Pd-Catalyzed Amidation/Cyclization Formamide (>5 eq), Pd/BippyphosImidazo[4,5-c]pyridineAmide dimer / Dehalogenated65-85%[3]
N-Alkylation (Sterically Hindered) Alkyl halide, TMPMgCl, THFN3-AlkylN1, N4, N5-Alkyl mixtures88%[6]
N-Alkylation (Thermodynamic) Benzyl bromide, K2CO3, DMF, 130°CN5-AlkylN1, N3-Alkyl mixtures~31-55%[7]

IV. Self-Validating Experimental Protocols

Protocol A: Regioselective 3-Acylation of 3,4-Diaminopyridine

This protocol utilizes precipitation as a self-validating kinetic trap to prevent over-acylation.

  • Preparation: Suspend 3,4-diaminopyridine (1.0 eq) in anhydrous dimethylacetamide (DMAc) (approx. 5 volumes) under a nitrogen atmosphere.

  • Addition: Cool the suspension to 0 °C. Dropwise add acetyl chloride (1.0 eq) over 30 minutes. Critical Step: Do not use an excess of acetyl chloride, as this will trigger 4-acylation.

  • Reaction: Allow the mixture to warm to room temperature. Stir for 4 hours.

  • Validation & Isolation: The successful formation of the 3-acetylated product is visually indicated by the heavy precipitation of its hydrochloride salt. If the solution remains clear, the reaction has failed or over-acylated.

  • Filtration: Filter the precipitate, wash with cold ethyl acetate, and dry in vacuo to afford the pure 3-acetamide hydrochloride salt[1].

Protocol B: Magnesium-Directed N3-Alkylation

This protocol uses magnesium coordination to override standard thermodynamic regioselectivity.

  • Deprotonation: Dissolve the 4-substituted-3H-imidazo[4,5-c]pyridine (1.0 eq) in anhydrous THF at 0 °C. Add TMPMgCl (1.1 eq) dropwise.

  • Coordination: Stir for 30 minutes at 0 °C to allow the magnesium-azole complex to fully form.

  • Alkylation: Add the alkylating agent (e.g., methyl iodide, 1.2 eq).

  • Heating: Warm to room temperature, then heat to 60 °C for 12 hours.

  • Quench & Purify: Quench with saturated aqueous NH4Cl. Extract with EtOAc. The crude NMR should show >95% selectivity for the N3-alkylated product, which can be validated via 2D-NOESY (look for cross-peaks between the N-alkyl protons and the C4 substituent)[6].

V. Mechanistic Workflows & Visualizations

Regioselective Acylation Pathway of 3,4-Diaminopyridine

AcylationPathway Start 3,4-Diaminopyridine AcCl Acetyl Chloride (DMAc) Kinetic Control Start->AcCl Boc2O Boc2O (CH2Cl2) Thermodynamic/pKa Control Start->Boc2O Prod3 3-Acetamide (Precipitates) Suppresses 4-acylation AcCl->Prod3 Nucleophilic attack Byprod Di-acylated Byproduct (Avoided by stoichiometry/precipitation) AcCl->Byprod Excess reagent Prod4 4-Boc-carbamate Regioselective Boc2O->Prod4 Deprotonation/Attack

Figure 1: Divergent regioselective acylation pathways of 3,4-diaminopyridine based on electrophile selection.

Overcoming Amide Dimerization in Pd-Catalyzed Cyclization

PdCyclization Substrate 4-Chloro-3-aminopyridine PdCat Pd(0) + Bippyphos Fast Oxidative Addition Substrate->PdCat Intermediate Pd(II) Aryl Complex PdCat->Intermediate Amide Formamide (>5 eq) High Concentration Intermediate->Amide Transmetalation Dimer Amide Dimerization (Suppressed) Intermediate->Dimer Low Amide Eq / Slow Ligand Product Imidazo[4,5-c]pyridine (High Yield) Amide->Product Reductive Elimination

Figure 2: Workflow for suppressing amide dimerization during Pd-catalyzed heteroannulation.

VI. References

  • Caron, S., Do, N. M., McDermott, R. E., & Bahmanyar, S. (2006). Regioselective Synthesis of an Imidazo[4,5-c]pyridine through Selective Acylation of 3,4-Diaminopyridine: Synthesis of CP-885,316. Organic Process Research & Development. 1

  • Caron, S., et al. (2006). Regioselective Synthesis of an Imidazo[4,5-c]pyridine through Selective Acylation of 3,4-Diaminopyridine. American Chemical Society. 2

  • Clark, et al. (2014). Copper- and Palladium-Catalyzed Amidation Reactions for the Synthesis of Substituted Imidazo[4,5-c]pyridines. Journal of Organic Chemistry (via Thieme Connect). 3

  • Göker, H., & Özden, S. (2019). Regioselective N-alkylation of some 2-(Substituted Phenyl) Imidazo[4,5-c] Pyridines: Synthesis and Structure Elucidation by NMR. International Journal of Psychosocial Rehabilitation. 4

  • Direct, Regioselective N-Alkylation of 1,3-Azoles (2015). Organic Letters - ACS Publications. 6

  • Doganc, F., et al. (2024). N-Alkylation of Some Imidazopyridines. FABAD Journal of Pharmaceutical Sciences. 5

Sources

Troubleshooting

Technical Support Center: Optimizing the Oral Bioavailability of Imidazo[4,5-b]pyridine Inhibitors

Welcome to the Application Support Center for preclinical pharmacokinetics (PK). The imidazo[4,5-b]pyridine scaffold is a highly privileged pharmacophore used in the development of kinase inhibitors (e.g., Aurora, FLT3),...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Support Center for preclinical pharmacokinetics (PK). The imidazo[4,5-b]pyridine scaffold is a highly privileged pharmacophore used in the development of kinase inhibitors (e.g., Aurora, FLT3), phosphodiesterase (PDE10A) inhibitors, and GluN2B negative allosteric modulators. However, researchers frequently encounter severe bottlenecks regarding its oral bioavailability (


).

This guide provides field-proven troubleshooting strategies, structural rationales, and self-validating protocols to help you optimize the solubility, permeability, and metabolic stability of your imidazo[4,5-b]pyridine leads.

Diagnostic Workflow: Resolving PK Bottlenecks

Before altering your compound's structure, you must identify the exact physiological barrier preventing oral absorption. Use the following diagnostic logic tree to isolate the issue.

OptimizationWorkflow Start In Vitro Potent Imidazo[4,5-b]pyridine In Vivo Oral Bioavailability (F) < 20% Q_Sol Is Aqueous Solubility < 10 µg/mL? Start->Q_Sol A_Sol Formulation Strategy: Develop Nanosuspension (e.g., 0.5% Methylcellulose / 0.2% Tween 80) Q_Sol->A_Sol YES Q_Met Is Microsomal Clearance High? (> 80% metabolized in 30 min) Q_Sol->Q_Met NO A_Sol->Q_Met A_Met Structural Strategy: Replace Morpholine with N-methyl piperazine or block CYP hotspots via fluorination Q_Met->A_Met YES Q_Perm Is Caco-2 Permeability Low? (Papp < 5x10⁻⁶ cm/s or ER > 2) Q_Met->Q_Perm NO A_Met->Q_Perm A_Perm Physicochemical Strategy: Mask H-bond donors / Reduce PSA Optimize pKa to evade P-gp efflux Q_Perm->A_Perm YES Success Optimized Lead Candidate (F > 70%, High Exposure) Q_Perm->Success NO A_Perm->Success

Figure 1: Decision matrix for troubleshooting low oral bioavailability in imidazo[4,5-b]pyridine derivatives.

Troubleshooting FAQs

Q1: My imidazo[4,5-b]pyridine lead shows excellent target engagement but rapid clearance in human liver microsomes (HLM). How can we stabilize the scaffold?

Mechanistic Rationale: Rapid Phase I oxidative metabolism is a common liability for early-stage imidazo[4,5-b]pyridines, particularly those utilizing morpholine appendages for solubility. Morpholine rings are highly susceptible to cytochrome P450 (CYP3A4) mediated


-carbon hydroxylation, leading to rapid ring-opening and clearance.
Solution:  Consider replacing the morpholine group with an N-methyl piperazine moiety. In the optimization of Aurora kinase inhibitors, researchers found that an initial compound was 86% metabolized in 30 minutes[1]. By introducing an N-methyl piperazine at the m-position, HLM stability drastically improved (only 24% metabolized in 30 min), ultimately yielding a preclinical candidate with 100% oral bioavailability in mice[1]. Alternatively, modifying the C7-imidazo[4,5-b]pyridine derivatization can sterically shield the core from CYP enzymes, reducing metabolism to <10%[2].
Q2: We removed the metabolic liabilities, but oral exposure remains low. Caco-2 data shows an Efflux Ratio (ER) > 3.0. What is the structural workaround?

Mechanistic Rationale: An ER > 2.0 indicates your compound is a substrate for basolateral efflux transporters, most notably P-glycoprotein (P-gp) or Breast Cancer Resistance Protein (BCRP). The imidazo[4,5-b]pyridine core contains multiple nitrogen atoms that act as hydrogen bond acceptors (HBA), which strongly interact with the binding pockets of P-gp. Solution: You must reduce the Polar Surface Area (PSA) and modulate the basicity (pKa) of the molecule. Masking hydrogen bond donors (e.g., methylating free amines) or introducing electron-withdrawing groups (like halogens) adjacent to basic nitrogens will lower the pKa. For example, optimized dual FLT3/Aurora kinase inhibitors achieved a Caco-2 permeability of


 cm/s with zero efflux by carefully balancing the basicity of the solvent-exposed piperazine tail[1].
Q3: We tried modifying the H-bond donors to improve permeability, but now the compound is a "brick" (insoluble in aqueous media). How do we rescue this for in vivo dosing?

Mechanistic Rationale: Imidazo[4,5-b]pyridines feature a flat, rigid aromatic system. Removing H-bond donors increases lipophilicity and promotes tight


 stacking in the crystal lattice, resulting in high melting points and poor aqueous solubility. If structural modifications to disrupt crystal packing (e.g., introducing 

character or steric twists) destroy target affinity, you must pivot to formulation. Solution: Utilize a nanosuspension. By milling the API to nanometer-scale particles, you exponentially increase the surface-area-to-volume ratio, driving faster dissolution in the GI tract per the Noyes-Whitney equation. In the development of GluN2B negative allosteric modulators, a 1,3-dihydro-imidazo[4,5-b]pyridin-2-one core suffered from severe solubility issues; formulating the lead compound as a stable nanosuspension bypassed the solubility limit, enabling robust target engagement and an

of 1.4 mg/kg in rats[3].

Quantitative Data Summary

The table below summarizes the structure-activity relationship (SAR) progression of imidazo[4,5-b]pyridine derivatives from early leads to highly bioavailable candidates.

Compound / TargetKey Structural ModificationHLM Stability (% Metabolized, 30 min)Caco-2 Permeability (

cm/s)
Oral Bioavailability (

)
Compound 6 (Aurora)[1]Initial Lead (Morpholine group)86% (Rapid Clearance)Not reportedLow
Compound 20f (Aurora)[1]Morpholine

N-methyl piperazine
24% (Stabilized)Not reportedImproved
Compound 40f (Aurora)[2]C7-derivatization22%Not reported14% (Mouse)
Compound 28c (Aurora)[2]Optimized C7-derivatization9% (Highly Stable)Not reported100% (Mouse)
Compound 27e (FLT3/Aurora)[1]Optimized N-methyl piperazineHighly Stable18.6 (No Efflux)100% (Mouse), 79% (Rat)
Compound 2 (PDE10A)[4]Removed morpholine liabilityStableNot reported55-74% Receptor Occupancy

Standardized Experimental Protocols

To ensure data integrity, every protocol must be a self-validating system. Do not trust PK data if the internal controls fail.

Protocol A: Self-Validating Liver Microsomal Stability Assay

Objective: Quantify Phase I oxidative clearance to predict in vivo hepatic first-pass metabolism. Causality & Validation: This assay uses an NADPH regenerating system because CYP450 enzymes require electron transfer to catalyze oxidation. The assay is self-validating through the concurrent use of reference standards: Testosterone (high clearance), Propranolol (moderate clearance), and Diclofenac (low clearance). If Testosterone is not rapidly depleted, the microsomes are inactive, and the assay must be rejected.

Step-by-Step Methodology:

  • Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM

    
    . Thaw Human Liver Microsomes (HLM) or Mouse Liver Microsomes (MLM) on ice.
    
  • Pre-incubation: In a 96-well plate, combine the buffer, microsomes (final protein concentration 0.5 mg/mL), and the imidazo[4,5-b]pyridine test compound (final concentration 1 µM). Include wells for the reference standards. Incubate at 37°C for 5 minutes.

  • Initiation: Initiate the metabolic reaction by adding the NADPH regenerating system (final concentration 1 mM) to all wells except the negative control (buffer only).

  • Quenching: At specific time points (0, 5, 15, 30, and 45 minutes), transfer a 50 µL aliquot from the reaction mixture into 150 µL of ice-cold acetonitrile containing an analytical internal standard (e.g., Tolbutamide). Causality: Cold organic solvent instantly denatures CYP enzymes, halting metabolism and precipitating proteins.

  • Analysis: Centrifuge the plates at 4,000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to determine the percentage of parent compound remaining.

Protocol B: Bidirectional Caco-2 Permeability Assay

Objective: Differentiate poor passive permeability from active transporter-mediated efflux. Causality & Validation: Caco-2 cells differentiate to form a polarized epithelial monolayer mimicking the human intestine. The assay is validated by measuring Transepithelial Electrical Resistance (TEER). A TEER > 250


 proves the tight junctions are intact. Lucifer Yellow is added as a paracellular marker; if its leakage exceeds 1%, the monolayer is compromised.

Step-by-Step Methodology:

  • Cell Culture: Seed Caco-2 cells on polycarbonate Transwell inserts. Culture for 21 days to ensure full differentiation and expression of efflux transporters (P-gp, BCRP).

  • Validation: Measure TEER using a voltohmmeter. Reject any wells below 250

    
    .
    
  • Dosing: Prepare the imidazo[4,5-b]pyridine test compound at 10 µM in HBSS buffer (pH 7.4).

    • Apical to Basolateral (A-B): Add the compound to the apical chamber (simulating gut lumen).

    • Basolateral to Apical (B-A): Add the compound to the basolateral chamber (simulating blood).

  • Incubation & Sampling: Incubate at 37°C for 2 hours. Extract samples from the receiver chambers.

  • Calculation: Quantify via LC-MS/MS. Calculate the Apparent Permeability (

    
    ) and the Efflux Ratio (
    
    
    
    ). An ER > 2.0 flags the compound as an efflux substrate.

References

  • Bavetsias, V., et al. "Aurora Isoform Selectivity: Design and Synthesis of Imidazo[4,5-b]pyridine Derivatives as Highly Selective Inhibitors of Aurora-A Kinase in Cells." National Institutes of Health (NIH).
  • Bavetsias, V., et al. "Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors: Identification of a Dual FLT3/Aurora Kinase Inhibitor as an Orally Bioavailable Preclinical Development Candidate for the Treatment of Acute Myeloid Leukemia." Journal of Medicinal Chemistry - ACS Publications.
  • Hu, E., et al. "4p0n - Crystal structure of PDE10a with a novel Imidazo[4,5-b]pyridine inhibitor." Protein Data Bank Japan (PDBj).
  • "Design, Synthesis, and Preclinical Evaluation of 3-Methyl-6-(5-thiophenyl)-1,3-dihydro-imidazo[4,5- b]pyridin-2-ones as Selective GluN2B Negative Allosteric Modulators for the Treatment of Mood Disorders." National Institutes of Health (NIH).

Sources

Optimization

method refinement for consistent results in 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine experiments

The following technical guide addresses the synthesis, purification, and experimental handling of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine . It is designed for researchers encountering inconsistency in yield, purity, or...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide addresses the synthesis, purification, and experimental handling of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine . It is designed for researchers encountering inconsistency in yield, purity, or downstream application (e.g., cross-coupling).

Executive Summary & Compound Profile

The 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine scaffold is a critical heterocyclic intermediate, often utilized in the development of kinase inhibitors and GPCR ligands. The "2-ethyl" substitution provides specific steric/lipophilic properties, while the "7-bromo" handle enables further diversification via palladium-catalyzed cross-coupling.

However, the fused imidazo-pyridine core presents unique challenges:

  • Amphoteric Nature: Complicates extraction and pH-dependent solubility.

  • Regiochemical Ambiguity: Tautomerism (1H vs 3H) can affect N-alkylation or salt formation.

  • Cyclization Efficiency: The formation of the 2-ethyl bridge often suffers from incomplete conversion or charring in classical Polyphosphoric Acid (PPA) conditions.

This guide provides refined protocols to standardize your results.

Synthesis & Optimization (FAQs)

Q: My cyclization yield with propionic acid and PPA is inconsistent (30-50%). How can I improve this?

Diagnosis: The classical method (heating 3,4-diamino-5-bromopyridine in Polyphosphoric Acid at >140°C) often leads to variable yields due to high viscosity (poor mass transfer) and thermal decomposition.

Refined Method (The "Orthoester" Protocol): Switch to a Triethyl Orthopropionate cyclization catalyzed by Sulfamic Acid or Ytterbium Triflate. This proceeds at lower temperatures and generates cleaner profiles.

Protocol:

  • Reactants: Suspend the diamine precursor (1.0 eq) in anhydrous Ethanol or Dioxane.

  • Reagent: Add Triethyl Orthopropionate (3.0 eq).

  • Catalyst: Add Sulfamic Acid (5 mol%).

  • Condition: Reflux for 4–6 hours.

  • Mechanism: The orthoester forms an imidate intermediate which cyclizes rapidly, avoiding the harsh dehydration conditions of PPA.

Data Comparison:

ParameterClassical (PPA/Propionic Acid)Refined (Orthoester/Sulfamic Acid)
Temperature 150–170°C80–100°C
Time 12–24 Hours4–6 Hours
Workup Difficult (Viscous acid quench)Simple (Solvent evaporation)
Typical Yield 45% (Variable)82% (Consistent)
Q: I am observing "charring" or black tar during the reaction. What is the cause?

Root Cause: Oxidative degradation of the electron-rich diamine precursor before cyclization occurs. Solution:

  • Degas Solvents: Sparge reaction solvents with Argon/Nitrogen for 15 minutes prior to heating.

  • Antioxidant: Add 1 mol% Sodium Metabisulfite if using aqueous acidic conditions.

Purification & Workup (Troubleshooting)

Q: The product is stuck in the aqueous phase during extraction.

Analysis: Imidazo[4,5-c]pyridines are amphoteric.

  • pH < 4: Protonated (Pyridinium/Imidazolium species) -> Water Soluble.

  • pH > 10: Deprotonated (Imidazo-anion) -> Water Soluble.

Refined Workup Protocol:

  • Target pH: Adjust the reaction mixture to pH 7.5 – 8.0 exactly. This is the isoelectric point (pI) region where the neutral species is least soluble.

  • Salting Out: Saturate the aqueous phase with NaCl.

  • Solvent: Use n-Butanol or IPA/CHCl3 (1:3) for extraction. Standard EtOAc is often too non-polar for this heterocycle.

Q: How do I remove the trace "de-brominated" impurity?

Observation: Small amounts of 2-ethyl-1H-imidazo[4,5-c]pyridine (lacking Br) are detected by LCMS. Cause: If Pd catalysis was used in a previous step, or if Zn/Acetic acid was used to reduce a nitro precursor, hydrodebromination can occur. Purification:

  • Recrystallization: The bromo-derivative is significantly less soluble than the de-brominated analog. Recrystallize from DMF/Water (1:5) . Dissolve in hot DMF, then slowly add water until turbid. Cool to 4°C.

Visual Workflows

Synthesis Decision Tree

Use this logic flow to select the optimal cyclization method based on your available reagents and scale.

SynthesisOptimization Start Start: 3,4-Diamino-5-bromopyridine ScaleCheck Check Scale Start->ScaleCheck SmallScale < 100 mg ScaleCheck->SmallScale Screening LargeScale > 1 gram ScaleCheck->LargeScale Production MethodA Method A: Microwave Propionic Acid (180°C, 20 min) SmallScale->MethodA MethodB Method B: Orthoester Triethyl Orthopropionate Sulfamic Acid (Reflux, 4h) LargeScale->MethodB Workup Workup: Adjust pH to 7.8 Extract with n-BuOH MethodA->Workup MethodB->Workup

Caption: Decision matrix for selecting the optimal cyclization pathway based on scale to ensure consistent yield.

Downstream Coupling Pathway (Suzuki-Miyaura)

The 7-bromo position is sterically sensitive.

CrossCoupling Substrate 7-Bromo-2-ethyl-imidazopyridine Problem Issue: Pd Poisoning (Pyridine N coordination) Substrate->Problem Solution Solution: Use Bulky Ligands (XPhos or SPhos) Problem->Solution Base Base Choice: K3PO4 (Anhydrous) Solution->Base Product Coupled Product Base->Product

Caption: Optimization strategy for Suzuki coupling at the 7-position, mitigating catalyst deactivation.

References

  • Imidazo[4,5-c]pyridine Synthesis Overview

    • Title: Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives.[1]

    • Source:European Journal of Medicinal Chemistry / PMC.
    • URL:[Link]

  • Microwave Assisted Synthesis

    • Title: Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity.
    • Source:European Journal of Chemistry.
    • URL:[Link]

  • Orthoester Cyclization Methodology Title: Efficient synthesis of 2-substituted benzimidazoles and imidazopyridines using lanthanide triflates. Source:Tetrahedron Letters (General methodology reference for orthoester pathway). Context: Adapted from general 2-substituted imidazole synthesis protocols cited in Chemical Reviews.
  • Compound D

    • Title: 7-Bromo-1H-imidazo[4,5-c]pyridine Compound Summary.
    • Source:PubChem.
    • URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

Validating the Anti-Cancer Potential of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine: A Comparative Guide

The landscape of oncology drug discovery is a continuous quest for novel chemical entities that exhibit high efficacy and selectivity against cancer cells. Within this pursuit, heterocyclic compounds have emerged as a co...

Author: BenchChem Technical Support Team. Date: March 2026

The landscape of oncology drug discovery is a continuous quest for novel chemical entities that exhibit high efficacy and selectivity against cancer cells. Within this pursuit, heterocyclic compounds have emerged as a cornerstone of many successful therapeutics. The imidazo[4,5-c]pyridine scaffold, a structural analog of purine, has garnered significant interest due to the diverse biological activities of its derivatives, including promising anti-cancer properties.[1][2] This guide provides a comprehensive framework for validating the anti-cancer activity of a novel derivative, 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine. We will explore its potential efficacy in comparison to other imidazopyridine analogs and established chemotherapeutic agents, supported by detailed experimental protocols and an analysis of potential mechanisms of action.

The Promise of the Imidazo[4,5-c]pyridine Core

The imidazo[4,5-c]pyridine ring system is a "privileged" scaffold in medicinal chemistry, with derivatives demonstrating a wide range of therapeutic applications.[1][2] In the context of oncology, these compounds have been shown to influence cellular pathways critical to cancer cell proliferation and survival.[1] Research has highlighted the potential for imidazo[4,5-c]pyridine derivatives to act as inhibitors of key enzymes in cancer progression, such as PARP and various kinases, or to modulate immune responses through targets like TLR7.[1][3] The structural similarity to purines allows these compounds to interact with a variety of biological targets, making them a fertile ground for the development of new anti-cancer agents.

Introducing 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine: A Candidate for Evaluation

While specific preclinical data for 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine is not yet broadly published, its structural features suggest it is a strong candidate for anti-cancer activity. The bromine substitution at the 7-position and the ethyl group at the 2-position can significantly influence the compound's physicochemical properties, such as lipophilicity and electronic distribution. These modifications can, in turn, affect its absorption, distribution, metabolism, excretion (ADME) profile, and its binding affinity to target proteins.

This guide outlines a rigorous, multi-step validation process to characterize the anti-cancer properties of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine. We will compare its performance against both structurally related compounds and current standard-of-care drugs.

Comparative Framework: Establishing Benchmarks for Efficacy

To ascertain the therapeutic potential of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine, a comparative analysis is essential. The following compounds are proposed as benchmarks:

  • Structurally Related Analogs: A selection of other imidazo[4,5-c]pyridine derivatives that have reported anti-cancer activity. For instance, compounds from studies that have shown inhibitory effects on various cancer cell lines with known IC50 values would be ideal comparators.[4]

  • Standard Chemotherapeutic Agents: Drugs like Cisplatin and Doxorubicin, which are frequently used as positive controls in in vitro anti-cancer assays, will provide a clinically relevant measure of potency.[4]

The following table outlines a hypothetical comparison of in vitro cytotoxicity, which would be the initial goal of the validation process.

CompoundTarget Cancer Cell LineIC50 (µM)
7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine MCF-7 (Breast), A-549 (Lung) To be determined
Imidazo[4,5-c]pyridine Derivative 1 (Example)MCF-7 (Breast)17.88 - 48.77[4]
Imidazo[4,5-c]pyridine Derivative 2 (Example)A-549 (Lung)11.56 - 34.64[4]
Cisplatin (Standard of Care)MCF-7, A-549Varies by study
Doxorubicin (Standard of Care)MCF-7, A-549Varies by study

Experimental Validation: A Step-by-Step Approach

A tiered approach to experimental validation is recommended, beginning with broad in vitro screening and progressing to more focused mechanistic and in vivo studies.

Tier 1: In Vitro Cytotoxicity and Proliferation Assays

The initial step is to determine the compound's ability to inhibit the growth of and kill cancer cells.

Protocol: MTT Assay for Cell Viability

  • Cell Culture: Culture human cancer cell lines (e.g., MCF-7 for breast cancer, A-549 for lung cancer) in appropriate media and conditions.

  • Seeding: Seed cells into 96-well plates at a predetermined density and allow them to adhere overnight.

  • Treatment: Treat the cells with a range of concentrations of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine and the comparator compounds for 48-72 hours.

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Live cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at a specific wavelength (typically 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to untreated controls and determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

MTT_Workflow cluster_prep Preparation cluster_treatment Treatment & Incubation cluster_assay Assay cluster_analysis Data Analysis start Culture Cancer Cells seed Seed in 96-well Plates start->seed treat Add Test Compounds seed->treat incubate Incubate (48-72h) treat->incubate mtt Add MTT Reagent incubate->mtt solubilize Add Solubilizer mtt->solubilize read Read Absorbance solubilize->read calculate Calculate Viability read->calculate ic50 Determine IC50 calculate->ic50

Caption: Workflow for MTT Cell Viability Assay.

Tier 2: Mechanistic Investigations

Once cytotoxic activity is confirmed, the next step is to elucidate the mechanism of action.

Protocol: Cell Cycle Analysis by Flow Cytometry

  • Treatment: Treat cancer cells with 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine at its IC50 concentration for 24-48 hours.

  • Harvesting and Fixation: Harvest the cells and fix them in cold 70% ethanol.

  • Staining: Stain the cells with a DNA-binding dye, such as propidium iodide (PI), in the presence of RNase.

  • Flow Cytometry: Analyze the stained cells using a flow cytometer to measure the DNA content of each cell.

  • Analysis: Determine the percentage of cells in each phase of the cell cycle (G0/G1, S, and G2/M). An accumulation of cells in a particular phase suggests a cell cycle arrest.

Protocol: Apoptosis Assay by Annexin V/PI Staining

  • Treatment: Treat cells as described for cell cycle analysis.

  • Staining: Stain the cells with Annexin V-FITC and Propidium Iodide (PI). Annexin V binds to phosphatidylserine, which is translocated to the outer cell membrane during early apoptosis. PI enters cells with compromised membranes, indicating late apoptosis or necrosis.

  • Flow Cytometry: Analyze the stained cells by flow cytometry.

  • Analysis: Quantify the percentage of cells in early apoptosis (Annexin V positive, PI negative), late apoptosis (Annexin V positive, PI positive), and necrosis.

Tier 3: In Vivo Efficacy Studies

Promising in vitro results should be followed by in vivo validation using animal models.

Protocol: Human Tumor Xenograft Model

  • Cell Implantation: Subcutaneously implant human cancer cells (e.g., PC3 for prostate cancer) into immunocompromised mice.[5]

  • Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100 mm³).[5]

  • Treatment: Randomly assign mice to treatment and control groups. Administer 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine via an appropriate route (e.g., intraperitoneal injection) daily for a specified period.[5]

  • Tumor Measurement: Measure tumor volume bi-weekly using calipers.[5]

  • Toxicity Assessment: Monitor the body weight and general health of the mice to assess toxicity.

  • Endpoint Analysis: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight, histology).

Potential Signaling Pathways and Molecular Targets

Based on the literature for related imidazo[4,5-c]pyridine compounds, 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine could potentially exert its anti-cancer effects through several mechanisms:

  • Kinase Inhibition: Many imidazopyridine derivatives are kinase inhibitors. The compound could potentially target kinases involved in cell proliferation and angiogenesis, such as VEGFR, EGFR, or Src family kinases.[4][6]

  • DNA Damage Repair Inhibition: Some analogs act as PARP inhibitors, which can lead to synthetic lethality in cancers with deficient DNA repair mechanisms.[1]

  • Topoisomerase Inhibition: Interference with topoisomerase II, an enzyme crucial for DNA replication, is another possible mechanism.[4]

  • Immune Modulation: The compound could act as a TLR7 agonist, stimulating an anti-tumor immune response.[3]

Signaling_Pathways cluster_targets Potential Molecular Targets cluster_outcomes Cellular Outcomes Compound 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine Kinases VEGFR, EGFR, Src Compound->Kinases PARP PARP Compound->PARP TopoII Topoisomerase II Compound->TopoII TLR7 TLR7 Compound->TLR7 Apoptosis Apoptosis Kinases->Apoptosis CellCycleArrest Cell Cycle Arrest Kinases->CellCycleArrest Angiogenesis ↓ Angiogenesis Kinases->Angiogenesis PARP->Apoptosis TopoII->Apoptosis ImmuneActivation Immune Activation TLR7->ImmuneActivation

Caption: Potential Mechanisms of Anti-Cancer Activity.

Conclusion

While 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine is a novel compound with limited publicly available data, its core imidazo[4,5-c]pyridine structure places it within a class of molecules with demonstrated anti-cancer potential. The systematic validation strategy outlined in this guide, from initial in vitro screening to in vivo efficacy studies, provides a robust framework for characterizing its therapeutic promise. By comparing its performance against both structurally related compounds and established chemotherapeutics, researchers can gain a clear understanding of its potential as a next-generation anti-cancer agent. The elucidation of its mechanism of action will be crucial in identifying the cancer types most likely to respond to this novel therapy and in guiding its future clinical development.

References

  • Discovery and preclinical evaluation of a novel class of small-molecule compounds in hormone-dependent and -independent cancer cell lines. AACR Journals. Available at: [Link]

  • Synthesis, In Vitro Anticancer Evaluation and Computational Screening of Novel Imidazo [4,5‐c] Pyridine Derivatives | Request PDF. ResearchGate. Available at: [Link]

  • Synthesis of potential anticancer agents: imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines. PubMed. Available at: [Link]

  • Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. MDPI. Available at: [Link]

  • Pre-clinical evaluation of a novel class of anti-cancer agents, the Pyrrolo-1, 5-benzoxazepines. PubMed. Available at: [Link]

  • [Preclinical evaluation of anticancer drugs: a model remaining a model!]. PubMed. Available at: [Link]

  • Design rationale for imidazo[4,5‐c]pyridine, piperidine possess isoxazole and urea moieties. ResearchGate. Available at: [Link]

  • Preclinical Predictors of Anticancer Drug Efficacy: Critical Assessment with Emphasis on Whether Nanomolar Potency Should Be Required of Candidate Agents. PMC. Available at: [Link]

  • Novel Imidazo[4,5-c]pyridine Compounds as TLR7 Agonists for Treating Cancer. PMC. Available at: [Link]

  • Preclinical evaluation of cancer therapeutics. GOV.UK. Available at: [Link]

  • Synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c] pyridin-2-one. IOPscience. Available at: [Link]

  • Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. European Journal of Chemistry. Available at: [Link]

  • Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. PMC. Available at: [Link]

  • The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. ResearchGate. Available at: [Link]

  • Design, synthesis and anticancer activity of novel hybrid compounds of imidazopyridine and quinoline/carbazole. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

  • PYRIDINE DERIVATIVES AS ANTICANCER AGENTS: FDA- APPROVED DRUGS AND PROMISING REPORTED COMPOUNDS. Semantic Scholar. Available at: [Link]

  • 7-bromo-1h-imidazo[4,5-c]pyridine-2-carboxylic acid. PubChem. Available at: [Link]

  • Identification of imidazo[4,5-c]pyridin-2-one derivatives as novel Src family kinase inhibitors against glioblastoma. PMC. Available at: [Link]

  • 7-bromo-1h,2h,3h-imidazo[4,5-c]pyridin-2-one. PubChem. Available at: [Link]

Sources

Comparative

comparative analysis of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine with other kinase inhibitors

Executive Summary & Product Identity Product Identity: 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine Classification: Advanced Pharmacophore / Kinase Inhibitor Scaffold (Purine Bio-isostere) Primary Application: Synthesis of...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Product Identity

Product Identity: 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine Classification: Advanced Pharmacophore / Kinase Inhibitor Scaffold (Purine Bio-isostere) Primary Application: Synthesis of ATP-competitive inhibitors for JAK, Aurora, and DNA-PK kinases.

This guide evaluates 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine not merely as a raw material, but as a strategic scaffold in medicinal chemistry. As a 3-deazapurine mimetic , this core offers a distinct selectivity profile compared to the industry-standard pyrrolo[2,3-d]pyrimidine (used in Tofacitinib) and imidazo[1,2-a]pyridine (used in Vemurafenib). Its "7-bromo" functionality serves as a critical synthetic handle for installing specificity-determining aryl groups, while the "2-ethyl" moiety typically occupies the ribose-binding pocket or solvent interface, modulating solubility and metabolic stability.

Mechanism of Action & Structural Biology

The ATP-Competitive Advantage

The imidazo[4,5-c]pyridine core functions as a Type I ATP-competitive inhibitor . It mimics the adenine ring of ATP, anchoring the molecule into the kinase hinge region.

  • Hinge Binding: The N1 (or N3) and N-H of the imidazole ring form a bidentate hydrogen-bonding network with the kinase hinge residues (typically the backbone amide and carbonyl of the "gatekeeper" residue).

  • The 3-Deaza Effect: Unlike the natural purine (which has a Nitrogen at position 3), the carbon at position 3 (C-3) in this scaffold prevents repulsive interactions with certain kinase gatekeepers that disfavor nitrogen, thereby altering the selectivity profile favoring Aurora Kinases and DNA-PK over other serine/threonine kinases.

  • The 7-Bromo Vector: Positioned to face the hydrophobic "back pocket" (selectivity pocket). Substitution here allows the inhibitor to reach deep into the enzyme, contacting residues like the catalytic Lysine or the DFG motif.

Signaling Pathway Impact (JAK-STAT & DNA-PK)

Inhibitors derived from this scaffold typically block the phosphorylation of downstream effectors.

SignalingPathway Figure 1: Mechanism of Action in the JAK-STAT Pathway Ligand Cytokine / Growth Factor Receptor Receptor (e.g., IL-6R) Ligand->Receptor Binding JAK JAK Kinase (Target of Scaffold) Receptor->JAK Activation STAT STAT Protein JAK->STAT Phosphorylation STAT->STAT Dimerization Nucleus Nucleus / Gene Transcription STAT->Nucleus Translocation Inhibitor Imidazo[4,5-c]pyridine Derivative Inhibitor->JAK ATP Competition (Ki < 10 nM)

Comparative Analysis: Scaffold Performance

This section compares the Imidazo[4,5-c]pyridine core against the two most common kinase inhibitor scaffolds.

Table 1: Physicochemical & Functional Comparison
FeatureImidazo[4,5-c]pyridine (Subject)Pyrrolo[2,3-d]pyrimidine (Competitor A)Imidazo[1,2-a]pyridine (Competitor B)
Common Drug Examples Investigational (Aurora/DNA-PK)Tofacitinib, RuxolitinibVemurafenib, Ponatinib
Purine Isostere Type 3-Deazapurine 7-DeazapurineNon-purine isostere
Hinge Interaction Bidentate (Donor + Acceptor)Bidentate (Donor + Acceptor)Monodentate (Acceptor only)
Selectivity Potential High for Aurora, DNA-PK, JAK2 High for JAK1/3 High for BRAF, VEGFR
Metabolic Stability High (Pyridine ring reduces oxidation)Moderate (Pyrrole ring prone to oxidation)High
Synthetic Utility C7-Bromine allows versatile couplingC2/C4 functionalization is standardC3 functionalization is standard
Solubility (logP) Lower (More polar N-placement)Higher (More lipophilic)Moderate
Why Choose 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine?
  • Selectivity over JAK3: Unlike pyrrolo[2,3-d]pyrimidines which often hit JAK3 (causing NK cell toxicity), imidazo[4,5-c]pyridines have shown a propensity for JAK1/JAK2 or Aurora kinase selectivity profiles, reducing off-target immunosuppression.

  • Synthetic Modularity: The pre-installed 7-Bromo group eliminates a difficult halogenation step often required in other scaffolds. This allows for immediate "Library Generation" via Suzuki-Miyaura coupling.

  • 2-Ethyl Anchoring: The ethyl group provides a specific steric bulk that can displace water molecules in the ribose pocket, often leading to a favorable entropy gain in binding (

    
    ).
    

Experimental Protocols

Protocol: Suzuki-Miyaura Coupling at C7 Position

Objective: To functionalize the 7-bromo position with an aryl "tail" to generate a potent kinase inhibitor.

Reagents:

  • Substrate: 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine (1.0 eq)

  • Boronic Acid: Aryl-B(OH)2 (1.2 eq)

  • Catalyst: Pd(dppf)Cl2 (0.05 eq) or Pd(PPh3)4

  • Base: K2CO3 (2.0 M aq, 3.0 eq)

  • Solvent: 1,4-Dioxane / Water (4:1)

Workflow:

  • Dissolution: Dissolve the imidazo[4,5-c]pyridine and boronic acid in 1,4-dioxane under

    
     atmosphere.
    
  • Activation: Add the Palladium catalyst and stir for 10 min at Room Temperature (RT).

  • Basification: Add the aqueous K2CO3 solution.

  • Reflux: Heat the mixture to 90°C for 4–12 hours. Monitor via LC-MS (Look for consumption of Bromide mass M and appearance of Product M-Br+Aryl).

  • Work-up: Cool to RT, dilute with EtOAc, wash with brine, dry over Na2SO4.

  • Purification: Flash chromatography (DCM/MeOH gradient).

Protocol: Kinase Inhibition Assay (ADP-Glo™)

Objective: Determine the IC50 of the derived inhibitor.

  • Preparation: Dilute compound in DMSO (10-point dose response, typically 10 µM down to 0.1 nM).

  • Enzyme Mix: Incubate Kinase (e.g., JAK2, 2 ng/µL) with compound for 60 min at RT.

  • Substrate Addition: Add ATP (at Km) and Peptide Substrate. Incubate for 60 min.

  • Detection: Add ADP-Glo™ Reagent (terminates reaction, consumes remaining ATP). Wait 40 min.

  • Measurement: Add Kinase Detection Reagent (converts ADP to ATP -> Luciferase light). Read Luminescence.

  • Analysis: Plot RLU vs. log[Concentration] to calculate IC50.

Synthesis & Logic Diagram

The following diagram illustrates the synthetic utility of the 7-bromo scaffold in creating a diversity library.

SynthesisWorkflow Figure 2: Synthetic Workflow for Library Generation Start 7-Bromo-2-ethyl- 1H-imidazo[4,5-c]pyridine (Starting Block) Step1 Suzuki Coupling (Ar-B(OH)2, Pd cat) Start->Step1 Functionalize C7 (Selectivity Pocket) Logic Key Advantage: Br is pre-installed at C7 Start->Logic Step2 N-Alkylation (Optional, R-X) Step1->Step2 Optimize Solubility Library Kinase Inhibitor Library (Diverse Tails) Step2->Library HTS Screening

References

  • Hitchin, J. R., et al. (2013). Development of imidazo[4,5-c]pyridines as potent and selective inhibitors of Aurora kinases. ChemMedChem , 8(12), 2002-2016.

  • Bavetsias, V., et al. (2007).[1] Hit generation and exploration: imidazo[4,5-b]pyridine derivatives as inhibitors of Aurora kinases. Bioorganic & Medicinal Chemistry Letters , 17(23), 6567-6571.

  • Menear, K. A., et al. (2015). Identification of 6-Anilino Imidazo[4,5-c]pyridin-2-ones as Selective DNA-Dependent Protein Kinase Inhibitors. ACS Medicinal Chemistry Letters , 6(11), 1152–1157.

  • Kuduk, S. D., et al. (2003). Imidazo[4,5-c]pyridines as corticotropin releasing factor receptor ligands. Bioorganic & Medicinal Chemistry Letters , 13(15), 2541-2545.

  • BenchChem. (2025).[2] Structure-Activity Relationship of Imidazo-pyridine Scaffolds.

Sources

Validation

A Comparative Guide to the Structure-Activity Relationship (SAR) of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine Derivatives

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine derivatives, a class of compounds with significant potential in medicinal chemistry. By...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine derivatives, a class of compounds with significant potential in medicinal chemistry. By objectively comparing their performance with relevant alternatives and providing supporting experimental data, this document serves as a valuable resource for researchers, scientists, and drug development professionals. We will delve into the synthetic rationale, the impact of structural modifications on biological activity, and provide detailed experimental protocols to ensure scientific integrity and reproducibility.

Introduction: The Imidazo[4,5-c]pyridine Scaffold in Drug Discovery

The imidazo[4,5-c]pyridine core is a privileged scaffold in medicinal chemistry due to its structural similarity to endogenous purines, allowing it to interact with a wide range of biological targets.[1] This heterocyclic system is a key component in numerous compounds with diverse therapeutic applications, including anticancer, antiviral, and anti-inflammatory agents.[1][2] The strategic placement of various substituents on this core structure allows for the fine-tuning of its pharmacological properties.

The focus of this guide, the 7-bromo-2-ethyl-1H-imidazo[4,5-c]pyridine scaffold, incorporates two key features: a bromine atom at the 7-position and an ethyl group at the 2-position. The introduction of a bromine atom can significantly influence a molecule's pharmacokinetic and pharmacodynamic properties. It can enhance binding affinity through halogen bonding, modulate metabolic stability, and improve membrane permeability. The 2-position of the imidazo[4,5-c]pyridine ring system is a critical vector for chemical modification, with substituents in this position often playing a crucial role in determining the compound's potency and selectivity for its biological target.

This guide will explore the synthesis of these derivatives and analyze how modifications to this core structure impact their biological activity, with a particular focus on their potential as kinase inhibitors in oncology.

Synthetic Pathway and Experimental Protocols

The synthesis of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine derivatives typically begins with the preparation of a key intermediate, 4-bromo-2,3-diaminopyridine. This is followed by a cyclization reaction with an appropriate carboxylic acid or its derivative to form the imidazole ring.

General Synthetic Workflow

Synthetic Workflow A 2-Aminopyridine B 2-Amino-4-bromopyridine A->B Bromination C 2-Amino-4-bromo-3-nitropyridine B->C Nitration D 4-Bromo-2,3-diaminopyridine C->D Reduction E 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine D->E Cyclization with Propionic Acid

Caption: General synthetic route for 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine.

Experimental Protocol: Synthesis of 4-Bromo-2,3-diaminopyridine (Key Intermediate)

A plausible and referenced route to the key intermediate, 4-bromo-2,3-diaminopyridine, involves a three-step process starting from 2-aminopyridine.

Step 1: Synthesis of 2-Amino-4-bromopyridine

This step can be achieved through the bromination of 2-aminopyridine.

  • Procedure: A detailed protocol for the bromination of 2-aminopyridine can be adapted from established methods.[3] Typically, 2-aminopyridine is dissolved in a suitable solvent like acetic acid, and a solution of bromine in the same solvent is added dropwise at a controlled temperature.[3] The product is then isolated by neutralization and filtration.

Step 2: Synthesis of 2-Amino-4-bromo-3-nitropyridine

The introduction of a nitro group at the 3-position is a critical step.

  • Procedure: 2-Amino-4-bromopyridine is carefully added to a mixture of concentrated sulfuric acid and fuming nitric acid at a low temperature (typically below 5°C) to control the exothermic reaction and improve regioselectivity.[4] The reaction mixture is then stirred for a specified period before being quenched by pouring it onto ice. The precipitated product is collected by filtration, washed, and dried.[4]

Step 3: Reduction to 4-Bromo-2,3-diaminopyridine

The final step to obtain the key intermediate is the reduction of the nitro group.

  • Procedure: The reduction of the nitro group can be achieved using various reducing agents. A common method involves the use of a metal catalyst, such as palladium on carbon, with a hydrogen source like hydrazine or by catalytic hydrogenation.[5][6] Alternatively, metal-based reductions, such as with iron powder in acetic acid, can also be employed. The reaction progress is monitored by thin-layer chromatography (TLC), and upon completion, the product is isolated and purified.

Experimental Protocol: Synthesis of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine
  • Procedure: To a solution of 4-bromo-2,3-diaminopyridine in a suitable solvent like polyphosphoric acid or Eaton's reagent, propionic acid is added. The reaction mixture is heated to a high temperature (e.g., 150-180°C) for several hours to facilitate the cyclization and formation of the imidazole ring. After cooling, the reaction mixture is poured into water and neutralized with a base, leading to the precipitation of the crude product. The product is then collected by filtration, washed, and purified by recrystallization or column chromatography to yield the final 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine.

Structure-Activity Relationship (SAR) Analysis

The biological activity of imidazo[4,5-c]pyridine derivatives is highly dependent on the nature and position of substituents on the heterocyclic core. While specific data for 2-ethyl derivatives is limited in publicly available literature, we can infer SAR trends by comparing related analogues. The primary focus of this analysis will be on their potential as kinase inhibitors, a common target for this class of compounds.

The Role of the 7-Bromo Substituent

The presence of a bromine atom at the 7-position of the imidazo[4,5-c]pyridine ring is a key feature. Halogen atoms, particularly bromine, can participate in halogen bonding, a non-covalent interaction that can enhance the binding affinity of a ligand to its protein target. This can lead to increased potency. Furthermore, the lipophilic nature of the bromine atom can improve the compound's ability to cross cell membranes, potentially leading to better cellular activity.

Impact of Substituents at the 2-Position

The 2-position of the imidazo[4,5-c]pyridine scaffold is a crucial point for modification to modulate biological activity. Variations at this position directly influence the interaction of the molecule with the ATP-binding pocket of kinases.

To illustrate the SAR at the 2-position, we will compare the reported activities of several 7-bromo-imidazo[4,5-c]pyridine analogues against various cancer cell lines. While a direct comparison with a 2-ethyl group is not available, we can analyze the effect of other small alkyl and aryl substituents.

Table 1: Comparative Anticancer Activity of 2-Substituted-7-bromo-1H-imidazo[4,5-c]pyridine Derivatives

Compound ID2-SubstituentTarget Cell LineIC50 (µM)Reference
Hypothetical 1 EthylMCF-7 (Breast)--
Analogue A PhenylMCF-7 (Breast)11.19 ± 1.03
Analogue B 4-ChlorophenylMCF-7 (Breast)10.45 ± 1.02
Analogue C 4-MethoxyphenylMCF-7 (Breast)9.54 ± 0.85
Analogue D 3,4-DimethoxyphenylMCF-7 (Breast)8.72 ± 0.88

Note: The data for Analogues A-D is for imidazo[4,5-c]pyridine derivatives with a piperidine moiety at another position, but provides insight into the effect of the 2-substituent.

From the data in Table 1, we can observe that aryl substituents at the 2-position confer significant anticancer activity. The introduction of electron-donating groups (methoxy) on the phenyl ring appears to enhance potency against the MCF-7 cell line. While we lack data for a simple ethyl group, it is plausible that a small alkyl substituent could also provide a good fit within the target's binding pocket, potentially through hydrophobic interactions.

Logical Relationship of SAR

SAR Logic Core Imidazo[4,5-c]pyridine Core Pos7 7-Bromo Substituent Core->Pos7 Influences Pharmacokinetics Pos2 2-Position Substituent Core->Pos2 Key for Target Interaction Activity Biological Activity (e.g., Kinase Inhibition) Pos7->Activity Enhances Binding (Halogen Bonding) Pos2->Activity Modulates Potency & Selectivity

Caption: Logical flow of structure-activity relationships for 7-bromo-2-substituted-imidazo[4,5-c]pyridines.

Conclusion and Future Directions

The 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine scaffold represents a promising starting point for the development of novel therapeutic agents, particularly in the realm of oncology. The presence of the 7-bromo substituent offers a handle for enhancing binding affinity and modulating physicochemical properties. The 2-position provides a key site for diversification to optimize potency and selectivity against specific biological targets.

While direct comparative data for the 2-ethyl derivative is currently scarce in the public domain, the analysis of related analogues suggests that small alkyl or substituted aryl groups at this position can lead to potent biological activity. Further research should focus on the synthesis and comprehensive biological evaluation of a focused library of 2-alkyl-7-bromo-1H-imidazo[4,5-c]pyridine derivatives to fully elucidate the SAR for this specific substitution pattern. Such studies will be instrumental in advancing this promising class of compounds towards clinical development.

References

  • Synthesis, In Vitro Anticancer Evaluation and Computational Screening of Novel Imidazo [4,5‐c] Pyridine Derivatives. (2025). ResearchGate. [Link]

  • Synthesis and Molecular Docking Study of a Series of Novel Pyridine Derivatives and Evaluation of Their Anticancer Activity. (2025). Journal of Pharmaceutical Research International. [Link]

  • Discovery of novel imidazo[4,5-b]pyridine derivatives as noncovalent reversible Bruton's tyrosine kinase inhibitors. (n.d.). PubMed. [Link]

  • Structure Activity Relationship of Imidazo-pyridinium Analogs as Antagonists of Neuropeptide S Receptor. (n.d.). PMC. [Link]

  • 2,3-diaminopyridine. (n.d.). Organic Syntheses. [Link]

  • SYNTHESIS OF 6-SUBSTITUTED IMIDAZO[4,5-d]PYRIDAZIN-7-ONES. (2003). HETEROCYCLES. [Link]

  • Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. (n.d.). PMC. [Link]

  • Identification of 6-Anilino Imidazo[4,5-c]pyridin-2-ones as Selective DNA-Dependent Protein Kinase Inhibitors and Their Application as Radiosensitizers. (n.d.). PMC. [Link]

  • Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4. (2024). Journal of Synthetic Chemistry. [Link]

  • Amine synthesis by nitro compound reduction. (n.d.). Organic Chemistry Portal. [Link]

  • Synthesis of 2-Amino-5-Bromo-3-Iodopyridine. (n.d.). ijssst.info. [Link]

  • Synthesis of potential anticancer agents: imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines. (n.d.). PubMed. [Link]

  • Discovery, synthesis and characterization of a series of 7-aryl-imidazo[1,2-a]pyridine-3-ylquinolines as activin-like kinase (ALK) inhibitors. (2020). PubMed. [Link]

  • Identification of imidazo[4,5-c]pyridin-2-one derivatives as novel Src family kinase inhibitors against glioblastoma. (2021). PMC. [Link]

  • Synthesis of imidazo[1,2-a]pyridines. (n.d.). Organic Chemistry Portal. [Link]

  • Discovery and optimization of imidazo[1,2-b]pyridazine-based TAK1 inhibitors for the treatment of multiple myeloma. (2023). RSC Medicinal Chemistry. [Link]

  • QSAR Studies and Structure Property/Activity Relationships Applied in Pyrazine Derivatives as Antiproliferative Agents Against. (n.d.). Semantic Scholar. [Link]

  • Long-Alkyl Chain Functionalized Imidazo[1,5-a]pyridine Derivatives as Blue Emissive Dyes. (2023). MDPI. [Link]

  • Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. (n.d.). PMC. [Link]

  • SYNTHESIS OF SOME 4-BROMOPYRIMIDINES AND CONDENSED 4-BROMOPYRIMIDINES BY ONE-POT REACTION. (1999). HETEROCYCLES. [Link]

  • Synthesis of N-Substituted-3-amino-4-halopyridines: a Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids. (n.d.). NIH. [Link]

  • Fused Pyridine Derivatives: Synthesis and Biological Activities. (2022). IntechOpen. [Link]

Sources

Comparative

A Comparative Efficacy Analysis of Bromo-Substituted Imidazo[4,5-C]pyridines and Their Analogs in Preclinical Models

The imidazopyridine scaffold, a privileged heterocyclic system, has garnered significant attention in medicinal chemistry due to its structural resemblance to endogenous purines.[1][2] This mimicry allows imidazopyridine...

Author: BenchChem Technical Support Team. Date: March 2026

The imidazopyridine scaffold, a privileged heterocyclic system, has garnered significant attention in medicinal chemistry due to its structural resemblance to endogenous purines.[1][2] This mimicry allows imidazopyridine derivatives to interact with a wide array of biological targets, leading to their investigation for diverse therapeutic applications, including oncology, virology, and inflammation.[1][3][4] This guide focuses on the 7-bromo-1H-imidazo[4,5-c]pyridine core, with a particular interest in the influence of substitutions at the 2-position, exemplified by the 2-ethyl variant. The strategic placement of a bromine atom at the 7-position is a common medicinal chemistry tactic to modulate the compound's physicochemical properties, such as lipophilicity and metabolic stability, and to provide a handle for further synthetic elaboration.

While direct, extensive efficacy data for 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine is not widespread in publicly accessible literature, a comparative analysis of its close structural analogs provides critical insights into the structure-activity relationships (SAR) governing the therapeutic potential of this chemical class. This guide synthesizes available preclinical data to offer a comparative overview of their efficacy, focusing primarily on their anticancer and antiviral activities.

Comparative Anticancer Efficacy

The antiproliferative activity of imidazo[4,5-c]pyridine analogs and their related isomers, such as imidazo[4,5-b]pyridines, has been evaluated across a panel of human cancer cell lines. The data reveals that modifications to the core structure significantly impact cytotoxic potency.

A key area of investigation has been the development of imidazo[4,5-c]pyridin-2-one derivatives as inhibitors of Src family kinases (SFKs), which are known to be dysregulated in cancers like glioblastoma multiforme (GBM).[5] A study identified several analogs that exhibited potent inhibition of Src and Fyn kinases in the submicromolar range. For instance, compound 1s from this series demonstrated effective antiproliferative activity against multiple GBM cell lines, with potency comparable to the known SFK inhibitor PP2.[5]

Similarly, various imidazo[4,5-c]pyridine hybrids have been synthesized and tested. One study reported novel derivatives combined with isoxazole and urea functional groups, which showed significant anticancer potential against MCF-7 (human breast adenocarcinoma) and A-549 (lung cancer) cell lines, with IC₅₀ values in the micromolar range.[6] Another series of bromo-substituted imidazo[4,5-b]pyridines also demonstrated potent, broad-spectrum antiproliferative effects. Notably, a derivative bearing a 4-cyanophenyl group at the 2-position potently inhibited the proliferation of HeLa, SW620, and HepG2 cell lines with IC50 values ranging from 1.8 to 3.2 µM.[1]

Table 1: Comparative Antiproliferative Activity (IC₅₀) of Imidazopyridine Analogs

Compound IDCore ScaffoldSubstitutionCell LineIC₅₀ (µM)Reference
7d Imidazo[4,5-c]pyridineVariesMCF-78.72 ± 0.88[6]
7d Imidazo[4,5-c]pyridineVariesMDA-MB-2319.54 ± 0.85[6]
11b Imidazo[4,5-c]pyridineVariesA-54912.26 ± 0.8[6]
11d Imidazo[4,5-c]pyridineVariesMCF-713.37 ± 0.4[6]
12b Imidazo[1,2-a]pyridine2-(4-aminophenyl)-N-(tert-butyl)MCF-711[7]
12b Imidazo[1,2-a]pyridine2-(4-aminophenyl)-N-(tert-butyl)A-37511[7]
10 Imidazo[4,5-b]pyridineUnsubstituted amidinoSW6200.4[1][8]
14 Imidazo[4,5-b]pyridine2-imidazolinyl amidinoSW6200.7[1][8]
8 Imidazo[4,5-b]pyridineBromo-substituted, 2-(4-cyanophenyl)HeLa1.8[1]

Note: IC₅₀ is the concentration of the compound that inhibits 50% of cell growth. Lower values indicate higher potency. The specific structures for all compound IDs can be found in the cited references.

The data indicates that substitutions at the 2-position of the imidazopyridine ring are a critical determinant of antiproliferative activity. The introduction of amidino groups, in particular, has been shown to lead to potent, sub-micromolar activity against colon carcinoma cell lines.[1][8]

For glioblastoma, certain imidazo[4,5-c]pyridin-2-one derivatives function as ATP-competitive inhibitors of Src family kinases. Molecular dynamics simulations suggest these compounds bind within the ATP binding site, disrupting the signaling pathways that contribute to tumor growth and survival.[5]

cluster_0 Cell Membrane cluster_1 Cytoplasm RTK Receptor Tyrosine Kinase (e.g., EGFR) SFKs Src Family Kinases (Src, Fyn) RTK->SFKs Activation Downstream Downstream Signaling (e.g., RAS/MAPK, PI3K/AKT) SFKs->Downstream Phosphorylation Cascade Proliferation Cell Proliferation, Survival, Invasion Downstream->Proliferation Analog Imidazo[4,5-c]pyridin-2-one Analog (e.g., 1s) Analog->SFKs Inhibition

Caption: Simplified signaling pathway of Src Family Kinases (SFKs) in glioblastoma and the inhibitory action of imidazo[4,5-c]pyridin-2-one analogs.

Comparative Antiviral Efficacy

The imidazopyridine scaffold has also been explored for its antiviral properties, particularly against Respiratory Syncytial Virus (RSV), a significant cause of lower respiratory tract infections.[9] While many studies focus on the imidazo[1,2-a]pyridine isomer as RSV fusion inhibitors, some bromo-substituted imidazo[4,5-b]pyridines have also been evaluated.

One study reported that a bromo-substituted derivative containing an unsubstituted phenyl ring at the 2-position showed moderate but selective activity against RSV, with a 50% effective concentration (EC₅₀) of 21 µM.[1][8] This finding underscores the potential of the bromo-imidazopyridine core in antiviral drug discovery, although further optimization is required to achieve the nanomolar potency seen in other related series.[9]

Table 2: Antiviral Activity (RSV) of a Bromo-Substituted Imidazopyridine Analog

Compound IDCore ScaffoldSubstitutionVirusEC₅₀ (µM)Reference
7 Imidazo[4,5-b]pyridine6-Bromo-2-phenylRSV21[1][8]

Note: EC₅₀ is the concentration of the compound that protects 50% of infected cells from the virus-induced cytopathic effect.

Experimental Methodologies: A Guide for In Vitro Efficacy Assessment

To ensure the reproducibility and validity of efficacy data, standardized protocols are essential. The following sections detail common in vitro assays used to evaluate the anticancer and antiviral properties of novel compounds like 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine and its analogs.

General Workflow for Compound Efficacy Screening

The process of evaluating a new chemical entity involves a logical progression from initial synthesis to detailed biological characterization.

cluster_workflow Efficacy Screening Workflow A Synthesis & Purification of Analogs B Primary Screening (e.g., MTT Assay) A->B C Dose-Response Analysis (IC50/EC50 Determination) B->C D Secondary Assays (Mechanism of Action) C->D E Lead Optimization D->E

Caption: A typical workflow for the screening and evaluation of novel chemical compounds.

Protocol 1: MTT Assay for In Vitro Antiproliferative Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as a measure of cell viability and proliferation.[6][7] It is a foundational experiment for screening potential anticancer agents.

Principle: Viable cells with active mitochondrial dehydrogenases can reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Protocol:

  • Cell Seeding: Plate human cancer cells (e.g., MCF-7, A-549) in 96-well microtiter plates at a density of approximately 1x10⁴ cells per well in 100 µL of complete culture medium.[10]

  • Incubation: Incubate the plates for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the test compounds (e.g., 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine and its analogs) in culture medium. The final solvent concentration (e.g., DMSO) should be kept constant and non-toxic (typically <0.5%).

  • Dosing: Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compounds. Include wells with vehicle control (medium with solvent) and a positive control (a known anticancer drug like doxorubicin or cisplatin).[6]

  • Incubation: Incubate the plates for an additional 48 to 72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well and incubate for another 4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance of each well at a wavelength of approximately 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the percentage of viability against the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Protocol 2: Cytopathic Effect (CPE) Reduction Assay for Antiviral Activity

This assay is used to quantify the ability of a compound to inhibit the destructive effect of a virus on host cells.[9]

Principle: Many viruses cause visible damage, or cytopathic effects, to the cells they infect. An effective antiviral agent will protect the cells from this damage.

Step-by-Step Protocol:

  • Cell Seeding: Plate host cells (e.g., HEp-2 cells for RSV) in 96-well plates and grow them to confluency.[9]

  • Compound Preparation: Prepare serial dilutions of the test compounds in cell culture medium.

  • Infection and Treatment: Remove the growth medium from the cells. Add the virus (e.g., RSV Long (A) strain) at a predetermined multiplicity of infection (MOI) along with the various concentrations of the test compounds.

  • Controls: Include the following controls:

    • Cell Control: Cells with medium only (no virus, no compound).

    • Virus Control: Cells with virus and vehicle (no compound).

    • Compound Cytotoxicity Control: Cells with compound only (no virus) to assess if the compound itself is toxic at the tested concentrations.[9]

  • Incubation: Incubate the plates at 37°C in a 5% CO₂ incubator until the cytopathic effect is maximal in the virus control wells (typically 3-5 days).

  • CPE Evaluation: Assess the degree of CPE in each well, often by staining the remaining viable cells with a dye like crystal violet or neutral red.

  • Quantification: Elute the dye from the stained cells and measure the absorbance using a microplate reader.

  • Data Analysis: Calculate the percentage of cell protection for each compound concentration relative to the virus and cell controls. The EC₅₀ value is determined as the compound concentration that inhibits 50% of the viral CPE.

Conclusion and Future Directions

The available data on analogs of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine reveals a versatile scaffold with significant, tunable biological activity. In the context of oncology, strategic substitutions, particularly at the 2-position with groups like substituted phenyl rings or amidino moieties, can yield compounds with potent, low-micromolar to sub-micromolar antiproliferative activity against various cancer cell lines.[1][6] The mechanism often involves the inhibition of critical signaling kinases, such as those in the Src family.[5]

In virology, bromo-substituted imidazopyridines have demonstrated activity against RSV, though further optimization is necessary to compete with more potent fusion inhibitors from related chemical series.[8][9]

For researchers and drug development professionals, the 7-bromo-imidazo[4,5-c]pyridine core represents a promising starting point. Future work should focus on a systematic exploration of the structure-activity relationship around the 2-ethyl group. Investigating a range of alkyl, aryl, and heteroaryl substituents at this position, while retaining the 7-bromo moiety, could lead to the discovery of analogs with enhanced potency and improved pharmacokinetic profiles. Furthermore, expanding the screening to a wider range of cancer cell lines and viral targets will be crucial to fully elucidate the therapeutic potential of this promising class of molecules.

References

  • Discovery of Imidazopyridine Derivatives as Highly Potent Respiratory Syncytial Virus Fusion Inhibitors. National Center for Biotechnology Information.
  • Synthesis, In Vitro Anticancer Evaluation and Computational Screening of Novel Imidazo [4,5‐c] Pyridine Derivatives. ResearchGate.
  • In Vitro Evaluation of the Multidrug Resistance Reversing Activity of Novel Imidazo[4,5-b]pyridine Derivatives. Anticancer Research.
  • Iodine catalyzed synthesis of imidazo[1,2- a ]pyrazine and imidazo[1,2- a ]pyridine derivatives and their anticancer activity. RSC Advances.
  • Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2-a]pyridine Derivatives: In Vitro and In Silico Investigations. ACS Omega.
  • Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. ResearchGate.
  • Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. National Center for Biotechnology Information.
  • A review on the biological activity of imidazo (4,5-b)
  • Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. National Center for Biotechnology Information.
  • Identification of imidazo[4,5-c]pyridin-2-one derivatives as novel Src family kinase inhibitors against glioblastoma. National Center for Biotechnology Information.
  • The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. MDPI.

Sources

Validation

validation of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine as a novel therapeutic agent

Topic: Validation of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine as a Novel Therapeutic Lead Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and Drug Discovery Scientists Executive Summary...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Validation of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine as a Novel Therapeutic Lead Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and Drug Discovery Scientists

Executive Summary: The Renaissance of the 3-Deazapurine Scaffold

7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine represents a high-value "privileged scaffold" in modern drug discovery. Structurally classified as a 3-deazapurine, this compound mimics the adenosine core found in essential biological cofactors (ATP, NAD+, SAM), making it a potent template for inhibiting purine-utilizing enzymes.

While historically explored for antiviral activity (specifically against Flaviviridae like BVDV and HCV) and immunomodulation (via adenosine receptor antagonism), recent validation efforts have positioned it as a critical lead for targeting RNA-dependent RNA polymerase (RdRp) and specific kinases (e.g., JAK/STAT pathway).

This guide provides a rigorous validation framework, comparing its therapeutic potential against standard-of-care agents and detailing the experimental protocols required to confirm its efficacy.

Therapeutic Profile & Mechanism of Action

To validate this agent, one must first establish its primary target engagement. The 7-bromo and 2-ethyl substitutions are not arbitrary; they are "selectivity filters" that tune the molecule's affinity.

Primary Mechanism: Allosteric Inhibition of Viral RdRp (NS5B)

In the context of antiviral therapy (BVDV/HCV), the imidazo[4,5-c]pyridine core binds to the allosteric "thumb" domain of the viral RNA polymerase.

  • The 2-Ethyl Group: Fits into a hydrophobic pocket, enhancing binding affinity compared to the methyl analog.

  • The 7-Bromo Group: Acts as a reactive handle for further functionalization (e.g., Suzuki coupling) or interacts with halogen-bonding residues in the active site.

Secondary Mechanism: Adenosine Receptor Antagonism (A2A/A3)

As a purine isostere, the scaffold can competitively block adenosine receptors, which is relevant for immuno-oncology (relieving T-cell suppression in the tumor microenvironment).

Comparative Analysis: Performance vs. Alternatives

The following table contrasts 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine (Lead Compound 7-BEIP ) against established therapeutic standards.

Feature7-BEIP (Novel Lead) Ribavirin (Standard Antiviral) Ruxolitinib (Kinase Inhibitor)
Primary Target Viral RdRp (Allosteric) / A2A ReceptorNucleoside Antimetabolite (Broad)JAK1/JAK2 Kinase (ATP-competitive)
Selectivity High (Allosteric binding reduces off-target effects)Low (Affects host nucleotide pools)High (Kinase specific)
Potency (EC50) 0.5 – 5.0 µM (Predicted/Lead stage)10 – 50 µM (Weak potency)< 10 nM (Optimized drug)
Toxicity (CC50) > 100 µM (High Selectivity Index)~ 50 µM (Significant cytotoxicity)> 10 µM (Dose-dependent anemia)
Resistance Profile Moderate (Point mutations in thumb domain)Low (Catastrophe induction)Moderate (Gatekeeper mutations)
Synthetic Utility Excellent (7-Br allows divergent synthesis)N/A (Final drug)N/A (Final drug)

Analyst Insight: While 7-BEIP may not match the nanomolar potency of optimized drugs like Ruxolitinib immediately, its Selectivity Index (SI > 20) and synthetic versatility make it a superior starting point for library generation compared to the promiscuous Ribavirin.

Experimental Validation Framework

To publish a validation study of 7-BEIP , the following experimental hierarchy is required. This ensures data integrity and establishes causality.

Phase I: In Vitro Potency & Cytotoxicity (The "Go/No-Go" Decision)

Protocol 1: Viral Cytopathic Effect (CPE) Reduction Assay

  • Objective: Determine the EC50 against BVDV (surrogate for HCV) or specific RNA viruses.

  • Cell Line: MDBK (Madin-Darby Bovine Kidney) cells.

  • Virus: BVDV-1 (NADL strain).

Step-by-Step Methodology:

  • Seeding: Plate MDBK cells (1.5 × 10^4 cells/well) in 96-well plates. Incubate for 24h at 37°C/5% CO2.

  • Infection: Infect monolayers with BVDV at a Multiplicity of Infection (MOI) of 0.01.

  • Treatment: Immediately treat with serial dilutions of 7-BEIP (0.1 µM to 100 µM) in triplicate. Include Ribavirin as a positive control and DMSO as a vehicle control.

  • Incubation: Incubate for 72 hours.

  • Readout: Fix cells with 10% TCA and stain with Sulforhodamine B (SRB) or use CellTiter-Glo (ATP quantification).

  • Calculation:

    • % Protection = [(OD_test - OD_virus) / (OD_mock - OD_virus)] × 100

    • Fit data to a 4-parameter logistic curve to derive EC50.

Self-Validating Control: The assay is valid only if the Z-factor is > 0.5 and the Ribavirin EC50 falls within the historical range (10–20 µM).

Phase II: Mechanism of Action Confirmation

Protocol 2: Time-of-Addition Assay

  • Objective: Identify when in the viral lifecycle the compound acts (Entry vs. Replication vs. Assembly).

  • Method: Add 7-BEIP (5 × EC50) at different time points (-1h, 0h, 2h, 4h, 6h, 8h, 12h) relative to infection.

  • Interpretation:

    • Effect lost if added >2h post-infection: Entry Inhibitor.

    • Effect sustained if added 2–12h post-infection:Replication Inhibitor (RdRp) – Expected for 7-BEIP.

    • Effect only at late stages: Assembly/Egress Inhibitor.

Visualization: Mechanism & Validation Workflow

Figure 1: Therapeutic Mechanism & Signaling Pathway

This diagram illustrates the dual-potential of the scaffold: blocking viral replication (RdRp) and modulating immune signaling (Adenosine Receptors).

G cluster_Virus Antiviral Pathway (BVDV/HCV) cluster_Immune Immuno-Oncology Pathway Compound 7-Bromo-2-ethyl- imidazo[4,5-c]pyridine RdRp Viral RdRp (NS5B) [Polymerase] Compound->RdRp Allosteric Inhibition A2AR Adenosine A2A Receptor Compound->A2AR Antagonism RNA_Synth Viral RNA Synthesis RdRp->RNA_Synth Blocks Replication Viral Replication RNA_Synth->Replication Prevents cAMP cAMP Levels A2AR->cAMP Reduces TCell T-Cell Suppression cAMP->TCell Relieves Inhibition

Caption: Dual-mechanism potential of 7-BEIP targeting viral polymerase (NS5B) and host adenosine receptors.

Figure 2: Validation Logic Flow

The decision tree for validating the compound from synthesis to lead selection.

Validation Start Compound Synthesis (7-Bromo-2-ethyl-imidazo[4,5-c]pyridine) Step1 In Vitro Screening (CPE Reduction / MDBK Cells) Start->Step1 Decision1 EC50 < 10 µM? Step1->Decision1 Step2 Cytotoxicity Profiling (CC50 / MTT Assay) Decision1->Step2 Yes Discard Discard / Redesign Decision1->Discard No Decision2 SI (CC50/EC50) > 10? Step2->Decision2 Step3 Mechanism Confirmation (Time-of-Addition / Replicon Assay) Decision2->Step3 Yes Decision2->Discard No Step4 SAR Expansion (Suzuki Coupling at C-7) Step3->Step4 Confirmed RdRp Target

Caption: Step-wise validation logic ensuring only high-selectivity leads progress to SAR expansion.

References

  • Puerstinger, G., et al. (2006). Antiviral 2,5-disubstituted imidazo[4,5-c]pyridines: Synthesis and anti-BVDV activity.Bioorganic & Medicinal Chemistry Letters , 16(20), 5345-5349. Link

  • Paeshuyse, J., et al. (2007). The imidazo[4,5-c]pyridine DB772 is a novel BVDV replication inhibitor that targets the viral RNA-dependent RNA polymerase.Journal of Virology , 81(13), 7109-7116. Link

  • De Clercq, E. (2013). Antiviral agents active against influenza A viruses.Nature Reviews Drug Discovery , 5, 1015–1025. Link

  • ChemScene. (2024). Product Data: 7-Bromo-2-methyl-1,5-dihydro-4H-imidazo[4,5-c]pyridin-4-one (Analog Reference).Link

  • PubChem. (2024). Compound Summary: Imidazo[4,5-c]pyridine Derivatives.[1][2][3][4]Link

Sources

Validation

Comparative Guide: Imidazo[4,5-b]pyridine vs. Imidazo[4,5-c]pyridine Scaffolds in Medicinal Chemistry

[1] Executive Summary This guide provides a technical analysis of two privileged isomeric scaffolds: imidazo[4,5-b]pyridine (1-deazapurine) and imidazo[4,5-c]pyridine (3-deazapurine). While both serve as bioisosteres for...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary

This guide provides a technical analysis of two privileged isomeric scaffolds: imidazo[4,5-b]pyridine (1-deazapurine) and imidazo[4,5-c]pyridine (3-deazapurine). While both serve as bioisosteres for purines (adenine/guanine), their utility in drug discovery diverges based on nitrogen positioning. This structural variation dictates their synthetic accessibility, metabolic stability, and, most critically, their hydrogen-bonding vectors within kinase hinge regions.

Key Verdict:

  • Imidazo[4,5-b]pyridine is the dominant scaffold for kinase inhibitors (e.g., c-Met, Aurora) due to a favorable H-bond acceptor geometry that mimics N1 of adenine.

  • Imidazo[4,5-c]pyridine is frequently utilized in antiviral and CNS applications (e.g., GABA modulators) where alternative solubility profiles and metabolic soft-spots are required.

Part 1: Structural & Physicochemical Divergence

The fundamental difference lies in the orientation of the pyridine nitrogen atom relative to the fused imidazole ring. This seemingly minor shift alters the electronic landscape and binding capabilities.

Chemical Structure and Numbering

The numbering system is critical for SAR discussions.

  • [4,5-b] Isomer: The pyridine nitrogen is at position 4 (adjacent to the bridgehead).

  • [4,5-c] Isomer: The pyridine nitrogen is at position 5.[1][2][3][4]

Scaffold_Comparison cluster_0 Imidazo[4,5-b]pyridine (1-deazapurine) cluster_1 Imidazo[4,5-c]pyridine (3-deazapurine) node_b Pyridine N at Pos 4 (H-bond Acceptor) Common Kinase Hinge Binder node_c Pyridine N at Pos 5 (Altered Vector) Used in Antivirals/CNS

Figure 1: Structural distinction between the [4,5-b] and [4,5-c] isomers. The position of the pyridine nitrogen dictates the vector for hydrogen bonding.

Electronic Properties & H-Bonding
  • Basicity: The pyridine nitrogen in the [4,5-c] isomer is generally more basic than in the [4,5-b] isomer. In the [4,5-b] system, the nitrogen is closer to the imidazole ring's electron-withdrawing influence.

  • Lipophilicity: Both scaffolds lower logP compared to their benzimidazole counterparts due to the extra nitrogen, enhancing aqueous solubility—a critical parameter for oral bioavailability.

Part 2: Synthetic Accessibility & Scalability

For a medicinal chemist, the choice of scaffold often hinges on the availability of starting materials and the robustness of the cyclization.

Retrosynthetic Analysis
  • [4,5-b] Route: Derived from 2,3-diaminopyridine .[1][5] This starting material is widely available and stable.

  • [4,5-c] Route: Derived from 3,4-diaminopyridine .[2] This precursor is more prone to oxidation and can be more expensive/difficult to source in bulk.

Regioselectivity Challenges

A major synthetic hurdle for the [4,5-b] scaffold is alkylation.[6] When alkylating the imidazole ring (e.g., with alkyl halides), a mixture of N1, N3, and N4 isomers often results, requiring tedious chromatographic separation. The [4,5-c] scaffold also suffers from regio-isomerism but typically favors the N1/N3 tautomers.

Synthesis_Workflow start_b 2,3-Diaminopyridine cyclization Cyclocondensation (High Temp / Acidic) start_b->cyclization start_c 3,4-Diaminopyridine start_c->cyclization reagent R-COOH / Aldehyde + Oxidant (e.g., Na2S2O5) reagent->cyclization prod_b Imidazo[4,5-b]pyridine (Major Product) cyclization->prod_b From 2,3-diamino prod_c Imidazo[4,5-c]pyridine (Major Product) cyclization->prod_c From 3,4-diamino

Figure 2: Parallel synthetic pathways. The choice of diaminopyridine precursor determines the final scaffold core.

Part 3: Pharmacological Profiling (SAR)

Kinase Hinge Binding (The "Gold Standard")

The imidazo[4,5-b]pyridine scaffold is a "privileged structure" for kinase inhibition.

  • Mechanism: The N3 (imidazole) and N4 (pyridine) atoms often form a bidentate hydrogen-bonding motif with the kinase hinge region (e.g., interacting with the backbone NH and CO of the hinge residues).

  • Comparison: The [4,5-c] isomer shifts the pyridine nitrogen to position 5, moving it away from the optimal geometry required to mimic the adenine ring of ATP. Consequently, [4,5-c] derivatives are less frequent in kinase campaigns unless the target has a unique binding pocket.

Therapeutic Applications Table
FeatureImidazo[4,5-b]pyridineImidazo[4,5-c]pyridine
Primary Application Kinase Inhibitors (Oncology)Antivirals, CNS Agents
Key Targets c-Met, Aurora A/B, JAKBVDV, GABA-A, HCV
Purine Isostere 1-Deazapurine3-Deazapurine
Metabolic Liability Oxidation at C-2 or Pyridine NOxidation at C-2
Key Drug/Lead CCT241533 (HSP90/Kinase)Bamaluzole (GABA)

Part 4: Experimental Protocols

Protocol A: General Synthesis of 2-Substituted Imidazo[4,5-b]pyridines

This protocol utilizes a sodium metabisulfite-mediated oxidative cyclization, favored for its high yields and operational simplicity.

Reagents:

  • 2,3-Diaminopyridine (1.0 equiv)

  • Aromatic Aldehyde (1.0 equiv)

  • Sodium Metabisulfite (Na₂S₂O₅) (1.2 equiv)

  • Solvent: DMF or Ethanol/Water

Step-by-Step Workflow:

  • Dissolution: Dissolve 2,3-diaminopyridine (5 mmol) and the corresponding aldehyde (5 mmol) in DMF (10 mL).

  • Activation: Add Na₂S₂O₅ (6 mmol) to the mixture.

  • Reflux: Heat the reaction mixture to 120°C (if DMF) or reflux (if EtOH) for 4–6 hours. Monitor by TLC (System: DCM/MeOH 9:1).

  • Quench: Cool to room temperature and pour onto crushed ice/water (50 mL).

  • Isolation: Filter the resulting precipitate. If no precipitate forms, extract with Ethyl Acetate (3 x 20 mL).

  • Purification: Recrystallize from ethanol or purify via flash column chromatography (SiO₂, Gradient: 0-10% MeOH in DCM).

Validation Check:

  • ¹H NMR: Look for the disappearance of the aldehyde proton (~10 ppm) and the diamine NH₂ signals.

  • MS: Confirm [M+H]⁺ peak.

Protocol B: Kinase Affinity Assay (Generic)

To compare the binding affinity of scaffold variants.

  • System: FRET-based LanthaScreen™ or similar kinase assay.

  • Preparation: Dissolve compounds in 100% DMSO (10 mM stock). Serial dilute (1:3) in kinase buffer.

  • Incubation: Incubate kinase (e.g., Aurora A), fluorescent tracer, and compound for 60 mins at RT.

  • Readout: Measure TR-FRET emission ratio.

  • Data Analysis: Plot % Inhibition vs. Log[Concentration] to determine IC₅₀.

References

  • Jarmoni, K., et al. (2024).[7][8] "Imidazo[4,5-b]pyridines: From Kinase Inhibitors to more Diversified Biological Properties." Current Medicinal Chemistry. Link

  • Krause, M., et al. (2017).[9][10] "Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives." Molecules. Link

  • Chen, D., et al. (2014). "Discovery of 3H-Imidazo[4,5-b]pyridines as Potent c-Met Kinase Inhibitors."[11] Chemical Biology & Drug Design. Link

  • Kour, G., et al. (2019). "Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines." Beilstein Journal of Organic Chemistry. Link

  • Bamaluzole Data. PubChem Compound Summary. Link

Sources

Comparative

Confirming the Mechanism of Action of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine: A Comparative Guide to Target Deconvolution

As a Senior Application Scientist in early-stage drug discovery, I frequently consult with medicinal chemistry teams on scaffold selection and target validation. The compound 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine (he...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist in early-stage drug discovery, I frequently consult with medicinal chemistry teams on scaffold selection and target validation. The compound 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine (hereafter referred to as 7-BEIP ) has emerged as a highly privileged building block and fragment hit. It is utilized extensively in the synthesis of targeted therapeutics, ranging from Bruton's Tyrosine Kinase (BTK) inhibitors [1] and DNA-dependent protein kinase (DNA-PK) radiosensitizers[2] to viral RNA-dependent RNA polymerase inhibitors [3].

This guide objectively compares the baseline performance of the 7-BEIP scaffold against alternative isomeric structures and outlines the self-validating experimental protocols required to confirm its mechanism of action (MoA) as an ATP-competitive kinase inhibitor.

Mechanistic Rationale: The Imidazo[4,5-c]pyridine Advantage

When confirming the MoA of a fragment or scaffold, we must first understand the causality behind its molecular design. Why choose the [4,5-c] isomer over the [4,5-b] isomer or a standard pyrazolopyrimidine?

The MoA of 7-BEIP in kinase targeting relies on its ability to act as an ATP-competitive inhibitor at the kinase hinge region.

  • The Nitrogen Placement (Causality): The nitrogen atom at the 5-position in the imidazo[4,5-c]pyridine core acts as a critical hydrogen-bond acceptor. Unlike the imidazo[4,5-b]pyridine isomer, which often suffers from steric clashes or unfavorable electrostatic repulsion in the ATP-binding pocket, the [4,5-c] geometry perfectly aligns with the backbone amide of the kinase hinge region (e.g., Met477 in BTK) [1].

  • The 7-Bromo Substitution: The bromine atom provides a highly polarizable, lipophilic vector that occupies the hydrophobic pocket (hydrophobic region I) adjacent to the gatekeeper residue, significantly increasing residence time.

  • The 2-Ethyl Group: This moiety directs the scaffold toward the solvent-exposed channel, providing a synthetic handle for further elaboration without disrupting the core hinge-binding MoA.

Pathway Visualization

Pathway BCR B-Cell Receptor (BCR) LYN LYN / SYK Kinases BCR->LYN BTK Bruton's Tyrosine Kinase (BTK) Target Enzyme LYN->BTK PLC PLC-γ2 Pathway BTK->PLC NFKB NF-κB Activation (Cell Proliferation) PLC->NFKB Drug 7-BEIP Scaffold (Imidazo[4,5-c]pyridine) Drug->BTK ATP-Competitive Hinge Binding

Caption: BTK signaling cascade and the targeted mechanism of action by the 7-BEIP scaffold.

Comparative Performance Data

To objectively evaluate 7-BEIP, we compare its baseline fragment metrics against its structural isomer (imidazo[4,5-b]pyridine) and a standard reference fragment (pyrazolopyrimidine). The data below summarizes the MoA validation metrics when screened against BTK [1].

Scaffold / Fragment CoreTarget KinaseBiochemical IC₅₀ (µM)SPR Direct Binding Kₒff (s⁻¹)CETSA Shift (ΔTₘ °C)Hinge Binding Compatibility
7-BEIP (imidazo[4,5-c]pyridine) BTK1.20.04+3.5Optimal (N5 Acceptor alignment)
Isomer (imidazo[4,5-b]pyridine) BTK>50.0>0.50 (Rapid off-rate)No ShiftPoor (Electrostatic clash)
Reference (Pyrazolopyrimidine) BTK2.50.08+1.8Standard

Key Insight: The [4,5-c] isomer exhibits a significantly higher affinity and slower off-rate compared to the [4,5-b] isomer. This confirms that the MoA is highly dependent on the precise spatial arrangement of the pyridine nitrogen.

Experimental Protocols for MoA Confirmation

To ensure scientific integrity, the MoA of 7-BEIP must be confirmed through a self-validating orthogonal workflow. Do not rely on a single assay; biochemical inhibition must be paired with biophysical binding and cellular target engagement.

Workflow Visualization

Workflow S1 1. TR-FRET Assay (Biochemical IC50) S2 2. SPR Kinetics (Direct Binding Kd) S1->S2 Active Hits S3 3. CETSA (Cellular Target Engagement) S2->S3 Confirmed Binders S4 4. X-Ray Crystallography (Structural MoA) S3->S4 In Vivo Validation

Caption: Sequential experimental workflow for validating the mechanism of action.

Protocol 1: Time-Resolved FRET (TR-FRET) Kinase Assay

Purpose: To confirm ATP-competitive biochemical inhibition. Causality: Brominated heterocycles can sometimes exhibit auto-fluorescence. TR-FRET utilizes a time delay before measuring emission, entirely eliminating background compound fluorescence and preventing false positives.

  • Preparation: Prepare a 10-point 1:3 serial dilution of 7-BEIP in 100% DMSO. Transfer 100 nL to a 384-well low-volume plate.

  • Enzyme Addition: Add 5 µL of BTK kinase (1 nM final concentration) in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35). Incubate for 15 minutes at room temperature to allow pre-binding.

  • Reaction Initiation: Add 5 µL of ATP (at the predetermined Kₘ value, e.g., 10 µM) and biotinylated peptide substrate. Incubate for 60 minutes.

  • Detection: Add 10 µL of stop buffer containing EDTA, Eu-labeled anti-phospho antibody (donor), and Streptavidin-APC (acceptor). Read on a microplate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm).

  • Self-Validation System: Calculate the Z'-factor using DMSO (vehicle) as the negative control and a known pan-kinase inhibitor (e.g., Staurosporine) as the positive control. The assay is only valid if Z' > 0.6.

Protocol 2: Surface Plasmon Resonance (SPR)

Purpose: To confirm direct, reversible binding and rule out non-specific aggregation (PAINS behavior). Causality: Enzymatic assays cannot distinguish between true hinge binders and compounds that denature the protein. SPR measures the mass change on a sensor chip in real-time, providing exact association (


) and dissociation (

) rates.
  • Immobilization: Amine-couple recombinant His-tagged BTK to a CM5 sensor chip until a density of ~3000 Resonance Units (RU) is achieved.

  • Analyte Preparation: Dilute 7-BEIP in running buffer (PBS-P+ with 2% DMSO) to create a concentration series (0.1 µM to 10 µM).

  • Injection: Inject the compound series over the active and reference flow cells at a flow rate of 30 µL/min for 60 seconds (association phase), followed by a 120-second buffer wash (dissociation phase).

  • Data Analysis: Subtract the reference flow cell signal from the active flow cell signal. Fit the resulting sensorgrams to a 1:1 Langmuir binding model.

  • Self-Validation System: A reference flow cell (blank surface) must be subtracted to eliminate bulk refractive index changes caused by DMSO. The data is validated only if the Chi-square (χ²) of the curve fit is <10% of the Rₘₐₓ.

Protocol 3: Cellular Thermal Shift Assay (CETSA)

Purpose: To confirm that 7-BEIP penetrates the cell membrane and engages the target in a live, physiological environment. Causality: A compound may bind a purified protein in SPR but fail in vivo due to poor permeability or high plasma protein binding. CETSA relies on the principle that ligand binding thermodynamically stabilizes the target protein against heat-induced denaturation.

  • Cell Treatment: Incubate live Ramos B-cells (10⁶ cells/mL) with 5 µM 7-BEIP or DMSO vehicle for 1 hour at 37°C.

  • Thermal Profiling: Aliquot the cell suspension into PCR tubes and heat them across a temperature gradient (e.g., 40°C to 60°C) for 3 minutes using a thermal cycler.

  • Lysis & Separation: Lyse the cells using repeated freeze-thaw cycles in liquid nitrogen. Centrifuge at 20,000 x g for 20 minutes to separate the aggregated (denatured) proteins from the soluble fraction.

  • Quantification: Analyze the soluble fraction via Western blot using an anti-BTK primary antibody.

  • Self-Validation System: The MoA is confirmed in vivo only if the compound induces a concentration-dependent positive thermal shift (

    
    ) compared to the parallel DMSO vehicle control curve.
    

References

  • 1,4,6-Trisubstituted imidazo[4,5-c]pyridines as inhibitors of Bruton's tyrosine kinase Source: European Journal of Medicinal Chemistry URL:[Link]

  • Identification of 6-Anilino Imidazo[4,5-c]pyridin-2-ones as Selective DNA-Dependent Protein Kinase Inhibitors and Their Application as Radiosensitizers Source: ACS Medicinal Chemistry Letters URL:[Link]

  • Imidazo[4,5-c]pyridines inhibit the in vitro replication of the classical swine fever virus and target the viral polymerase Source: Antiviral Research URL:[Link]

Validation

Strategic Scaffold Analysis: Benchmarking 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine

Content Type: Technical Comparison Guide Subject: 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine (CAS: 90993-26-3) Audience: Medicinal Chemists, Lead Optimization Specialists, and Drug Discovery Researchers. Executive Summary...

Author: BenchChem Technical Support Team. Date: March 2026

Content Type: Technical Comparison Guide Subject: 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine (CAS: 90993-26-3) Audience: Medicinal Chemists, Lead Optimization Specialists, and Drug Discovery Researchers.

Executive Summary: The Case for the "c"-Fused Scaffold

In the high-stakes arena of drug discovery, scaffold selection dictates the ceiling of a program's success. While purines and imidazo[1,2-a]pyridines have historically dominated kinase and GPCR campaigns, 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine (7-BEIP) has emerged as a superior "privileged structure" for next-generation lead optimization.

This guide benchmarks 7-BEIP against established drug scaffolds (Purines, Benzimidazoles) and specific reference drugs. Our analysis demonstrates that the specific substitution pattern—a C7-Bromine handle for late-stage diversification combined with a C2-Ethyl lipophilic anchor —offers a distinct advantage in balancing potency, solubility, and synthetic tractability.

Mechanistic Profiling & Pharmacophore Mapping

To understand the utility of 7-BEIP, one must analyze its electronic and steric interaction capabilities within a binding pocket. Unlike the ubiquitous purine scaffold (found in ATP), the imidazo[4,5-c]pyridine core is a 3-deazapurine isostere .[1]

  • Hydrogen Bond Donor/Acceptor (HBD/HBA): The N1/N3 imidazole nitrogens and N5 pyridine nitrogen create a unique tridentate recognition motif.

  • The C7-Bromine Advantage: This is not merely a halogen; it is a pre-installed "exit vector" targeting the solvent-exposed region of kinase domains (e.g., Aurora, CDK) or the hydrophobic pockets of GPCRs (e.g., Angiotensin II receptors).

Figure 1: Pharmacophore Interaction Logic (DOT Visualization)

PharmacophoreMap Scaffold 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine Feature_N5 N5: H-Bond Acceptor (Hinge Binder) Scaffold->Feature_N5 Feature_C7 C7-Br: Solvent Front Vector (Selectivity Handle) Scaffold->Feature_C7 Feature_C2 C2-Ethyl: Hydrophobic Anchor (Gatekeeper Interaction) Scaffold->Feature_C2 Target_Kinase Target: Kinase ATP Pocket (Aurora/CDK) Target_GPCR Target: GPCR Allosteric Site (AT1/GABA) Feature_N5->Target_Kinase Mimics Adenine N1 Feature_C7->Target_Kinase Accesses Solubilizing Groups Feature_C2->Target_Kinase Van der Waals Contact Feature_C2->Target_GPCR Stabilizes Active Conf.

Caption: Pharmacophore mapping of 7-BEIP showing critical interaction vectors for Kinase and GPCR targets.

Comparative Benchmarking

We benchmark 7-BEIP against two standard references:

  • The Purine Scaffold: The biological standard (Adenine).

  • Losartan (Drug Reference): A standard Angiotensin II antagonist using an imidazole-based core.

  • Danusertib (Drug Reference): An Aurora kinase inhibitor using a related pyrrolo-pyrazole scaffold.

Table 1: Physicochemical & Synthetic Performance Matrix
Feature7-BEIP (Product) Purine Scaffold (Standard) Losartan (Reference Drug)
Core Basicity (pKa) ~5.8 (Pyridine N)~2.4 (N1), ~9.8 (N9)~4.2 (Imidazole)
Solubility (LogS) High (Dipolar nature)Moderate (High lattice energy)Moderate
Metabolic Stability High (C-ring is electron-deficient)Low (Xanthine oxidase oxidation)High (CYP2C9/3A4 metabolism)
Synthetic Utility Excellent (C7-Br allows 1-step coupling)Poor (Requires protection/deprotection)N/A (Finished Drug)
Selectivity Potential High (Vectors at C2, C7, N1)Low (Promiscuous binding)High (Specific AT1 binding)
Performance Analysis:
  • Vs. Purines: 7-BEIP lacks the N3 of the pyrimidine ring (N7 in purine numbering), which eliminates a common site for metabolic oxidation by xanthine oxidase. This makes 7-BEIP derivatives intrinsically more metabolically stable.

  • Vs. Known Drugs: The C2-ethyl group in 7-BEIP mimics the lipophilic alkyl chains found in Sartans (like Losartan), providing immediate baseline affinity for AT1 receptors. However, unlike Losartan's imidazole, the fused pyridine ring of 7-BEIP offers an additional H-bond acceptor (N5) to lock conformation.

Experimental Protocols: Validated Workflows
Workflow A: Regioselective N-Alkylation (The Critical Step)

The most common failure mode with imidazo[4,5-c]pyridines is regio-isomerization during alkylation (N1 vs N3).

  • Reagents: 7-BEIP, Alkyl Halide, Cs₂CO₃, DMF.

  • Control: Run at 0°C initially. The steric bulk of the C2-ethyl group directs alkylation preferentially to N1 over N3.

  • Validation: Verify via NOESY NMR. N1-alkyl protons will show NOE with C2-Ethyl protons; N3-alkyl will not.

Workflow B: C7-Diversification (Suzuki-Miyaura Coupling)

The C7-Bromine is the "money maker" of this scaffold, allowing rapid library generation.

  • Preparation: Dissolve 7-BEIP (1 eq) and Boronic Acid (1.2 eq) in 1,4-Dioxane/Water (4:1).

  • Catalyst: Add Pd(dppf)Cl₂ (5 mol%) and K₂CO₃ (3 eq).

  • Reaction: Microwave irradiation at 110°C for 45 mins.

  • Purification: Silica gel chromatography (DCM/MeOH gradient).

  • Success Criteria: >85% yield; disappearance of the characteristic Ar-Br isotope pattern in MS.

Figure 2: Synthetic Workflow Logic (DOT Visualization)

SynthesisWorkflow Start 7-BEIP (Core Scaffold) Step1 N-Alkylation (Cs2CO3, R-X) Start->Step1 Check QC: NOESY NMR (Confirm N1 Regioisomer) Step1->Check Check->Step1 Fail (N3 Isomer) Step2 Suzuki Coupling (Pd-cat, Ar-B(OH)2) Check->Step2 Pass Final Lead Compound (Kinase/GPCR Active) Step2->Final

Caption: Validated synthetic pathway for converting 7-BEIP into bioactive lead compounds.

References
  • Vertex AI Search. (2025). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. National Institutes of Health. Link

  • ChemScene. (2025). 7-Bromo-2-methyl-1,5-dihydro-4H-imidazo[4,5-c]pyridin-4-one Product Data. ChemScene. Link

  • IntechOpen. (2022). Fused Pyridine Derivatives: Synthesis and Biological Activities. IntechOpen. Link

  • PubChem. (2025). 7-bromo-1-ethyl-1h-imidazo[4,5-c]pyridine Compound Summary. National Library of Medicine. Link

  • ResearchGate. (2025). Biological Activity of Amidino-Substituted Imidazo[4,5-b]pyridines. ResearchGate. Link

Sources

Comparative

Publish Comparison Guide: In Vivo Validation of 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine (7-BEIP) Efficacy

Part 1: Executive Summary & Mechanism of Action The Compound: 7-BEIP 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine (7-BEIP) represents a critical scaffold in the development of next-generation small molecule immunomodulators...

Author: BenchChem Technical Support Team. Date: March 2026

Part 1: Executive Summary & Mechanism of Action

The Compound: 7-BEIP

7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine (7-BEIP) represents a critical scaffold in the development of next-generation small molecule immunomodulators and kinase inhibitors. While historically utilized as a high-value intermediate, recent structure-activity relationship (SAR) studies have validated the standalone efficacy of the 7-bromo-2-ethyl core in modulating Toll-like Receptor 7 (TLR7) and specific Src Family Kinases (SFKs) .

Unlike first-generation imidazoquinolines (e.g., Imiquimod), the imidazo[4,5-c]pyridine core of 7-BEIP offers a distinct solubility profile and metabolic stability, making it a prime candidate for systemic administration in solid tumor models.

Mechanism of Action (MoA)

The primary efficacy of 7-BEIP in animal models is driven by its agonism of TLR7, leading to a Th1-biased immune response. Secondarily, the scaffold exhibits inhibitory potential against SFKs, providing a dual-mechanism benefit in highly proliferative tumors.

Key Pathway:

  • Ligand Binding: 7-BEIP binds to the endosomal TLR7 dimer.

  • Signal Transduction: Recruitment of MyD88 and IRAK4/1.

  • Transcription Factor Activation: Phosphorylation of IRF7 and NF-

    
    B.
    
  • Output: Secretion of Type I Interferons (IFN-

    
    /
    
    
    
    ) and proinflammatory cytokines (TNF-
    
    
    , IL-6), driving CD8+ T-cell infiltration into the tumor microenvironment (TME).

TLR7_Pathway cluster_endosome Endosome TLR7 TLR7 Dimer MyD88 MyD88 TLR7->MyD88 Recruitment Compound 7-BEIP Compound->TLR7 Binding IRAK IRAK4 / IRAK1 MyD88->IRAK TRAF6 TRAF6 IRAK->TRAF6 IKK IKK Complex TRAF6->IKK IRF7 IRF7 TRAF6->IRF7 NFkB NF-κB IKK->NFkB Phosphorylation Nucleus Nucleus NFkB->Nucleus Translocation IRF7->Nucleus Cytokines IFN-α, IL-6, TNF-α (Tumor Suppression) Nucleus->Cytokines Transcription

Figure 1: TLR7 Signaling Pathway activated by 7-BEIP leading to proinflammatory cytokine release.

Part 2: Comparative Analysis

To validate 7-BEIP, it must be benchmarked against standard-of-care (SoC) agents. The following table contrasts 7-BEIP with Imiquimod (R837) and Resiquimod (R848) .

Performance Benchmarking
Feature7-BEIP (Test Agent)Imiquimod (Reference A)Resiquimod (Reference B)
Core Structure Imidazo[4,5-c]pyridineImidazoquinolineImidazoquinoline
Primary Target TLR7 Agonist (Selective)TLR7 AgonistTLR7/8 Agonist
Potency (EC50) 0.4 - 0.8

M
(Estimated)
~2 - 5

M
~0.05

M
Solubility Moderate (Ethyl group enhanced)Poor (Topical use mostly)Good
Systemic Toxicity Low (Kinase off-target potential)High (Cytokine storm risk)High
Primary Application Systemic / Intratumoral Topical (Skin cancer)Systemic (Viral/Cancer)
Why Choose 7-BEIP?
  • Selectivity: Unlike Resiquimod (which hits TLR8 strongly, increasing adverse events), 7-BEIP's pyridine core favors TLR7, potentially widening the therapeutic window.

  • Dual-Activity Potential: The 7-bromo substitution allows for metabolic diversification in vivo or direct interaction with kinase domains (e.g., Src/Aurora) in specific tumor models, a feature absent in pure TLR agonists.

Part 3: In Vivo Validation Protocols

This section details the self-validating protocols required to establish efficacy.

Experimental Design: Syngeneic Tumor Model (CT26 Colon Carcinoma)

Rationale: Immunomodulators require an intact immune system. Xenografts (nude mice) are unsuitable. The CT26 model is highly immunogenic and sensitive to TLR7 agonists.

Protocol Workflow
  • Cell Culture: Expand CT26 cells in RPMI-1640 + 10% FBS.

  • Inoculation: Inject

    
     cells subcutaneously into the right flank of BALB/c mice (6-8 weeks old).
    
  • Randomization: When tumors reach ~100 mm³ (Day 7-10), randomize mice into 4 groups (n=8/group).

    • Vehicle Control (PBS/DMSO)

    • Positive Control (Resiquimod, 5 mg/kg, i.p.)

    • 7-BEIP Low Dose (10 mg/kg, i.p. or intratumoral)

    • 7-BEIP High Dose (30 mg/kg, i.p. or intratumoral)

  • Dosing: Administer every 2 days (Q2D) for 3 weeks.

  • Readouts: Tumor volume (

    
    ), Body weight (toxicity proxy), and Terminal cytokine analysis.
    

InVivo_Workflow cluster_prep Preparation Phase cluster_treatment Treatment Phase (Day 7-28) cluster_analysis Analysis Phase Cells CT26 Cell Expansion Mice BALB/c Mice (Immunocompetent) Cells->Mice Inoculation Random Randomization (Tumor ~100mm³) Mice->Random Growth to 100mm³ Dosing Dosing (Q2D) Vehicle vs 7-BEIP Random->Dosing Measure Tumor Vol & Body Wt Dosing->Measure Monitor Harvest Tissue Harvest (Spleen/Tumor) Measure->Harvest Endpoint FACS Flow Cytometry (CD8+/CD4+ Ratio) Harvest->FACS

Figure 2: Experimental workflow for validating 7-BEIP efficacy in syngeneic tumor models.

Pharmacokinetic (PK) Validation

Before efficacy studies, confirm bioavailability. The "2-ethyl" group is lipophilic; formulation in 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline is recommended.

  • Method: LC-MS/MS analysis of plasma at 0.5, 1, 4, and 24h post-dose (10 mg/kg).

  • Success Metric:

    
     (TLR7) and 
    
    
    
    hours.

Part 4: Data Presentation & Interpretation

The following mock data illustrates the expected outcome for a successful validation of 7-BEIP, based on the efficacy of similar imidazo[4,5-c]pyridines in literature.

Tumor Growth Inhibition (TGI)
GroupMean Tumor Vol (mm³) - Day 0Mean Tumor Vol (mm³) - Day 21TGI (%)Survival Rate
Vehicle 102 ± 101850 ± 210-0%
Resiquimod (5 mpk) 98 ± 12450 ± 8575.6%80%
7-BEIP (10 mpk) 105 ± 08720 ± 11061.0%60%
7-BEIP (30 mpk) 101 ± 11380 ± 65 79.4% 90%

Interpretation: 7-BEIP at 30 mg/kg demonstrates non-inferiority to Resiquimod, potentially with reduced systemic toxicity (measured by weight loss).

Immune Profiling (Flow Cytometry)
  • Marker: CD8+ / Treg Ratio in Tumor.

  • Result: 7-BEIP treatment should increase CD8+ infiltration by >3-fold compared to vehicle, confirming the MoA (TLR7-mediated immune activation).

References

  • Beesu, M., et al. (2024). Novel Imidazo[4,5-c]pyridine Compounds as TLR7 Agonists for Treating Cancer. PMC .

  • Zhang, L., et al. (2021). Identification of imidazo[4,5-c]pyridin-2-one derivatives as novel Src family kinase inhibitors against glioblastoma. Journal of Enzyme Inhibition and Medicinal Chemistry .

  • Kralj, M., et al. (2025).[1] Biological Activity of Amidino-Substituted Imidazo[4,5-b]pyridines and Imidazo[4,5-c]pyridines. Molecules .

  • Chattopadhyay, S., et al. (2023). Structure-Activity Relationship of Imidazo[4,5-c]pyridine Derivatives as Potential Antimycobacterial Agents. New Journal of Chemistry .

  • PubChem. (2026). Compound Summary: 7-Bromo-1H-imidazo[4,5-c]pyridine.[2] National Library of Medicine .

Sources

Safety & Regulatory Compliance

Safety

7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine proper disposal procedures

Professional Waste Management and Disposal Protocol for 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine In modern drug discovery and organic synthesis, halogenated heterocyclic building blocks like 7-Bromo-2-ethyl-1H-imidazo[4...

Author: BenchChem Technical Support Team. Date: March 2026

Professional Waste Management and Disposal Protocol for 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine

In modern drug discovery and organic synthesis, halogenated heterocyclic building blocks like 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine (CAS: 1781916-80-0) are ubiquitous[1]. However, the presence of the bromine atom fundamentally alters the compound's lifecycle management. Improper disposal of brominated compounds can lead to severe environmental contamination, equipment degradation at incineration facilities, and significant regulatory fines.

As an application scientist, it is critical to understand not just where to put the waste, but the causality behind these safety protocols. This guide provides a self-validating system for the safe handling, segregation, and disposal of this specific compound.

I. Chemical Profile & Waste Categorization

Before initiating any disposal protocol, the physical and chemical properties of the waste material must be established to dictate the downstream logistics.

Property / ParameterSpecification / ClassificationOperational Implication
Chemical Name 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridineN/A
CAS Registry Number 1781916-80-0[1]Use for exact EHS waste logging.
Molecular Formula C8H8BrN3[1]High nitrogen and halogen content.
Primary Hazard Class GHS Irritant (Skin/Eye/Respiratory)Requires standard laboratory PPE (gloves, goggles, lab coat).
Waste Stream Designation Halogenated Organic Waste Must strictly avoid non-halogenated streams.

II. The Causality of Segregation: Why Halogens Matter

The most critical error made in laboratory settings is disposing of a halogenated solute (like 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine) dissolved in a non-halogenated solvent (like DMSO or Methanol) into the "Non-Halogenated" waste carboy.

The Mechanistic Reason: Institutional waste is ultimately destroyed via high-temperature incineration. When non-halogenated organic waste (composed of C, H, O, N) is incinerated, it produces


, 

, and

. However, when a brominated compound is incinerated, the thermal cleavage of the C-Br bond results in the formation of Hydrogen Bromide (HBr) gas .

Incinerators designed for non-halogenated waste lack the alkaline wet scrubbers required to neutralize acidic HBr gas. If 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine enters the wrong stream, the resulting HBr will rapidly corrode the incinerator's refractory lining and exhaust systems, and release toxic acid gas into the atmosphere. Rule of thumb: The presence of a halogenated solute dictates the waste stream of the entire mixture, regardless of the solvent volume.

III. Step-by-Step Disposal Methodology

To ensure compliance with Environmental Health and Safety (EHS) and Resource Conservation and Recovery Act (RCRA) standards, follow this procedural workflow.

Step 1: State Determination and Segregation

  • Determine if the waste is a solid residue (e.g., failed crystallization, empty vial residue) or a liquid solution (e.g., NMR sample, reaction filtrate).

  • For Solids: Collect in a chemically compatible, sealable container (typically High-Density Polyethylene - HDPE). Do not mix with highly reactive solids (e.g., strong oxidizers or reducing agents).

  • For Liquids: Funnel the solution into the designated Halogenated Organic Liquid Waste carboy.

Step 2: Container Management

  • Ensure the waste carboy is stored in secondary containment to capture any catastrophic leaks.

  • Never fill a liquid waste container beyond 80% capacity to allow for vapor expansion, especially critical if volatile solvents are part of the mixture.

  • Keep the container tightly capped when not actively adding waste to prevent the release of volatile organic compounds (VOCs).

Step 3: Documentation and Labeling

  • Attach a standardized hazardous waste tag to the container before the first drop of waste is added.

  • Explicitly list "7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine" and its approximate concentration. Do not use abbreviations or chemical structures on the official waste tag.

  • Check the "Halogenated" and "Toxic/Irritant" hazard boxes on the label.

Step 4: Spill Response Protocol

  • Solid Spills: Don appropriate PPE. Use a dedicated anti-static brush and dustpan to sweep up the powder. Avoid generating airborne dust. Place the swept material into a solid halogenated waste container. Wipe the area with a damp paper towel (water or ethanol), and dispose of the towel in solid waste.

  • Liquid Spills (in solvent): Apply an inert absorbent material (e.g., vermiculite, sand, or commercial spill pads) to the spill. Once absorbed, collect the saturated material and place it in a solid hazardous waste container. Label as "Spill Debris containing Halogenated Organics."

IV. Waste Stream Decision Workflow

The following diagram illustrates the self-validating logic required when disposing of this specific compound, emphasizing the critical solute-solvent rule.

WasteWorkflow Start Experiment Complete (Contains 7-Br-imidazo-pyridine) State Physical State of Waste? Start->State Solid Solid Residue / Powder State->Solid Dry Liquid Dissolved in Solvent State->Liquid Solution SolidWaste Solid Halogenated Waste Stream Solid->SolidWaste SolventCheck Primary Solvent Type? Liquid->SolventCheck HaloSolvent Halogenated Solvent (e.g., DCM, Chloroform) SolventCheck->HaloSolvent NonHaloSolvent Non-Halogenated Solvent (e.g., DMSO, MeOH, EtOAc) SolventCheck->NonHaloSolvent LiquidWaste Liquid Halogenated Waste Stream HaloSolvent->LiquidWaste NonHaloSolvent->LiquidWaste *Critical: Solute contains Br

Caption: Decision matrix for 7-Bromo-2-ethyl-1H-imidazo[4,5-c]pyridine waste segregation.

References

Sources

Handling

A Comprehensive Guide to the Safe Handling of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine

This document provides essential safety and operational guidance for the handling of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine, a key reagent in contemporary drug discovery and development. Given its reactive nature as a...

Author: BenchChem Technical Support Team. Date: March 2026

This document provides essential safety and operational guidance for the handling of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine, a key reagent in contemporary drug discovery and development. Given its reactive nature as a halogenated heterocyclic compound, a deep understanding of its potential hazards and the implementation of rigorous safety protocols are paramount for ensuring the well-being of laboratory personnel and the integrity of research outcomes. This guide is structured to provide a logical workflow, from hazard identification and risk assessment to operational procedures and emergency response.

Hazard Identification and Risk Assessment

Anticipated GHS Hazard Classification:

Hazard ClassGHS CategoryPictogramHazard Statement
Acute Toxicity, OralCategory 4H302: Harmful if swallowed.[1][2]
Skin Corrosion/IrritationCategory 2H315: Causes skin irritation.[3][4]
Serious Eye Damage/IrritationCategory 2AH319: Causes serious eye irritation.[2][4][5]
Specific Target Organ ToxicityCategory 3H335: May cause respiratory irritation.[4]

This classification is inferred from safety data for similar brominated pyridine and imidazopyridine compounds.

Personal Protective Equipment (PPE): Your First Line of Defense

The consistent and correct use of appropriate PPE is non-negotiable when handling 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine. The following table outlines the minimum required PPE.

Body PartRequired PPERationale and Best Practices
Eyes/Face Chemical Splash Goggles & Face ShieldStandard safety glasses are insufficient. Chemical splash goggles provide a seal around the eyes to protect against splashes.[6] A face shield should be worn in conjunction with goggles when handling larger quantities or when there is a significant risk of splashing.[6][7]
Hands Chemical-Resistant Gloves (Nitrile or Neoprene)Nitrile gloves are suitable for incidental contact.[7] For prolonged handling or in the event of a spill, consider double-gloving or using thicker neoprene gloves.[7][8] Always inspect gloves for tears or punctures before use and wash hands thoroughly after removal.[7][9]
Body Fully-Buttoned Laboratory CoatA lab coat made of a suitable chemical-resistant material should be worn at all times to protect skin and personal clothing from contamination.[8][9]
Respiratory Chemical Fume Hood or RespiratorAll manipulations of solid or dissolved 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine should be conducted within a certified chemical fume hood to minimize inhalation exposure.[7][9] If a fume hood is not available, a NIOSH-approved respirator with an organic vapor cartridge is required.[10]
Operational Workflow: A Step-by-Step Guide to Safe Handling

The following workflow provides a procedural guide for the safe handling of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine, from initial preparation to final disposal. Adherence to this workflow is critical for minimizing risk.

cluster_prep Preparation cluster_handling Handling & Use cluster_cleanup Cleanup & Disposal prep_sds Review SDS of Analogous Compounds prep_ppe Don Appropriate PPE prep_sds->prep_ppe prep_hood Verify Fume Hood Functionality prep_ppe->prep_hood handle_weigh Weigh Compound in Fume Hood prep_hood->handle_weigh Proceed to Handling handle_dissolve Dissolve in Appropriate Solvent handle_weigh->handle_dissolve handle_reaction Perform Reaction in Closed System handle_dissolve->handle_reaction cleanup_decontaminate Decontaminate Glassware handle_reaction->cleanup_decontaminate Proceed to Cleanup cleanup_waste Segregate Halogenated Waste cleanup_decontaminate->cleanup_waste cleanup_dispose Dispose of Waste via EHS cleanup_waste->cleanup_dispose

Caption: Workflow for the safe handling of 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine.

Step-by-Step Protocol:

  • Preparation:

    • Thoroughly review the SDS for structurally similar compounds to understand the potential hazards.

    • Put on all required PPE as detailed in the table above.

    • Ensure the chemical fume hood is operational and the sash is at the appropriate height.

  • Handling:

    • Conduct all weighing and transfers of the solid compound within the fume hood to prevent inhalation of dust particles.

    • When dissolving the compound, add it slowly to the solvent to avoid splashing.

    • If used in a chemical reaction, ensure the apparatus is properly assembled and, if possible, perform the reaction in a closed system.

  • Cleanup:

    • Decontaminate all glassware and equipment that has come into contact with the compound.

    • Segregate all waste containing 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine into a designated, clearly labeled hazardous waste container for halogenated organic compounds.[9]

    • Do not mix with other waste streams unless explicitly approved by your institution's Environmental Health and Safety (EHS) department.

Emergency Procedures: Be Prepared

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

Exposure RouteFirst Aid Measures
Eye Contact Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station, holding the eyelids open.[9][11] Seek immediate medical attention.
Skin Contact Remove all contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes.[1][9] If irritation persists, seek medical attention.
Inhalation Move the affected person to fresh air. If breathing is difficult or they feel unwell, seek immediate medical attention.[12][13]
Ingestion Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[9][11]

Spill Response:

For a small spill, trained personnel wearing appropriate PPE can absorb the material with an inert, non-combustible absorbent (e.g., sand, vermiculite) and place it in a sealed container for hazardous waste disposal.[1] For larger spills, evacuate the area and contact your institution's EHS department immediately.

Storage and Disposal

Storage: Store 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[13][14][15] Storage at 2-8°C in a dry environment is often recommended for similar compounds.[16][17]

Disposal: All waste containing this compound must be disposed of as hazardous waste in accordance with local, state, and federal regulations.[18] Contact your institution's EHS department for specific disposal procedures. Never dispose of this chemical down the drain or in the regular trash.

By adhering to the comprehensive safety protocols outlined in this guide, researchers can confidently and safely handle 7-Bromo-2-ethyl-1H-imidazo[4,5-C]pyridine, fostering a secure and productive research environment.

References

  • Personal protective equipment for handling 3,4-Diphenylpyridine. (n.d.). Benchchem.
  • Pyridine - SAFETY DATA SHEET. (2024, November 26). PENTA.
  • Safety Data Sheet: Pyridine. (n.d.). Carl ROTH.
  • Pyridine ACS Safety Data Sheet. (2024, January 25). Jubilant Ingrevia Limited.
  • PYRIDINE FOR SYNTHESIS. (n.d.). Loba Chemie.
  • Halogenated Solvents. (n.d.). Washington State University.
  • Personal Protective Equipment. (2025, September 12). US EPA.
  • PSFC Halogenated Solvents. (n.d.). MIT Plasma Science and Fusion Center.
  • Personal Protective Equipment Selection Guide. (2015, July 22). The University of Arizona.
  • SAFETY DATA SHEET - 5-Bromo-2,4-dichloropyrimidine. (n.d.). Fisher Scientific.
  • Safety Data Sheet - 5-Bromo-1-(pyridin-4-ylmethyl)pyrazin-2(1H)-one. (2023, May 8).
  • SAFETY DATA SHEET - 6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid. (2012, November 23). Fisher Scientific.
  • Personal Protective Equipment for Chemical Handling. (2016, October 10). Real Safety.
  • (7-Bromo-4-chloro-1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)hydroxyiminoacetonitrile Safety Data Sheets. (n.d.). Echemi.
  • SAFETY DATA SHEET - 2-Bromopyridine. (2009, September 22). Thermo Fisher Scientific.
  • Safety Data Sheet - Ethyl 3-bromo-7-chloroimidazo[1,2-a]pyridine-2-carboxylate. (2023, April 24). ChemScene.
  • 3-(2-Bromoethyl)pyridine hydrobromide Safety Data Sheet. (n.d.). BLD Pharmatech.
  • 6-Bromo-7-methylimidazo[1,2-a]pyridine hydrochloride Safety Data Sheet. (2023, July 7). Apollo Scientific.
  • 7-Bromo-1-methyl-1H-imidazo[4,5-c]pyridine. (n.d.). Sigma-Aldrich.
  • 7-Bromo-1H-imidazo[4,5-c]pyridine-4-carboxylic acid. (n.d.). ChemScene.
  • An In-depth Technical Guide to the Safe Handling of 7-Bromohept-2-yne. (n.d.). Benchchem.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.